2-amino-N,N-dimethylethanesulfonamide

• CAS: 91893-70-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-amino-N,N-dimethylethanesulfonamide

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways for 2-amino-N,N-dimethylethanesulfonamide, a taurine derivative with significant potential in pharmaceutical and chemical research. The document is intended for an audience of researchers, scientists, and professionals in drug development. It will delve into two primary synthetic routes, elucidating the underlying chemical principles, providing detailed experimental protocols, and discussing the critical parameters for successful synthesis and purification. The guide emphasizes scientific integrity, with a focus on reproducible and validated methodologies, supported by authoritative citations.

Introduction: The Significance of 2-amino-N,N-dimethylethanesulfonamide

2-amino-N,N-dimethylethanesulfonamide, a derivative of the ubiquitous amino acid taurine (2-aminoethanesulfonic acid), is a molecule of growing interest in medicinal chemistry.[1][2] Taurine and its derivatives play crucial roles in various physiological processes, and the introduction of a dimethylsulfonamide moiety can significantly alter the parent molecule's physicochemical properties, such as its lipophilicity, hydrogen bonding capacity, and metabolic stability. These modifications can lead to enhanced biological activity and make 2-amino-N,N-dimethylethanesulfonamide a valuable building block in the design of novel therapeutic agents. The sulfonamide functional group is a well-established pharmacophore found in a wide range of drugs, including antibacterial, anti-inflammatory, and anticancer agents.[3][4] This guide will explore the chemical pathways to access this promising compound, providing the necessary technical details for its synthesis in a laboratory setting.

Proposed Synthetic Pathways

Two principal synthetic routes to 2-amino-N,N-dimethylethanesulfonamide are presented in this guide. The first is a direct approach involving the reaction of a commercially available precursor with dimethylamine. The second is a more elaborate, multi-step pathway starting from taurine, which offers greater control over purity and potential for analogue synthesis.

Pathway 1: Direct Synthesis from 2-Chloroethanesulfonyl Chloride

This pathway represents the most direct and atom-economical approach to the target molecule. It leverages the high reactivity of sulfonyl chlorides towards nucleophilic attack by amines.[3][5]

The core of this synthesis is the nucleophilic substitution reaction between 2-chloroethanesulfonyl chloride and dimethylamine. The lone pair of electrons on the nitrogen atom of dimethylamine attacks the electrophilic sulfur atom of the sulfonyl chloride, leading to the formation of a tetrahedral intermediate. This intermediate then collapses, expelling the chloride ion as a leaving group to form the stable sulfonamide bond. A base is typically required to neutralize the hydrochloric acid generated during the reaction, which would otherwise protonate the dimethylamine, rendering it non-nucleophilic.

Materials:

• 2-Chloroethanesulfonyl chloride

• Dimethylamine (40% solution in water or as a gas)

• Dichloromethane (anhydrous)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

• Ice bath

• Separatory funnel

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 2-chloroethanesulfonyl chloride (1.0 eq) in anhydrous dichloromethane.

• Cool the flask in an ice bath to 0 °C.

• Slowly add a solution of dimethylamine (2.0-2.2 eq) in dichloromethane to the cooled sulfonyl chloride solution via the dropping funnel with vigorous stirring. Alternatively, bubble dimethylamine gas through the solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer successively with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude 2-amino-N,N-dimethylethanesulfonamide can be purified by column chromatography on silica gel.

A potential side reaction is the formation of the disubstituted taurinamide, where a second molecule of the initially formed product reacts with another molecule of 2-chloroethanesulfonyl chloride. Using an excess of dimethylamine helps to minimize this side reaction. The presence of the chloro group on the ethyl chain also presents the possibility of intramolecular cyclization or other side reactions, although the formation of the sulfonamide is generally the favored pathway under these conditions.[6]

Pathway 2: Multi-step Synthesis from Taurine

This pathway offers a more controlled synthesis, starting from the readily available and inexpensive amino acid, taurine. It involves three key steps: N-protection of the amino group, conversion of the sulfonic acid to a sulfonyl chloride, and subsequent reaction with dimethylamine, followed by deprotection.

• N-Protection: The primary amino group of taurine is first protected to prevent it from reacting in the subsequent chlorination step. The benzyloxycarbonyl (Cbz) group is a suitable protecting group for this purpose as it is stable to the chlorination conditions and can be removed under mild hydrogenolysis conditions.[7][8]

• Sulfonyl Chloride Formation: The protected taurine is then converted to its corresponding sulfonyl chloride. This is typically achieved by reacting the sulfonic acid with a chlorinating agent such as thionyl chloride or phosphorus pentachloride.

• Sulfonamide Formation and Deprotection: The N-protected ethanesulfonyl chloride is then reacted with dimethylamine to form the sulfonamide. The final step is the removal of the Cbz protecting group by catalytic hydrogenation to yield the desired 2-amino-N,N-dimethylethanesulfonamide.

Step 1: Synthesis of N-Cbz-Taurine

• Dissolve taurine (1.0 eq) in a 1:1 mixture of 1 M sodium hydroxide and dioxane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise while maintaining the pH of the solution between 9 and 10 by the concomitant addition of 2 M sodium hydroxide.

• After the addition is complete, allow the mixture to warm to room temperature and stir overnight.

• Wash the reaction mixture with diethyl ether to remove any unreacted benzyl chloroformate.

• Acidify the aqueous layer to pH 2 with cold 1 M hydrochloric acid.

• The N-Cbz-taurine will precipitate out of the solution. Collect the solid by filtration, wash with cold water, and dry under vacuum.

Step 2: Synthesis of N-Cbz-ethanesulfonyl chloride

• Suspend N-Cbz-taurine (1.0 eq) in anhydrous dichloromethane.

• Add phosphorus pentachloride (PCl₅, 1.2 eq) portion-wise at 0 °C.

• Allow the reaction to stir at room temperature for 2-3 hours, or until the reaction is complete (monitored by TLC).

• Pour the reaction mixture onto crushed ice and extract with dichloromethane.

• Wash the organic layer with cold water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude N-Cbz-ethanesulfonyl chloride, which can be used in the next step without further purification.

Step 3: Synthesis of N-Cbz-2-amino-N,N-dimethylethanesulfonamide

• Dissolve the crude N-Cbz-ethanesulfonyl chloride (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C and add dimethylamine (2.2 eq) as a solution in dichloromethane or as a gas.

• Stir the reaction at room temperature for 2-4 hours.

• Work up the reaction as described in Pathway 1 (washing with water, sodium bicarbonate, and brine).

• Purify the crude product by column chromatography.

Step 4: Deprotection to 2-amino-N,N-dimethylethanesulfonamide

• Dissolve the purified N-Cbz-2-amino-N,N-dimethylethanesulfonamide in methanol.

• Add a catalytic amount of 10% palladium on carbon (Pd/C).

• Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the final product, 2-amino-N,N-dimethylethanesulfonamide.

Characterization and Data

The successful synthesis of 2-amino-N,N-dimethylethanesulfonamide should be confirmed by various analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the two methyl groups on the nitrogen of the sulfonamide, the two methylene groups of the ethyl chain, and the primary amine proton.
¹³C NMR	Resonances for the two methyl carbons, the two methylene carbons.
Mass Spec.	A molecular ion peak corresponding to the calculated mass of C₄H₁₂N₂O₂S.
IR Spec.	Characteristic absorption bands for N-H stretching of the primary amine, S=O stretching of the sulfonamide, and C-N stretching.

Conclusion

This guide has detailed two robust synthetic pathways for the preparation of 2-amino-N,N-dimethylethanesulfonamide. The direct approach from 2-chloroethanesulfonyl chloride offers a rapid and efficient route, while the multi-step synthesis from taurine provides greater control and flexibility. The choice of pathway will depend on the specific requirements of the researcher, including desired purity, scale, and available starting materials. The provided protocols, grounded in established chemical principles, offer a solid foundation for the successful synthesis and further investigation of this promising molecule in the fields of drug discovery and development.

References

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An In-depth Technical Guide to the Physicochemical Properties of 2-amino-N,N-dimethylethanesulfonamide

Introduction

2-amino-N,N-dimethylethanesulfonamide is a small molecule featuring a primary amine and a tertiary sulfonamide functional group. Its structural similarity to taurine, an essential amino acid with diverse physiological roles, makes it a compound of interest for researchers in medicinal chemistry and drug development. Understanding the fundamental physicochemical properties of this molecule is a prerequisite for any systematic investigation into its biological activity and therapeutic potential. These properties govern a compound's behavior from initial formulation to its ultimate pharmacokinetic and pharmacodynamic profile, influencing solubility, membrane permeability, and target engagement.[1][2][3]

This guide provides a comprehensive overview of the key physicochemical characteristics of 2-amino-N,N-dimethylethanesulfonamide. As experimental data for this specific compound is not widely published, we present a framework for its characterization, combining predicted values with detailed, field-proven experimental protocols. This document is designed to empower researchers, scientists, and drug development professionals to perform a thorough and accurate evaluation of this and similar molecules.

Compound Identity and Predicted Properties

A summary of the identity and computationally predicted properties of 2-amino-N,N-dimethylethanesulfonamide is presented below. These values serve as a crucial starting point for experimental design and validation.

Property	Value (Free Base)	Data Source
IUPAC Name	2-amino-N,N-dimethylethanesulfonamide	---
CAS Number	91893-70-8	ChemicalBook
Molecular Formula	C₄H₁₂N₂O₂S	---
Molecular Weight	152.22 g/mol	---
Chemical Structure		---
Predicted pKa	8.11 ± 0.10	ChemicalBook
Predicted Boiling Point	244.6 ± 42.0 °C	ChemicalBook
Predicted Density	1.203 ± 0.06 g/cm³	ChemicalBook

Acidity Constant (pKa) Determination

Scientific Rationale

The acid-base dissociation constant, pKa, is a critical parameter in drug discovery. It dictates the ionization state of a molecule at a given pH.[4] Since the pH varies dramatically throughout the human body (e.g., stomach ~pH 1.5-3.5, small intestine ~pH 6-7.4, blood ~pH 7.4), the pKa value directly influences a compound's solubility, absorption, distribution, metabolism, and excretion (ADME) profile.[1][2][5] For 2-amino-N,N-dimethylethanesulfonamide, the primary amine is the key basic center, and its predicted pKa of ~8.1 suggests it will be predominantly protonated (ionized) at physiological pH. Experimental verification of this value is essential.

Potentiometric titration is a robust and widely used method for pKa determination.[6][7] It involves monitoring the pH of a solution as a titrant of known concentration is added, allowing for the precise identification of the pH at which the functional group is 50% ionized, which corresponds to the pKa.[6][8]

Experimental Protocol: Potentiometric Titration

• Preparation of Solutions:

  • Analyte Solution: Accurately weigh and dissolve 2-amino-N,N-dimethylethanesulfonamide (or its HCl salt) in deionized, carbonate-free water to a final concentration of approximately 1-10 mM.

  • Titrants: Prepare standardized solutions of 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (NaOH).

  • Ionic Strength Adjuster: Prepare a 1.5 M potassium chloride (KCl) solution.

• System Calibration:

  • Calibrate the pH meter and electrode using standard buffers at pH 4.0, 7.0, and 10.0 to ensure accurate measurements.[8][9]

• Titration Procedure:

  • Place a known volume (e.g., 20 mL) of the analyte solution into a thermostated titration vessel maintained at 25 °C.

  • Add the ionic strength adjuster to maintain a constant ionic strength (e.g., 0.15 M KCl).[8][9]

  • Purge the solution with nitrogen for 5-10 minutes to remove dissolved CO₂, which can interfere with the titration of bases.[8]

  • If starting with the free base, titrate with 0.1 M HCl. If starting with the HCl salt, first titrate with 0.1 M NaOH to pH ~12, then back-titrate with 0.1 M HCl.

  • Add the titrant in small, precise increments (e.g., 0.02 mL) using an automated burette.

  • Record the pH value after each addition, allowing the reading to stabilize.

  • Continue the titration well past the equivalence point.

• Data Analysis:

  • Plot the recorded pH values against the volume of titrant added.

  • Calculate the first derivative (dpH/dV) of the titration curve. The peak of the first derivative plot corresponds to the equivalence point.

  • The pKa is the pH value recorded at the half-equivalence point (the volume of titrant that is half of the volume required to reach the equivalence point).[8]

Workflow Diagram: pKa Determination

Caption: Workflow for pKa determination by potentiometric titration.

Lipophilicity (logP & logD) Determination

Scientific Rationale

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a cornerstone of drug design.[] It is quantified by the partition coefficient (P), which is the ratio of a compound's concentration in a nonpolar solvent (typically n-octanol) to its concentration in an aqueous solvent (water) at equilibrium. For practical use, this is expressed as a logarithm, logP.[11]

LogP is a key determinant of a drug's ability to cross biological membranes, its binding to plasma proteins, and its interaction with metabolic enzymes.[2][] For ionizable compounds like 2-amino-N,N-dimethylethanesulfonamide, the distribution coefficient (logD) is more physiologically relevant. LogD is the partition coefficient at a specific pH (e.g., pH 7.4), accounting for the partitioning of both the ionized and neutral species.[11][12]

The Shake-Flask method, as described in OECD Guideline 107, is the gold standard for experimental logP determination due to its direct measurement of partitioning.[13][14][15]

Experimental Protocol: Shake-Flask Method (OECD 107)

• Preparation:

  • Solvents: Use high-purity n-octanol and water. Pre-saturate the n-octanol with water and the water with n-octanol by shaking them together for 24 hours and then allowing the phases to separate.

  • Stock Solution: Prepare a stock solution of the test compound in n-octanol (or the solvent in which it is more soluble). The final concentration in either phase should not exceed 0.01 M.[16]

  • pH Adjustment (for logD): For logD determination, use a buffered aqueous phase at the desired pH (e.g., phosphate-buffered saline at pH 7.4).

• Partitioning:

  • In a suitable vessel (e.g., a centrifuge tube), combine the pre-saturated n-octanol and aqueous phase in at least three different volume ratios (e.g., 1:1, 2:1, 1:2).

  • Add a known amount of the compound's stock solution.

  • Shake the vessels at a constant temperature (e.g., 25 °C) until equilibrium is reached. This can take several hours. A preliminary experiment should determine the required time.

  • Separate the two phases by centrifugation to prevent emulsion formation.[14][16]

• Analysis:

  • Carefully withdraw an aliquot from each phase (n-octanol and aqueous).

  • Determine the concentration of the compound in each aliquot using a validated analytical method, such as HPLC-UV or LC-MS. A calibration curve for the compound in each phase is required.

• Calculation:

  • The partition coefficient (P) is calculated as: P = [Concentration]octanol / [Concentration]aqueous

  • The final value is expressed as logP or logDpH. The values from the different volume ratios should agree within ±0.3 log units.[15]

Workflow Diagram: LogP Determination

Caption: Workflow for logP determination via the Shake-Flask method.

Aqueous Solubility Determination

Scientific Rationale

Aqueous solubility is a fundamental property that profoundly impacts a drug's entire development lifecycle.[17][18][19] For oral administration, a drug must first dissolve in the gastrointestinal fluids before it can be absorbed.[20] Poor solubility can lead to low and erratic bioavailability, hindering the development of promising drug candidates.[17][21]

Thermodynamic solubility is the true equilibrium solubility of a compound, measured when a saturated solution is in equilibrium with an excess of the solid compound.[22][23] This measurement provides the most accurate and relevant value for formulation and biopharmaceutical assessment. The shake-flask method is the benchmark for determining thermodynamic solubility.[24][25]

Experimental Protocol: Thermodynamic Shake-Flask Solubility

• Preparation:

  • Media: Prepare the desired aqueous media (e.g., deionized water, phosphate buffer pH 7.4, Simulated Gastric Fluid, Simulated Intestinal Fluid).

  • Compound: Use the solid form (e.g., crystalline powder) of 2-amino-N,N-dimethylethanesulfonamide.

• Equilibration:

  • Add an excess amount of the solid compound to a vial containing a known volume of the aqueous medium. "Excess" means that solid material is clearly visible after the equilibration period.[25]

  • Seal the vials and agitate them in a shaker or rotator at a constant temperature (e.g., 25 °C or 37 °C) for an extended period (typically 24-48 hours) to ensure equilibrium is reached.[22]

• Sample Processing:

  • After equilibration, allow the vials to stand to let the excess solid settle.

  • Carefully withdraw a sample of the supernatant. It is critical to avoid aspirating any solid particles.

  • Filter the supernatant through a low-binding filter (e.g., 0.22 µm PVDF) to remove any remaining microscopic particles. The first few drops of the filtrate should be discarded to avoid artifacts from filter binding.

• Analysis and Calculation:

  • Determine the concentration of the dissolved compound in the clear filtrate using a validated analytical method (e.g., HPLC-UV, LC-MS) with a proper calibration curve.

  • The measured concentration is the thermodynamic solubility of the compound in that specific medium, typically reported in µg/mL or µM.

  • The pH of the final saturated solution should also be measured, as it can be influenced by the dissolved compound itself.[25]

Workflow Diagram: Thermodynamic Solubility

Caption: Workflow for thermodynamic solubility determination.

Chemical Stability Assessment

Scientific Rationale

A drug substance must remain stable throughout its shelf life to ensure safety and efficacy.[26] Stability testing provides evidence on how the quality of a substance varies over time under the influence of environmental factors like temperature, humidity, and light.[27] Forced degradation (or stress testing) is a critical component of this assessment. It involves subjecting the compound to harsh conditions (e.g., strong acid/base, oxidation, heat, light) to identify potential degradation products and establish the "stability-indicating" power of the analytical method.[27][28] A stability-indicating method, typically HPLC, is one that can accurately quantify the parent compound without interference from any degradants, impurities, or excipients.[29][30]

General Protocol: Forced Degradation Study

• Method Development: Develop a robust reversed-phase HPLC (RP-HPLC) method capable of resolving the parent compound from potential impurities. A gradient method with UV detection is common.[29]

• Stress Conditions: Prepare solutions of 2-amino-N,N-dimethylethanesulfonamide (e.g., at 1 mg/mL) and expose them to the following conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidation: 3% Hydrogen Peroxide (H₂O₂) at room temperature for 24 hours.

  • Thermal Stress: Heat the solid powder and a solution at 80 °C for 48 hours.

  • Photostability: Expose the solid and solution to light according to ICH Q1B guidelines.

• Analysis:

  • After exposure, neutralize the acidic and basic samples.

  • Analyze all stressed samples, along with an unstressed control sample, using the developed HPLC method.

  • Employ a photodiode array (PDA) detector to assess peak purity and identify the emergence of new peaks (degradants).

• Evaluation:

  • The method is considered "stability-indicating" if the degradation peaks are well-resolved from the parent compound peak.

  • Quantify the loss of the parent compound in each condition to understand its primary degradation pathways.

Conclusion

The physicochemical properties of 2-amino-N,N-dimethylethanesulfonamide—pKa, logD, and aqueous solubility—are foundational to its potential as a research tool or therapeutic candidate. While computational predictions provide a valuable starting point, rigorous experimental determination is non-negotiable for advancing a compound in the drug discovery pipeline. The protocols outlined in this guide represent industry-standard methodologies for obtaining reliable and reproducible data. By systematically characterizing these core properties, researchers can make informed decisions, optimize molecular design, and ultimately accelerate the path from discovery to development.

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A Technical Guide to the Structural Elucidation of 2-amino-N,N-dimethylethanesulfonamide

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 2-amino-N,N-dimethylethanesulfonamide. As a molecule incorporating both a primary amine and a sulfonamide functional group, its characterization requires a multi-faceted analytical approach. This document moves beyond a simple recitation of methods, offering a logical, field-proven workflow that emphasizes the causality behind experimental choices. Each protocol is designed as a self-validating system, ensuring scientific integrity and reproducibility. The guide is grounded in authoritative references and established best practices, providing researchers with a robust strategy for the unambiguous confirmation of the molecular structure of 2-amino-N,N-dimethylethanesulfonamide and analogous compounds.

Introduction: The Analytical Challenge

The molecule 2-amino-N,N-dimethylethanesulfonamide (C₄H₁₂N₂O₂S) presents a unique structural puzzle due to the presence of key functional groups that dictate its chemical and physical properties. The primary amino group introduces basicity and a site for potential hydrogen bonding, while the N,N-dimethylsulfonamide moiety contributes to its polarity and characteristic spectroscopic signatures. The elucidation process, therefore, must unequivocally confirm the connectivity of these groups to the ethyl backbone.

This guide outlines a systematic approach, commencing with foundational mass spectrometry to determine molecular mass and fragmentation patterns, followed by infrared spectroscopy to identify functional groups, and culminating in a suite of nuclear magnetic resonance experiments to map the precise atomic connectivity.

Proposed Molecular Structure

A hypothesized structure for 2-amino-N,N-dimethylethanesulfonamide is presented below. The subsequent analytical workflow is designed to either confirm or refute this proposed structure.

Caption: Hypothesized structure of 2-amino-N,N-dimethylethanesulfonamide.

Elucidation Workflow: A Multi-technique Approach

The structural confirmation will proceed through a logical sequence of analytical techniques, where the results of each experiment inform the interpretation of the next.

Caption: Logical workflow for the structure elucidation of 2-amino-N,N-dimethylethanesulfonamide.

Mass Spectrometry (MS)

Rationale: The initial and most critical step is to determine the molecular weight and elemental composition of the analyte. High-resolution mass spectrometry (HRMS) is indispensable for this purpose, providing a highly accurate mass measurement that can confirm the molecular formula. Tandem mass spectrometry (MS/MS) will then be employed to induce fragmentation, offering vital clues about the molecule's substructures.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of a 50:50 acetonitrile:water solution containing 0.1% formic acid to facilitate protonation.

• Instrumentation: Utilize an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.

• Acquisition Parameters:

  • Ionization Mode: Positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Sampling Cone Voltage: 30 V.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Mass Range: 50-500 m/z.

• Tandem MS (MS/MS): Select the protonated molecular ion ([M+H]⁺) as the precursor ion and subject it to collision-induced dissociation (CID) with argon gas. Vary collision energy to observe fragmentation patterns.

Expected Data and Interpretation:

Parameter	Expected Value	Interpretation
Molecular Formula	C₄H₁₂N₂O₂S
Exact Mass	152.0620	Calculated for C₄H₁₂N₂O₂S
[M+H]⁺ (HRMS)	153.0698	Confirms the elemental composition.

Predicted Fragmentation Pattern:

The fragmentation of sulfonamides in ESI-MS is well-documented.[1][2][3][4] Key fragmentation pathways for 2-amino-N,N-dimethylethanesulfonamide are expected to involve cleavage of the C-S and S-N bonds.

Caption: Predicted major fragmentation pathways in ESI-MS/MS.

Fourier-Transform Infrared (FTIR) Spectroscopy

Rationale: FTIR spectroscopy is a rapid and non-destructive technique used to identify the presence of specific functional groups based on their characteristic vibrational frequencies. For the target molecule, we expect to observe absorptions corresponding to N-H bonds of the primary amine, S=O bonds of the sulfonamide, and C-N bonds.

Experimental Protocol:

• Sample Preparation (Attenuated Total Reflectance - ATR): Place a small amount of the solid sample directly onto the ATR crystal. Ensure good contact between the sample and the crystal.

• Instrumentation: Utilize an FTIR spectrometer equipped with a diamond ATR accessory.

• Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

  • Perform 32 scans to improve the signal-to-noise ratio.

Expected Data and Interpretation:

The presence of both a primary amine and a sulfonamide will give rise to a characteristic set of absorption bands.[5][6][7][8]

Wavenumber (cm⁻¹)	Expected Intensity	Assignment	Significance
~3400-3300	Medium, two bands	Asymmetric & Symmetric N-H stretch	Confirms primary amine (-NH₂)
~1650-1580	Medium	N-H bend (scissoring)	Further evidence for primary amine
~1350-1300	Strong	Asymmetric SO₂ stretch	Confirms sulfonamide group
~1160-1140	Strong	Symmetric SO₂ stretch	Confirms sulfonamide group
~1250-1020	Medium-Weak	C-N stretch (aliphatic)	Consistent with the ethylamine and dimethylsulfonamide moieties
~2950-2850	Medium	C-H stretch (aliphatic)	Confirms the ethyl and methyl groups

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy is the most powerful tool for determining the precise connectivity of atoms in a molecule. 1D NMR (¹H and ¹³C) provides information about the chemical environment and number of different types of protons and carbons. 2D NMR experiments (COSY and HSQC) are then used to establish through-bond correlations between nuclei, allowing for the assembly of the molecular skeleton.

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).[9][10][11][12] The choice of solvent is critical; DMSO-d₆ will allow for the observation of exchangeable N-H protons, while D₂O will cause them to exchange with deuterium and disappear from the ¹H spectrum, which can be a useful diagnostic tool.[13]

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• 1D Experiments:

  • ¹H NMR: Acquire a standard proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

• 2D Experiments:

  • COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct ¹H-¹³C correlations (one-bond C-H).

Predicted ¹H NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~2.80	s	6H	-N(CH₃)₂	Singlet, deshielded by the adjacent nitrogen of the sulfonamide.
~3.10	t	2H	-CH₂-SO₂-	Triplet, deshielded by the strongly electron-withdrawing sulfonamide group.
~2.95	t	2H	-CH₂-NH₂	Triplet, deshielded by the adjacent amino group.
~1.90 (broad)	s	2H	-NH₂	Broad singlet due to quadrupole broadening from ¹⁴N and chemical exchange. Will disappear upon D₂O shake.

Predicted ¹³C NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment	Rationale
~50	-CH₂-SO₂-	Deshielded by the sulfonamide group.
~40	-CH₂-NH₂	Typical chemical shift for an aliphatic carbon attached to a nitrogen.
~35	-N(CH₃)₂	Carbon atoms of the dimethylamino group.

Interpretation of 2D NMR:

• COSY: A cross-peak will be observed between the triplets at ~3.10 ppm and ~2.95 ppm, confirming the connectivity of the two methylene (-CH₂-) groups in the ethyl backbone.

• HSQC:

  • A cross-peak will correlate the proton signal at ~3.10 ppm with the carbon signal at ~50 ppm.

  • A cross-peak will correlate the proton signal at ~2.95 ppm with the carbon signal at ~40 ppm.

  • A cross-peak will correlate the proton signal at ~2.80 ppm with the carbon signal at ~35 ppm.

Data Integration and Structure Confirmation

The final step in the elucidation process is the integration of all spectroscopic data.

• HRMS confirms the elemental formula C₄H₁₂N₂O₂S.

• FTIR confirms the presence of a primary amine (-NH₂) and a sulfonamide (-SO₂N<) group.

• ¹H and ¹³C NMR data are consistent with the proposed structure, showing signals for two distinct methylene groups, a dimethylamino group, and exchangeable amine protons.

• 2D NMR (COSY and HSQC) unequivocally establishes the connectivity of the ethyl backbone and links the protons to their respective carbons.

The collective evidence from these orthogonal analytical techniques provides a self-validating and unambiguous confirmation of the structure of 2-amino-N,N-dimethylethanesulfonamide. This systematic and evidence-based approach ensures the highest level of scientific integrity in the characterization of novel chemical entities.

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An In-depth Technical Guide to the Potential Biological Activity of 2-amino-N,N-dimethylethanesulfonamide

Foreword: Unveiling the Potential of a Versatile Scaffold

In the landscape of medicinal chemistry and drug discovery, the sulfonamide functional group stands as a cornerstone of therapeutic innovation. Its presence in a multitude of clinically significant drugs underscores its remarkable versatility and ability to interact with a wide array of biological targets. This guide focuses on a specific, yet under-explored, member of this family: 2-amino-N,N-dimethylethanesulfonamide. While direct and extensive biological data for this particular compound remains nascent, its structural motifs—a primary amino group and a sulfonamide moiety—suggest a rich potential for diverse pharmacological activities.

This document serves as a technical exploration for researchers, scientists, and drug development professionals. It aims to bridge the existing knowledge gap by extrapolating from the well-established biological profiles of structurally related sulfonamides. We will delve into the probable biological activities, propose robust experimental workflows for their validation, and provide the scientific rationale behind these proposed investigations. Our objective is to not only summarize what is known but to illuminate a path for future research and discovery.

Molecular Profile of 2-amino-N,N-dimethylethanesulfonamide

2-amino-N,N-dimethylethanesulfonamide is a synthetic organic compound characterized by an ethylsulfonamide backbone with a terminal primary amine and two methyl groups attached to the sulfonamide nitrogen.

Property	Value
IUPAC Name	2-amino-N,N-dimethylethane-1-sulfonamide
CAS Number	91893-70-8[1]
Molecular Formula	C₄H₁₂N₂O₂S[1]
Molecular Weight	152.22 g/mol [1]
Predicted Boiling Point	244.6±42.0 °C[1]
Predicted Density	1.203±0.06 g/cm³[1]

Its structure allows for potential functionalization at the primary amine, making it a valuable building block in medicinal chemistry for creating analogues with potentially enhanced bioavailability and target specificity.[1] This compound is recognized as a key intermediate in the synthesis of sulfonamide-based drugs, particularly diuretics that modulate ion transport in the kidneys.[1]

Postulated Biological Activities and Mechanistic Rationale

The biological potential of 2-amino-N,N-dimethylethanesulfonamide can be inferred from the extensive research on the broader class of sulfonamides, which are known to exhibit a wide spectrum of pharmacological effects.[2][3]

Antimicrobial and Antifungal Activity

Rationale: The sulfonamide moiety is a well-established pharmacophore in antimicrobial agents.[2] Many sulfonamide derivatives function by inhibiting dihydropteroate synthase (DHPS), an enzyme crucial for folic acid synthesis in bacteria. The structural similarity of the sulfonamide group to p-aminobenzoic acid (PABA) allows it to act as a competitive inhibitor. The presence of the amino group in 2-amino-N,N-dimethylethanesulfonamide could be a key feature for its potential antimicrobial action, akin to the foundational sulfa drugs.

Supporting Evidence from Analogues: A wide range of sulfonamide derivatives have demonstrated significant antibacterial and antifungal properties.[2] For instance, various N-alkyl and N-aryl piperazine derivatives containing a sulfonamide group have shown notable activity against both Gram-positive and Gram-negative bacteria.[4]

Enzyme Inhibition

Rationale: The sulfonamide group is a known zinc-binding group and can interact with the active sites of various metalloenzymes. This has led to the development of sulfonamide-based inhibitors for enzymes like carbonic anhydrases and matrix metalloproteinases.

Supporting Evidence from Analogues:

• Urease Inhibition: Certain 2-aminothiazole sulfonamides have exhibited dose-dependent inhibition of urease, an enzyme implicated in infections by Helicobacter pylori.[5]

• α-Glucosidase Inhibition: Inhibition of α-glucosidase, a target for type 2 diabetes management, has also been observed with some 2-aminothiazole sulfonamide derivatives.[5]

Anticancer and Antiproliferative Effects

Rationale: The anticancer activity of sulfonamides is often attributed to their ability to inhibit carbonic anhydrases, which are overexpressed in many tumors and contribute to the acidic tumor microenvironment. Additionally, some sulfonamides can interfere with microtubule polymerization or act as kinase inhibitors, both critical processes in cell division.

Supporting Evidence from Analogues: Numerous 2-aminothiazole analogs have demonstrated potent and targeted inhibitory action against a variety of human cancer cell lines, including those of the breast, lung, colon, and prostate.[5]

Anti-inflammatory and Antioxidant Potential

Rationale: Some sulfonamides can modulate inflammatory pathways, potentially by inhibiting cyclooxygenase (COX) enzymes or other inflammatory mediators. Their antioxidant activity may stem from the ability to scavenge free radicals.

Supporting Evidence from Analogues: Chalcone-derived pyrimidine analogs, which can incorporate sulfonamide-like structures, have been reported to possess anti-inflammatory and antioxidant activities.[6] Furthermore, certain 2-aminothiazole sulfonamide derivatives have demonstrated potent scavenging of DPPH radicals, indicating antioxidant potential.[5][7]

Proposed Experimental Workflows for Biological Screening

To empirically determine the biological activity of 2-amino-N,N-dimethylethanesulfonamide, a systematic screening approach is recommended. The following protocols are designed to be self-validating by including appropriate positive and negative controls.

Workflow for Antimicrobial Susceptibility Testing

This workflow outlines the steps to assess the antibacterial and antifungal activity of the compound.

Caption: Workflow for determining the antimicrobial activity of 2-amino-N,N-dimethylethanesulfonamide.

Protocol for In Vitro Enzyme Inhibition Assay (Example: Urease)

• Enzyme and Substrate Preparation: Prepare a solution of Jack bean urease in phosphate buffer. Prepare a stock solution of the substrate, urea, in the same buffer.

• Compound Preparation: Prepare a stock solution of 2-amino-N,N-dimethylethanesulfonamide in a suitable solvent (e.g., DMSO) and perform serial dilutions.

• Assay Procedure:

  • In a 96-well plate, add the urease solution to each well.

  • Add the different concentrations of the test compound and a known urease inhibitor (e.g., thiourea) as a positive control.

  • Pre-incubate the mixture at a specified temperature (e.g., 37°C) for a set time (e.g., 15 minutes).

  • Initiate the reaction by adding the urea substrate to all wells.

  • Incubate for a defined period.

• Detection: The amount of ammonia produced is quantified using the indophenol method, where the absorbance is measured at a specific wavelength (e.g., 630 nm).

• Data Analysis: Calculate the percentage of enzyme inhibition for each concentration of the test compound. Determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity) by plotting inhibition percentage against compound concentration.

Workflow for Antiproliferative Activity Screening

This workflow details the process for evaluating the compound's effect on cancer cell viability.

Caption: Workflow for assessing the antiproliferative activity of 2-amino-N,N-dimethylethanesulfonamide.

Structure-Activity Relationship (SAR) Considerations

The biological activity of sulfonamides is highly dependent on their structural features. For 2-amino-N,N-dimethylethanesulfonamide, the following points are critical for SAR studies:

• The Amino Group: The primary amine can be a key site for hydrogen bonding with biological targets. It can also be a point of modification to create a library of derivatives with altered properties such as lipophilicity and basicity.

• The N,N-dimethyl Group: These groups on the sulfonamide nitrogen can influence the compound's steric profile and its ability to fit into binding pockets. They also impact the compound's polarity and membrane permeability.

• The Ethyl Linker: The length and flexibility of the linker between the amino and sulfonamide groups can be crucial for positioning these functional groups optimally for interaction with a target.

Caption: Key structural features of 2-amino-N,N-dimethylethanesulfonamide influencing its potential biological activity.

Conclusion and Future Directions

While 2-amino-N,N-dimethylethanesulfonamide is currently recognized primarily as a synthetic intermediate, its structural components strongly suggest a latent potential for a range of biological activities, from antimicrobial to anticancer effects. The true pharmacological profile of this compound remains to be elucidated through rigorous experimental screening. The workflows and rationale presented in this guide offer a foundational framework for such investigations.

Future research should focus on:

• Systematic Screening: Employing the proposed assays to establish a baseline biological activity profile.

• Derivative Synthesis: Leveraging the primary amine for the synthesis of a focused library of analogues to explore structure-activity relationships.

• In Silico Modeling: Using computational docking and ADMET prediction tools to guide the design of new derivatives and to hypothesize potential biological targets.

The exploration of 2-amino-N,N-dimethylethanesulfonamide and its derivatives represents a promising avenue for the discovery of novel therapeutic agents.

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• Various Authors. (2022). New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities. MDPI. Available at: [Link]

• Various Authors. (2016). Potent, Selective, and Membrane Permeable 2-Amino-4-Substituted Pyridine-Based Neuronal Nitric Oxide Synthase Inhibitors. PubMed Central. Available at: [Link]

• Various Authors. (2022). The Synthesis and Biological Activity of Amidrazone Derivatives Obtained in Reaction with cis-1,2,3,6-Tetrahydrophthalic Anhydride. MDPI. Available at: [Link]

• Various Authors. (1979). Synthesis of difuran derivatives and their biological activity. Arzneimittelforschung. Available at: [Link]

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An In-depth Technical Guide to the Hypothesized Mechanism of Action of 2-amino-N,N-dimethylethanesulfonamide

Disclaimer: The following technical guide presents a hypothesized mechanism of action for 2-amino-N,N-dimethylethanesulfonamide based on its structural characteristics and the known pharmacological activities of related compounds. To date, there is a paucity of direct research on the specific biological effects of this molecule. Therefore, this document is intended for research and drug development professionals as a theoretical framework to guide future investigation.

Introduction

2-amino-N,N-dimethylethanesulfonamide is a small molecule featuring a sulfonamide functional group and a tertiary amine. While its direct biological activities are not extensively documented in publicly available literature, its structural motifs are present in a wide array of pharmacologically active compounds. This guide will deconstruct the molecule to propose a multi-faceted mechanism of action, drawing parallels with well-characterized drugs and biological molecules. Our hypothesis is centered on three potential pillars of activity: carbonic anhydrase inhibition, neuromodulation, and modulation of ion transport.

Physicochemical Properties (Hypothesized)

A comprehensive understanding of a compound's mechanism of action begins with its physicochemical properties. While experimental data for 2-amino-N,N-dimethylethanesulfonamide is scarce, we can infer certain characteristics based on its structure.

Property	Predicted Value/Characteristic	Rationale
Molecular Weight	~152.23 g/mol	Calculated from the chemical formula (C4H12N2O2S).
Solubility	Likely water-soluble	The presence of an amino group and a sulfonamide group would contribute to its polarity and ability to form hydrogen bonds with water.
pKa	Estimated around 8.11	The primary amine would be the most likely site of protonation.
Lipophilicity (LogP)	Low	The polar functional groups suggest it would be more hydrophilic.

Pillar 1: Carbonic Anhydrase Inhibition

The most prominent structural feature of 2-amino-N,N-dimethylethanesulfonamide is the sulfonamide group (-SO2NH2). This functional group is the cornerstone of a major class of drugs known as carbonic anhydrase inhibitors.[1]

Hypothesized Mechanism of Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[2] Sulfonamides are known to act as potent inhibitors of these enzymes.[3][4] The mechanism of inhibition involves the sulfonamide group coordinating with the zinc ion in the active site of the carbonic anhydrase enzyme.[5] Although it was initially believed that a primary sulfonamide was essential for this activity, recent studies have shown that secondary and even tertiary sulfonamides can also be effective CA inhibitors.[6]

Given the presence of the sulfonamide moiety, it is highly probable that 2-amino-N,N-dimethylethanesulfonamide acts as a carbonic anhydrase inhibitor. The degree of inhibition and its selectivity for different CA isoforms would need to be determined experimentally.

Caption: Hypothesized binding of 2-amino-N,N-dimethylethanesulfonamide to carbonic anhydrase.

Pillar 2: Neuromodulatory Effects

The core structure of the topic compound, an aminoethanesulfonamide, bears a resemblance to taurine (2-aminoethanesulfonic acid), an abundant amino acid in the central nervous system (CNS) with known neuromodulatory properties.[7]

Hypothesized GABAergic and Glycinergic Activity

Taurine is known to act as an agonist at both γ-aminobutyric acid (GABA) and glycine receptors, which are the primary inhibitory neurotransmitter receptors in the CNS.[8][9] By binding to these receptors, taurine can hyperpolarize neurons and reduce their excitability. This action contributes to its neuroprotective effects against glutamate-induced excitotoxicity.[7][9]

Given the structural similarity, 2-amino-N,N-dimethylethanesulfonamide may act as a modulator of GABAergic and/or glycinergic neurotransmission. The N,N-dimethylation might alter its binding affinity and selectivity for different receptor subtypes compared to taurine.

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An In-depth Technical Guide to 2-amino-N,N-dimethylethanesulfonamide: Synthesis, Properties, and Potential Applications

This technical guide provides a comprehensive overview of 2-amino-N,N-dimethylethanesulfonamide, a sulfonamide derivative with potential applications in pharmaceutical and chemical research. While the specific discovery and a detailed historical timeline for this compound are not extensively documented in publicly available literature, its structural relationship to taurine and other sulfonamides provides a strong basis for understanding its chemical properties and potential utility. This guide will focus on a plausible synthetic route, detailed characterization data, and a discussion of its potential as a building block in drug discovery and materials science.

Introduction and Chemical Identity

2-amino-N,N-dimethylethanesulfonamide is a primary amine-containing sulfonamide. Its structure features a flexible ethyl backbone, a primary amino group, and a dimethylsulfonamide moiety. This combination of functional groups suggests its potential as a versatile intermediate in the synthesis of more complex molecules.

Physicochemical Properties

A summary of the key physicochemical properties of 2-amino-N,N-dimethylethanesulfonamide and its hydrochloride salt are presented in Table 1. These properties are essential for its handling, storage, and application in a laboratory setting.

Property	Value	Source
Molecular Formula	C₄H₁₂N₂O₂S	[1]
Molecular Weight	152.22 g/mol	[1]
CAS Number	91893-70-8	[1]
Boiling Point (Predicted)	244.6 ± 42.0 °C	[1]
pKa (Predicted)	8.11 ± 0.10	[2]
Storage Temperature	2–8 °C under inert gas	[2]
Hydrochloride Salt Molecular Formula	C₄H₁₃ClN₂O₂S
Hydrochloride Salt Molecular Weight	188.68 g/mol

Plausible Synthetic Pathway and Experimental Protocol

Proposed Synthetic Scheme

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2-amino-N,N-dimethylethanesulfonamide literature review

An In-depth Technical Guide to 2-amino-N,N-dimethylethanesulfonamide

Abstract

2-amino-N,N-dimethylethanesulfonamide is a structurally intriguing molecule that merges the core features of taurine, a vital amino acid, with the versatile sulfonamide functional group. Despite its commercial availability as a hydrochloride salt, the scientific literature remains notably sparse regarding its synthesis, biological activity, and potential therapeutic applications. This technical guide serves as a foundational document for researchers, scientists, and drug development professionals interested in exploring this promising, yet under-investigated, chemical entity. By leveraging established principles from the study of taurine analogs and the broader class of sulfonamide drugs, this paper constructs a hypothesis-driven framework for its investigation. We propose a robust synthetic pathway, outline potential biological activities grounded in structure-activity relationships, and provide detailed experimental protocols for the validation of these hypotheses. This guide is intended to be a catalyst for future research, providing a structured approach to unlocking the potential of 2-amino-N,N-dimethylethanesulfonamide.

Introduction: Unveiling a Molecule of Latent Potential

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, giving rise to a plethora of drugs with a wide array of therapeutic applications, from antimicrobial agents to diuretics and anticonvulsants.[1][2] The initial discovery of sulfonamides as antibacterial agents revolutionized medicine.[2] Their mechanism often involves mimicking endogenous molecules, such as the competitive inhibition of dihydropteroate synthase by antibacterial sulfonamides, which blocks folic acid synthesis in bacteria.[3][4]

Parallel to the rich history of sulfonamides, taurine (2-aminoethanesulfonic acid) and its analogs have garnered significant attention for their diverse physiological roles.[5] Taurine is one of the most abundant amino acids in various mammalian tissues and is crucial for cell volume regulation, membrane stabilization, and cytoprotection.[6][7] Its derivatives are being explored for a multitude of therapeutic benefits, including antioxidant, anti-inflammatory, and neuroprotective effects.[5]

2-amino-N,N-dimethylethanesulfonamide, the subject of this guide, represents a fascinating convergence of these two important chemical classes. It is an N,N-dimethylated amide derivative of taurine. While its hydrochloride salt is commercially available, it appears to be primarily utilized as a chemical intermediate or building block.[8] One source suggests its potential use in the synthesis of diuretics, though specific examples are not provided.[8] The N,N-dimethyl substitution on the sulfonamide nitrogen is a common feature in many biologically active molecules, often introduced to modulate physicochemical properties such as solubility, membrane permeability, and metabolic stability.

This guide, therefore, aims to bridge the current knowledge gap by providing a comprehensive, albeit partially theoretical, framework for the systematic investigation of 2-amino-N,N-dimethylethanesulfonamide.

Molecular Profile and Physicochemical Properties

While experimental data is limited, the basic properties of 2-amino-N,N-dimethylethanesulfonamide and its common salt form can be compiled from supplier data.

Property	Value	Source
Chemical Name	2-amino-N,N-dimethylethanesulfonamide hydrochloride	[9]
CAS Number	91893-69-5	[9]
Molecular Formula	C₄H₁₃ClN₂O₂S
Molecular Weight	188.68 g/mol
Form	Solid
Boiling Point (Free Base)	244.6 ± 42.0 °C (Predicted)	[8]

Proposed Synthesis Pathway

Caption: Proposed multi-step synthesis of 2-amino-N,N-dimethylethanesulfonamide.

Detailed Experimental Protocol (Proposed)

Step 1: Synthesis of N-Cbz-2-aminoethanol

• To a stirred solution of 2-aminoethanol (1.0 eq) in a suitable solvent (e.g., dichloromethane) at 0 °C, add a base such as triethylamine (1.1 eq).

• Slowly add benzyl chloroformate (Cbz-Cl, 1.05 eq) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product.

Step 2: Synthesis of S-(2-(Cbz-amino)ethyl) ethanethioate (Mitsunobu Reaction)

• Dissolve N-Cbz-2-aminoethanol (1.0 eq) and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous tetrahydrofuran (THF).

• Cool the solution to 0 °C and add thioacetic acid (1.5 eq).

• Add diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise to the mixture.

• Stir the reaction at room temperature for 4-6 hours.

• Remove the solvent under reduced pressure and purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain the thioacetate.

Step 3: Synthesis of 2-(Cbz-amino)ethanesulfonyl chloride

• Dissolve the thioacetate (1.0 eq) in a mixture of dichloromethane and water.

• Cool to 0 °C and add N-Chlorosuccinimide (NCS, 3.0 eq) portion-wise.

• Stir vigorously for 2-3 hours at 0 °C.

• Separate the organic layer, wash with cold water and brine.

• Dry over anhydrous sodium sulfate and use the resulting sulfonyl chloride immediately in the next step without extensive purification.

Step 4: Synthesis of N-Cbz-2-amino-N,N-dimethylethanesulfonamide

• Dissolve the crude sulfonyl chloride in a suitable solvent like THF.

• Cool to 0 °C and add an aqueous solution of dimethylamine (2.0-3.0 eq) and a base (e.g., sodium carbonate) dropwise.

• Stir the mixture at room temperature for 3-4 hours.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography to yield the protected sulfonamide.

Step 5: Synthesis of 2-amino-N,N-dimethylethanesulfonamide (Final Deprotection)

• Dissolve the N-Cbz protected compound in methanol.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature for 12-16 hours.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the final product, 2-amino-N,N-dimethylethanesulfonamide.

Hypothesized Biological Activity and Rationale

The structure of 2-amino-N,N-dimethylethanesulfonamide suggests several potential areas of biological activity. These hypotheses are based on the known pharmacology of its constituent moieties.

Hypothesis 1: Antimicrobial Activity

• Rationale: The sulfonamide group is a classic pharmacophore for antimicrobial drugs, acting as a competitive inhibitor of dihydropteroate synthase in bacteria.[11] While the substitution pattern is different from classic sulfa drugs, the core functional group may still confer some level of antibacterial or antifungal activity.

Hypothesis 2: Carbonic Anhydrase Inhibition and Diuretic Potential

• Rationale: A large class of sulfonamide-based drugs are potent inhibitors of carbonic anhydrase, leading to diuretic effects.[1] The presence of the sulfonamide group in the target molecule makes this a plausible area of investigation. This aligns with the suggestion that the compound could be an intermediate for diuretics.[8]

Hypothesis 3: Neuromodulatory Effects

• Rationale: Taurine itself has significant neuromodulatory roles in the central nervous system.[7] It can act on GABA and glycine receptors. The structural similarity of 2-amino-N,N-dimethylethanesulfonamide to taurine suggests it might interact with these or other CNS targets. The N,N-dimethyl group could enhance lipophilicity, potentially improving blood-brain barrier penetration compared to taurine.

Proposed Experimental Workflows for Validation

To test the hypotheses outlined above, a series of well-established in vitro and in vivo assays can be employed.

Workflow for Antimicrobial Activity Screening

Caption: Experimental workflow for antimicrobial activity assessment.

Protocol: Broth Microdilution Assay for MIC Determination

• Prepare a stock solution of 2-amino-N,N-dimethylethanesulfonamide in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi).

• Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Add the inoculum to each well. Include positive (no drug) and negative (no inoculum) controls.

• Incubate the plates at 37°C for 18-24 hours (for bacteria) or 24-48 hours (for fungi).

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Workflow for Carbonic Anhydrase Inhibition Assay

Protocol: In Vitro Carbonic Anhydrase (CA) Inhibition Assay

• This assay is based on the CA-catalyzed hydrolysis of 4-nitrophenyl acetate (NPA) to 4-nitrophenol, which can be monitored spectrophotometrically at 400 nm.

• Prepare various concentrations of 2-amino-N,N-dimethylethanesulfonamide. A known CA inhibitor like acetazolamide should be used as a positive control.

• In a 96-well plate, add Tris-HCl buffer (pH 7.4), a solution of purified human carbonic anhydrase (isoforms I and II are common), and the test compound at different concentrations.

• Pre-incubate for 10 minutes at room temperature.

• Initiate the reaction by adding the substrate, NPA.

• Measure the absorbance at 400 nm at regular intervals using a plate reader.

• Calculate the percentage of enzyme inhibition for each concentration of the compound.

• Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Future Research Directions

The framework presented in this guide provides a launchpad for a comprehensive investigation into 2-amino-N,N-dimethylethanesulfonamide. Future research should focus on:

• Synthesis Optimization and Scale-up: Refining the proposed synthetic route for efficiency and scalability.

• Broad-Spectrum Biological Screening: Testing the compound against a wider range of biological targets, including various enzyme classes and receptor families.

• In Vivo Efficacy and Pharmacokinetics: If promising in vitro activity is identified, progressing to animal models to assess efficacy, toxicity, and pharmacokinetic properties (ADME).

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the compound to understand the contribution of each structural component to its biological activity. For example, varying the alkyl groups on the sulfonamide nitrogen or modifying the ethylamino backbone.

Conclusion

2-amino-N,N-dimethylethanesulfonamide stands at the intersection of two highly significant classes of medicinal compounds. While it is currently an under-explored molecule, its structural characteristics suggest a high potential for diverse biological activities. By adopting the proposed synthetic and experimental frameworks outlined in this technical guide, the scientific community can begin to systematically uncover the pharmacological profile of this compound. This structured approach, grounded in the established science of taurine analogs and sulfonamides, provides a clear and logical path forward for transforming 2-amino-N,N-dimethylethanesulfonamide from a chemical curiosity into a well-characterized molecule with potential therapeutic applications.

References

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (URL: )
• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. (URL: )

• Sulfonamide (medicine) - Wikipedia. (URL: [Link])

• Sulfonamides - Infectious Diseases - MSD Manual Professional Edition. (URL: [Link])

• (PDF) Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - ResearchGate. (URL: [Link])

• 2-Amino-N,N-dimethylethane-1-sulfonamide - MySkinRecipes. (URL: [Link])

• An efficient and facile synthesis of N-Cbz-β-aminoalkanesulfonamides - ResearchGate. (URL: [Link])

• 2-Amino-N,N-dimethylethanesulfonamide hydrochloride. (URL: )

• In Vivo and In Vitro Assays Evaluating the Biological Activity of Taurine, Glucose and Energetic Beverages - MDPI. (URL: [Link])

• Mechanism of the protective action of taurine in toxin and drug induced organ pathophysiology and diabetic complications: a review - Food & Function (RSC Publishing). (URL: [Link])

• Biological Effects and Mechanisms of Taurine in Various Therapeutics - PubMed. (URL: [Link])

• Review: Taurine: A “very essential” amino acid - PMC - PubMed Central. (URL: [Link])

• Taurine Boosts Cellular Uptake of Small D-Peptides for Enzyme-Instructed Intracellular Molecular Self-Assembly - PubMed. (URL: [Link])

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• 6. Mechanism of the protective action of taurine in toxin and drug induced organ pathophysiology and diabetic complications: a review - Food & Function (RSC Publishing) [pubs.rsc.org]
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An In-Depth Technical Guide to the Homologs and Analogs of 2-amino-N,N-dimethylethanesulfonamide: A Taurine-Based Scaffold for Neuromodulation

Abstract

This technical guide provides a comprehensive exploration of 2-amino-N,N-dimethylethanesulfonamide, a key derivative of the endogenous neuromodulator taurine. We delve into the synthesis, structure-activity relationships (SAR), and biological evaluation of its homologs and analogs. This document is intended for researchers, medicinal chemists, and drug development professionals investigating novel CNS-active agents. Key areas of focus include the rationale behind structural modifications, detailed protocols for synthesis and analysis, and the mechanistic basis of their interaction with critical neurological targets, primarily GABAergic and glutamatergic receptors. By integrating established methodologies with mechanistic insights, this guide serves as a foundational resource for the rational design of next-generation taurinoid therapeutics.

Introduction: The Taurine Scaffold and its Therapeutic Potential

Taurine (2-aminoethanesulfonic acid) is one of the most abundant free amino acids in the central nervous system (CNS), where it plays a critical role in a multitude of physiological processes, including osmoregulation, membrane stabilization, and neuromodulation.[1][2] Its structural similarity to the principal inhibitory neurotransmitter, γ-aminobutyric acid (GABA), has positioned it as a molecule of significant therapeutic interest. However, the inherent physicochemical properties of taurine—namely its high polarity and zwitterionic nature at physiological pH—limit its oral bioavailability and ability to cross the blood-brain barrier (BBB), thereby constraining its therapeutic utility.

This limitation has catalyzed the development of taurine analogs and derivatives designed to overcome these pharmacokinetic hurdles while retaining or enhancing its pharmacodynamic activity. 2-amino-N,N-dimethylethanesulfonamide, also known as N,N-dimethyltaurinamide, represents a pivotal structural modification. The replacement of the sulfonic acid moiety with a more lipophilic N,N-dimethylsulfonamide group is a strategic choice aimed at increasing BBB permeability. This guide will explore this core molecule, its chain-extended homolog, and various N-alkyl analogs, providing a detailed framework for their synthesis, characterization, and evaluation as potential neuromodulatory agents.

Rationale for Structural Modification: Homologs and Analogs

The systematic modification of a lead compound is a cornerstone of medicinal chemistry. In the context of 2-amino-N,N-dimethylethanesulfonamide, two primary avenues of structural exploration are the synthesis of homologs and analogs.

• Homologation: This involves the systematic extension of the carbon backbone. The primary homolog of interest is 3-amino-N,N-dimethylpropanesulfonamide , derived from homotaurine (3-aminopropanesulfonic acid). The rationale for investigating this homolog is to probe the spatial requirements of the target receptors. The increased distance between the amino and sulfonamide groups may alter the binding affinity and efficacy at receptors like the GABA-A receptor, providing critical SAR data.[3]

• Analog Design (N-Alkylation): This involves modifying the substituents on the sulfonamide nitrogen. By replacing the N,N-dimethyl groups with larger alkyl groups (e.g., N,N-diethyl, N,N-dipropyl), we can systematically modulate the lipophilicity and steric bulk of the molecule. Increased lipophilicity often correlates with enhanced membrane permeability and can influence binding to hydrophobic pockets within the target protein.[4] However, excessive steric bulk can also lead to a decrease in activity if it hinders optimal binding.[4]

The logical workflow for exploring these derivatives is outlined below.

Caption: Logical workflow for the exploration of homologs and analogs.

Synthetic Strategies and Protocols

The synthesis of N,N-disubstituted aminoalkanesulfonamides is a multi-step process that requires careful selection of protecting groups and activation chemistry to ensure high yields and purity. The general and most reliable pathway involves the conversion of the parent amino sulfonic acid to a sulfonyl chloride, followed by amidation.

General Synthetic Workflow

The workflow begins with the protection of the amine, followed by conversion of the sulfonic acid to a more reactive sulfonyl chloride. This intermediate is then reacted with the desired secondary amine, and a final deprotection step yields the target compound. This approach is self-validating as the integrity of each intermediate can be confirmed spectroscopically before proceeding to the next step.

Caption: General synthetic workflow for N,N-dialkyltaurinamides.

Detailed Experimental Protocol: Synthesis of 2-amino-N,N-dimethylethanesulfonamide

This protocol is adapted from established methods for the synthesis of taurinamide derivatives.[5][6]

Step 1: Synthesis of 2-Phthalimidoethanesulfonyl Chloride

• Rationale: The primary amine of taurine is first protected as a phthalimide. This prevents unwanted side reactions during the subsequent chlorination step. The phthalimide group is robust and stable to the harsh conditions of sulfonyl chloride formation.

• Procedure: a. Combine taurine (1 eq.) and phthalic anhydride (1.1 eq.) in a flask with a suitable solvent like pyridine. b. Heat the mixture to reflux for 4-6 hours until water evolution ceases. Cool the mixture and pour it into dilute HCl to precipitate the 2-phthalimidoethanesulfonic acid. Filter, wash with water, and dry the solid. c. Suspend the dried 2-phthalimidoethanesulfonic acid (1 eq.) in an excess of thionyl chloride (SOCl₂) or add phosphorus pentachloride (PCl₅) (1.2 eq.) portion-wise. d. Gently reflux the mixture for 2-3 hours until the evolution of gas stops and the solid dissolves. e. Cool the reaction mixture and carefully pour it onto crushed ice to precipitate the sulfonyl chloride. f. Filter the solid product, wash thoroughly with cold water, and dry under vacuum. The product is 2-phthalimidoethanesulfonyl chloride .[7]

• Validation: Confirm the structure using IR spectroscopy (disappearance of sulfonic acid O-H stretch, appearance of S-Cl stretch) and ¹H NMR.

Step 2: Amidation with Dimethylamine

• Rationale: The highly reactive sulfonyl chloride is readily attacked by the nucleophilic dimethylamine to form the stable sulfonamide bond. The reaction is typically run in the presence of a base to scavenge the HCl byproduct.

• Procedure: a. Dissolve 2-phthalimidoethanesulfonyl chloride (1 eq.) in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) and cool to 0 °C in an ice bath. b. Add a solution of dimethylamine (2.2 eq., e.g., 40% in water or as a solution in THF) dropwise to the stirred solution, followed by a tertiary amine base like triethylamine (1.5 eq.). c. Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor completion by TLC. d. Wash the reaction mixture sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. e. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield crude 2-phthalimido-N,N-dimethylethanesulfonamide . Purify by column chromatography if necessary.

• Validation: Confirm structure by ¹H and ¹³C NMR and mass spectrometry.

Step 3: Deprotection to Yield 2-amino-N,N-dimethylethanesulfonamide

• Rationale: The phthalimide protecting group is cleaved using hydrazine, which forms a stable phthalhydrazide byproduct that precipitates and can be easily removed.

• Procedure: a. Dissolve the protected sulfonamide (1 eq.) in ethanol or methanol. b. Add hydrazine hydrate (1.5-2.0 eq.) and reflux the mixture for 2-4 hours. A voluminous white precipitate of phthalhydrazide will form. c. Cool the mixture to room temperature and filter to remove the precipitate. d. Evaporate the filtrate to dryness. Dissolve the residue in dilute HCl and wash with DCM to remove any remaining non-polar impurities. e. Basify the aqueous layer with NaOH and extract the product with DCM or ethyl acetate. f. Dry the combined organic extracts, filter, and evaporate the solvent to yield 2-amino-N,N-dimethylethanesulfonamide .

• Validation: Full characterization by ¹H NMR, ¹³C NMR, high-resolution mass spectrometry (HRMS), and IR spectroscopy.

Structure-Activity Relationship (SAR) Analysis

The biological activity of taurine analogs is highly dependent on their structure. Key parameters include the length of the carbon chain separating the amino and sulfonate/sulfonamide groups and the nature of substitution on the sulfonamide nitrogen.

Effect of Carbon Chain Length: Taurine vs. Homotaurine

Homotaurine (3-aminopropanesulfonic acid), the C3 homolog of taurine, has been investigated as a therapeutic for Alzheimer's disease.[5] Its activity at GABA-A receptors provides a direct point of comparison with taurine. Recent studies have quantified the binding affinity and functional potency of both compounds at native GABA-A receptors.

Compound	Structure	Receptor Target	Assay Type	IC₅₀ / EC₅₀ Value	Reference
Taurine	H₂N-CH₂-CH₂-SO₃H	GABA-A	[³H]muscimol Binding	IC₅₀ = 125 ± 14 µM	[1][8]
GABA-A	Electrophysiology	EC₅₀ = 116 ± 13 µM	[1][8]
Homotaurine	H₂N-CH₂-CH₂-CH₂-SO₃H	GABA-A	[³H]muscimol Binding	IC₅₀ = 158 ± 10 nM	[1][8]
GABA-A	Electrophysiology	EC₅₀ = 425 ± 7 nM	[1][8]

Field-Proven Insights: The data clearly demonstrate that extending the carbon chain by a single methylene group dramatically increases potency at the GABA-A receptor. Homotaurine is approximately 790-fold more potent in binding assays (IC₅₀) and 270-fold more potent in functional assays (EC₅₀) than taurine.[1][8] This suggests that the GABA-A receptor's orthosteric binding site can better accommodate the C3 backbone of homotaurine, allowing for a more favorable binding conformation. This profound difference underscores the importance of homologation in optimizing ligand-receptor interactions.

Effect of N-Alkylation on the Sulfonamide Moiety

While a comprehensive dataset comparing a full series of N,N-dialkyl analogs is not available in the public literature, structure-activity principles can be inferred. The primary motivation for N-alkylation is to increase lipophilicity to improve BBB penetration.

• N,N-Dimethyl vs. Unsubstituted (-NH₂): The dimethyl substitution significantly increases lipophilicity compared to a primary sulfonamide.

• Increasing Alkyl Chain Length (Methyl -> Ethyl -> Propyl): Systematically increasing the length of the N-alkyl chains (e.g., creating N,N-diethyl or N,N-dipropyl analogs) will further increase lipophilicity. This is expected to enhance passive diffusion across the BBB. However, there is a trade-off, as larger alkyl groups introduce steric hindrance that may negatively impact receptor binding.[4] The optimal chain length will balance improved pharmacokinetics with retained pharmacodynamic potency.

Mechanistic Insights: Interaction with Neuromodulatory Targets

The primary mechanism of action for taurine and its close analogs is the modulation of inhibitory and excitatory neurotransmission, primarily through direct interactions with GABA-A and NMDA receptors.

GABA-A Receptor Modulation

Taurine acts as a partial agonist at GABA-A receptors.[1][9] Its potency is highly dependent on the subunit composition of the receptor pentamer. It shows significantly higher affinity for extrasynaptic α4β2δ and α6β2δ receptors compared to the more common synaptic α1β2γ2 receptors.[9] This is mechanistically significant because extrasynaptic receptors mediate tonic inhibition, a constant, low-level inhibitory tone that regulates overall neuronal excitability.

Caption: Modulation of extrasynaptic GABA-A receptors by taurine analogs.

NMDA Receptor Modulation

In addition to its inhibitory effects, taurine also modulates excitatory glutamatergic signaling by directly interacting with the NMDA receptor.[8][10] Evidence suggests that taurine specifically targets the GluN2B subunit.[11][12] This interaction appears to be complex, involving a reduction in the apparent affinity of the receptor for its co-agonist, glycine, particularly in the presence of polyamines like spermine.[8][10] By dampening NMDA receptor activity, taurine analogs can protect against glutamate-induced excitotoxicity, a mechanism implicated in various neurological disorders.[13]

Standardized Analytical and In Vitro Screening Protocols

A robust and reproducible workflow is essential for the characterization and evaluation of novel compounds.

Protocol: Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Dissolve 5-10 mg of the final compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Acquire the spectrum to confirm the presence of all expected proton signals, their chemical shifts, multiplicities, and integrations.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum to verify the number of unique carbon environments.

• Mass Spectrometry (MS):

  • Utilize high-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) to confirm the exact mass of the compound and, therefore, its elemental composition.

• Infrared (IR) Spectroscopy:

  • Acquire an IR spectrum (e.g., using an ATR accessory) to confirm the presence of key functional groups, such as N-H stretches (for the primary amine), S=O stretches (for the sulfonamide), and C-H stretches.

Protocol: In Vitro Receptor Binding Assay ([³H]muscimol Displacement)

• Rationale: This competitive binding assay is a standard method to determine the affinity (IC₅₀) of a test compound for the orthosteric binding site of the GABA-A receptor.

• Procedure: a. Prepare mouse brain membrane homogenates (sans cerebellum) according to established protocols.[1][8] b. In a 96-well plate, incubate the membrane preparation with a fixed concentration of [³H]muscimol (a high-affinity GABA-A agonist radioligand). c. Add varying concentrations of the test compound (e.g., 2-amino-N,N-dimethylethanesulfonamide or its homolog) in a serial dilution. d. Incubate to allow binding to reach equilibrium. e. Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. f. Quantify the radioactivity trapped on the filter using liquid scintillation counting.

• Data Analysis: Plot the percentage of [³H]muscimol binding against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value, which is the concentration of the test compound that inhibits 50% of specific [³H]muscimol binding.

Conclusion and Future Directions

2-amino-N,N-dimethylethanesulfonamide and its derivatives represent a promising class of neuromodulatory agents rooted in the well-understood biology of taurine. The strategic modification of the taurine scaffold, through homologation and N-alkylation, provides a rational pathway to optimize pharmacokinetic properties and fine-tune pharmacodynamic activity at key CNS targets. The dramatic increase in GABA-A receptor potency observed with the C3 homolog, homotaurine, highlights the sensitivity of this receptor to ligand structure and validates this approach for lead optimization.

Future research should focus on a systematic synthesis and evaluation of a broader library of N,N-dialkyl analogs to precisely map the lipophilicity and steric tolerance of the sulfonamide binding pocket. Furthermore, in vivo studies are required to confirm whether these structural modifications translate to improved BBB penetration and efficacy in animal models of neurological disorders such as epilepsy or anxiety. The foundational protocols and mechanistic insights provided in this guide offer a robust framework for advancing this promising class of compounds toward clinical consideration.

References

• Jia, F., et al. (2008). Taurine is a potent activator of extrasynaptic GABAA receptors in the thalamus. Journal of Neuroscience, 28(1), 106-115. Available at: [Link]

• Chan, C. Y., et al. (2013). Direct interaction of taurine with the NMDA glutamate receptor subtype via multiple mechanisms. Advances in Experimental Medicine and Biology, 775, 45-52. Available at: [Link]

• Chan, C. Y., et al. (2015). Taurine Targets the GluN2b-Containing NMDA Receptor Subtype. Advances in Experimental Medicine and Biology, 803, 531-544. Available at: [Link]

• Jonas, P., et al. (2023). GABAA receptors as plausible molecular targets and mediators for taurine and homotaurine actions. Frontiers in Cellular Neuroscience, 17, 1289358. Available at: [Link]

• El Idrissi, A., et al. (2019). Taurine and GABA neurotransmitter receptors, a relationship with therapeutic potential? Expert Opinion on Therapeutic Targets, 23(5), 375-383. Available at: [Link]

• Bureau, M. H., & Olsen, R. W. (1991). Taurine acts on a subclass of GABAA receptors in mammalian brain in vitro. European Journal of Pharmacology: Molecular Pharmacology Section, 207(1), 9-16. Available at: [Link]

• Nagata, K., et al. (2019). Maternal taurine as a modulator of Cl– homeostasis as well as of glycine/GABAA receptors for neocortical development. Frontiers in Cellular Neuroscience, 13, 257. Available at: [Link]

• Oja, S. S., & Kontro, P. (2019). Taurine and GABA neurotransmitter receptors, a relationship with therapeutic potential? Expert Opinion on Therapeutic Targets, 23(5), 375-383. Available at: [Link]

• Onaolapo, A. Y., et al. (2014). Modes of direct modulation by taurine of the glutamate NMDA receptor in rat cortex. Neuroscience Letters, 565, 82-86. Available at: [Link]

• Wikipedia. (2023). Homotaurine. Available at: [Link]

• Reddit. (2021). Chronic (30-Day) Taurine Treatment Increases Membrane Expression of NMDA GluN2B, but Down-Regulates the AMPA GLUR2 Subunit. Available at: [Link]

• ResearchGate. (2015). Taurine Targets the GluN2b-Containing NMDA Receptor Subtype. Available at: [Link]

• Kulig, K., et al. (2011). Comparative study of taurine and tauropyrone: GABA receptor binding, mitochondrial processes and behaviour. Journal of Pharmacy and Pharmacology, 63(4), 564-571. Available at: [Link]

• Wu, J. Y., et al. (1994). Taurine receptor: kinetic analysis and pharmacological studies. Biochemical Pharmacology, 48(4), 757-762. Available at: [Link]

• ResearchGate. (2014). Effect of taurine on apparent affinity of NMDA receptor for glycine. Available at: [Link]

• Alzheimer's Drug Discovery Foundation. (2023). Homotaurine (Tramiprosate). Available at: [Link]

• Martorana, A., et al. (2014). Homotaurine Induces Measurable Changes of Short Latency Afferent Inhibition in a Group of Mild Cognitive Impairment Individuals. Frontiers in Aging Neuroscience, 6, 253. Available at: [Link]

• Caltagirone, C., et al. (2012). The potential protective effect of tramiprosate (homotaurine) against Alzheimer's disease: a review. Aging Clinical and Experimental Research, 24(6), 580-586. Available at: [Link]

• National Institutes of Health. Synthesis of sulfonyl chloride substrate precursors. Available at: [Link]

• da Silva, E. T., et al. (2012). Advances in Drug Design Based on the Amino Acid Approach: Taurine Analogues for the Treatment of CNS Diseases. Molecules, 17(10), 12296-12316. Available at: [Link]

• Pascente, V., et al. (1989). Analogues of taurine as stimulators and inhibitors of ATP-dependent calcium ion uptake in rat retina: combination kinetics. Biochemical Pharmacology, 38(16), 2677-2686. Available at: [Link]

• MDPI. (2012). Advances in Drug Design Based on the Amino Acid Approach: Taurine Analogues for the Treatment of CNS Diseases. Available at: [Link]

• Lombardino, J. G., & Pascente, V. (1991). Quantitative analysis of the combination dose-effects of taurine and taurine analogues on the phosphorylation of an approximately 44-Kd protein present in a mitochondrial subfraction of rat heart. Amino Acids, 1(1), 59-70. Available at: [Link]

• Akgül, Ö., et al. (2017). Synthesis and Antimicrobial Activity of Some Taurinamide Derivatives. Marmara Pharmaceutical Journal, 21(2), 361-370. Available at: [Link]

• PubChem. 2-Phthalimidoethanesulfonyl chloride. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-amino-N,N-dimethylethanesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of 2-amino-N,N-dimethylethanesulfonamide, a taurine derivative with potential applications in medicinal chemistry and drug development. The protocol outlines a robust four-step synthetic pathway commencing from the readily available amino acid, taurine. The synthesis involves the protection of the amino group, conversion of the sulfonic acid to a sulfonyl chloride, subsequent amidation with dimethylamine, and final deprotection to yield the target compound. This guide details the experimental procedures, reagent specifications, reaction monitoring, purification techniques, and characterization of intermediates and the final product. The causality behind experimental choices is explained to provide a deeper understanding of the synthetic strategy.

Introduction

2-amino-N,N-dimethylethanesulfonamide is a derivative of taurine (2-aminoethanesulfonic acid), a ubiquitous semi-essential amino acid in mammals with diverse physiological roles.[1] The structural modification of taurine to introduce a dimethylsulfonamide moiety can significantly alter its physicochemical properties, such as lipophilicity and hydrogen bonding capacity, thereby influencing its biological activity and pharmacokinetic profile. Sulfonamides are a well-established class of pharmacophores present in a wide range of therapeutic agents.[2] The synthesis of novel sulfonamide derivatives is, therefore, a continued focus in medicinal chemistry.

This application note provides a detailed, step-by-step experimental protocol for the synthesis of 2-amino-N,N-dimethylethanesulfonamide, designed to be a reliable resource for researchers in academic and industrial settings.

Synthetic Strategy Overview

The synthesis of 2-amino-N,N-dimethylethanesulfonamide from taurine necessitates a multi-step approach due to the presence of two reactive functional groups: an amino group and a sulfonic acid. The primary amino group is more nucleophilic than the sulfonate and would interfere with the subsequent amidation step. Therefore, a protecting group strategy is employed. The overall synthetic workflow is depicted below.

Caption: Synthetic workflow for 2-amino-N,N-dimethylethanesulfonamide.

Experimental Protocols

Materials and Instrumentation

Reagent/Instrument	Recommended Grade/Specification
Taurine	≥99%
Di-tert-butyl dicarbonate	≥98%
Sodium Bicarbonate	ACS Reagent, ≥99.7%
1,4-Dioxane	Anhydrous, 99.8%
Thionyl Chloride	Reagent grade, ≥99%
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%
Dimethylamine solution	2.0 M in THF
Triethylamine	≥99.5%, distilled
Dichloromethane (DCM)	Anhydrous, ≥99.8%
Trifluoroacetic Acid (TFA)	Reagent grade, ≥99%
Ethyl Acetate	ACS Grade
Hexanes	ACS Grade
Anhydrous Sodium Sulfate	ACS Grade
Thin Layer Chromatography	Silica gel 60 F254 plates
Column Chromatography	Silica gel, 230-400 mesh
NMR Spectrometer	400 MHz or higher
Mass Spectrometer	ESI or equivalent
IR Spectrometer	FTIR with ATR capability

Step 1: Synthesis of N-(tert-Butoxycarbonyl)taurine (Boc-Taurine)

Rationale: The protection of the amino group is crucial to prevent its reaction in the subsequent chlorination and amidation steps. The tert-butoxycarbonyl (Boc) group is chosen due to its stability under the conditions of sulfonyl chloride formation and its facile removal under acidic conditions.

Procedure:

• In a 250 mL round-bottom flask, dissolve taurine (12.5 g, 100 mmol) in a solution of sodium bicarbonate (21 g, 250 mmol) in 100 mL of deionized water.

• To this stirred solution, add a solution of di-tert-butyl dicarbonate (24 g, 110 mmol) in 50 mL of 1,4-dioxane dropwise over 30 minutes at room temperature.

• Stir the reaction mixture vigorously at room temperature for 12-16 hours. Monitor the reaction progress by TLC (DCM:Methanol 9:1, stained with ninhydrin). The disappearance of the taurine spot indicates reaction completion.

• Once the reaction is complete, carefully acidify the mixture to pH 2-3 with 1 M HCl. The product will precipitate as a white solid.

• Cool the mixture in an ice bath for 1 hour and collect the precipitate by vacuum filtration.

• Wash the solid with cold deionized water (3 x 50 mL) and dry under vacuum to afford N-Boc-taurine as a white powder.

Parameter	Expected Value
Yield	85-95%
Appearance	White solid
¹H NMR (DMSO-d₆)	Consistent with structure
Mass Spec (ESI-)	m/z 224.1 [M-H]⁻

Step 2: Synthesis of N-(tert-Butoxycarbonyl)taurine Sulfonyl Chloride

Rationale: The conversion of the sulfonic acid to a more reactive sulfonyl chloride is necessary for the subsequent amidation. Thionyl chloride is a common and effective reagent for this transformation.[3] A catalytic amount of DMF is used to form the Vilsmeier reagent in situ, which facilitates the reaction.

Procedure:

• To a flame-dried 250 mL round-bottom flask equipped with a reflux condenser and a gas outlet connected to a scrubber (containing NaOH solution), add N-Boc-taurine (11.3 g, 50 mmol).

• Add anhydrous dichloromethane (100 mL) followed by the dropwise addition of thionyl chloride (11 mL, 150 mmol) at 0 °C (ice bath).

• Add 3-4 drops of anhydrous DMF as a catalyst.

• Slowly warm the reaction mixture to room temperature and then heat to reflux (approx. 40 °C) for 4-6 hours. The reaction progress can be monitored by the cessation of gas evolution (SO₂ and HCl).

• After completion, cool the reaction mixture to room temperature and remove the excess thionyl chloride and DCM under reduced pressure.

• The crude N-Boc-taurine sulfonyl chloride is obtained as a viscous oil or semi-solid and is used immediately in the next step without further purification.

Step 3: Synthesis of N-Boc-2-amino-N,N-dimethylethanesulfonamide

Rationale: The reaction of the sulfonyl chloride with a secondary amine, such as dimethylamine, is a standard method for the synthesis of sulfonamides.[4] An excess of the amine or the addition of a non-nucleophilic base like triethylamine is required to neutralize the HCl generated during the reaction.

Procedure:

• Dissolve the crude N-Boc-taurine sulfonyl chloride (from the previous step, ~50 mmol) in 100 mL of anhydrous dichloromethane and cool to 0 °C in an ice bath.

• In a separate flask, prepare a solution of dimethylamine (2.0 M in THF, 75 mL, 150 mmol).

• Slowly add the dimethylamine solution to the stirred solution of the sulfonyl chloride at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC (Ethyl Acetate:Hexanes 1:1).

• Upon completion, quench the reaction by adding 50 mL of water.

• Separate the organic layer and wash sequentially with 1 M HCl (2 x 50 mL), saturated aqueous sodium bicarbonate (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford N-Boc-2-amino-N,N-dimethylethanesulfonamide as a white solid.

Parameter	Expected Value
Yield (over 2 steps)	60-75%
Appearance	White solid
¹H NMR (CDCl₃)	Consistent with structure
Mass Spec (ESI+)	m/z 253.1 [M+H]⁺

Step 4: Synthesis of 2-amino-N,N-dimethylethanesulfonamide

Rationale: The final step involves the removal of the Boc protecting group to yield the target primary amine. Trifluoroacetic acid (TFA) in dichloromethane is a standard and highly effective method for Boc deprotection.[5][6]

Procedure:

• Dissolve N-Boc-2-amino-N,N-dimethylethanesulfonamide (10 mmol) in 50 mL of dichloromethane in a 100 mL round-bottom flask.

• Cool the solution to 0 °C and add trifluoroacetic acid (15 mL) dropwise.

• Remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours. Monitor the deprotection by TLC (DCM:Methanol 9:1).

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in a minimal amount of deionized water and basify to pH 10-11 with 1 M NaOH.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2-amino-N,N-dimethylethanesulfonamide. The product can be further purified by recrystallization or chromatography if necessary.

Parameter	Expected Value
Yield	80-95%
Appearance	Colorless oil or low melting solid
¹H NMR (CDCl₃)	Consistent with structure
¹³C NMR (CDCl₃)	Consistent with structure
Mass Spec (ESI+)	m/z 153.1 [M+H]⁺
Purity (HPLC)	>95%

Characterization of 2-amino-N,N-dimethylethanesulfonamide

Caption: Expected spectroscopic data for key functional groups.

Safety Precautions

• Thionyl chloride is highly corrosive and reacts violently with water. It is also a lachrymator. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Trifluoroacetic acid is a strong, corrosive acid. Handle with appropriate PPE in a fume hood.

• Dimethylamine is a flammable and corrosive gas/liquid. Use in a well-ventilated area, away from ignition sources.

• The chlorination reaction produces HCl and SO₂ gases , which are toxic and corrosive. The reaction must be performed in a fume hood with a gas scrubber.

Conclusion

The protocol detailed in this application note provides a reliable and reproducible method for the synthesis of 2-amino-N,N-dimethylethanesulfonamide from taurine. By following these procedures, researchers can obtain the target compound in good overall yield and high purity, enabling its further investigation in various scientific disciplines, particularly in the field of drug discovery and development.

References

• Katritzky, A. R., & Narindoshvili, T. (2007). Synthesis of Taurine Containing Peptides, Sulfonopeptides, and N-, O-Conjugates. The Journal of Organic Chemistry, 72(23), 8893–8898.
• BenchChem. (2025).
• Li, W., et al. (2018). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules, 23(10), 2479.
• Chourasia, M. A., & Watharkar, A. R. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-210.
• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling.
• Barrett, A. G. M., et al. (2003). Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. The Journal of Organic Chemistry, 68(21), 8274–8276.
• Golding, B. T., et al. (2007). The Synthesis of Functionalised Sulfonamides. Organic & Biomolecular Chemistry, 5, 132-138.
• Google Patents. (2013). General preparation method of sulfonyl chloride. CN103351315A.
• Google Patents. (1992).
• Organic Chemistry Portal. (n.d.).
• Google Patents. (1959). Method for the preparation of polysulfonyl chlorides of styrene resins. US2867611A.
• Google Patents. (2013). New synthesis method of N-acyl-N-methyltaurine. CN102875422B.
• Google Patents. (2013). New synthesis method of N-acyl-N-methyltaurine. CN102875422A.
• El-Faham, A., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23845-23852.
• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA.
• Seeberger, S., et al. (2007). A new strategy for the synthesis of taurine derivatives using the 'safety-catch' principle for the protection of sulfonic acids. Organic & Biomolecular Chemistry, 5, 132-138.
• Google Patents. (2008). Method for synthesizing taurine. CN101100449A.
• El-Faham, A., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23845-23852.
• Kappe, C. O., et al. (2019). Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. The Journal of Organic Chemistry, 84(8), 4846–4855.
• Aggarwal, V. K., et al. (2020). N‐Boc deprotection of primary and secondary sulfonimidamide.
• Global Substance Registration System. (n.d.). N,N-DIMETHYLTAURINE.
• Schuller-Levis, G. B., & Park, E. (2003). Taurine: new implications for an old amino acid. FEMS Microbiology Letters, 226(2), 195–202.
• News-Medical.Net. (n.d.). Taurine Synthesis and Production.
• Bhattacharyya, S. (1998). A High Throughput Synthesis of N,N-Dimethyl Tertiary Amines. Tetrahedron Letters, 39(32), 5781-5784.
• Sigma-Aldrich. (n.d.). N,N'-Dimethylurea for synthesis.

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Application Note: High-Throughput Quantification of 2-amino-N,N-dimethylethanesulfonamide in Biological Matrices using LC-MS/MS

Abstract

This application note presents a detailed, robust, and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of 2-amino-N,N-dimethylethanesulfonamide in plasma. The protocol is designed for researchers, scientists, and drug development professionals requiring a reliable analytical workflow for pharmacokinetic studies, therapeutic drug monitoring, and other research applications. The methodology encompasses a streamlined sample preparation procedure, optimized chromatographic separation, and highly selective mass spectrometric detection, ensuring accuracy and precision in compliance with regulatory standards.

Introduction: The Analytical Imperative for 2-amino-N,N-dimethylethanesulfonamide

2-amino-N,N-dimethylethanesulfonamide is a sulfonamide compound of increasing interest in pharmaceutical development and biomedical research. Its structural features, comprising a primary amine and a sulfonamide moiety, necessitate precise and reliable quantification in biological matrices to understand its pharmacokinetic and pharmacodynamic profile. Accurate measurement is critical for elucidating its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are fundamental to establishing safety and efficacy.

Chromatographic techniques are the cornerstone for the bioanalysis of such compounds, offering high sensitivity and specificity.[1] Among these, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard due to its superior selectivity and low detection limits, making it ideal for confirmatory analysis and trace-level quantification.[2][3] This application note provides a comprehensive, field-proven protocol for the analysis of 2-amino-N,N-dimethylethanesulfonamide, addressing the common challenges of matrix effects and the need for high-throughput capabilities.

Physicochemical Properties of the Analyte

A thorough understanding of the analyte's properties is paramount for methodical development.

Property	Value	Source
Chemical Formula	C4H13ClN2O2S
Molecular Weight	188.68 g/mol
Structure (SMILES)	O=S(N(C)C)(CCN)=O.[H]Cl

Experimental Workflow: A Validated System

The entire analytical workflow is designed as a self-validating system, from sample receipt to final data reporting. Each stage is optimized to minimize variability and ensure the generation of reproducible and reliable data.

Caption: Overall analytical workflow for the quantification of 2-amino-N,N-dimethylethanesulfonamide.

Detailed Protocols

Sample Preparation: Protein Precipitation

The "dilute and shoot" approach is often the simplest, but for complex matrices like plasma, protein precipitation is a necessary step to reduce matrix effects and protect the analytical column.[4] Acetonitrile is a common and effective solvent for this purpose.

Protocol:

• Thaw plasma samples at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of an internal standard (IS) working solution (e.g., a stable isotope-labeled analog of the analyte).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.[2][5]

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The choice of chromatographic and mass spectrometric conditions is critical for achieving the desired sensitivity and selectivity. A reversed-phase column is suitable for retaining the polar analyte, and electrospray ionization in positive mode is chosen due to the presence of the primary amine group, which is readily protonated.

Instrumentation:

• HPLC System: A system capable of delivering accurate gradients at analytical flow rates.

• Mass Spectrometer: A triple quadrupole mass spectrometer is ideal for quantitative analysis using Multiple Reaction Monitoring (MRM).

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 2.1 x 50 mm, 1.8 µm	Provides good retention for polar compounds and high efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes protonation of the analyte for better ESI+ response.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting the analyte.
Gradient	See table below	A gradient is necessary to ensure elution of the analyte with good peak shape and separation from matrix components.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column.
Column Temperature	40°C	Elevated temperature can improve peak shape and reduce viscosity.
Injection Volume	5 µL	A small injection volume is sufficient with a sensitive mass spectrometer.

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0	5
0.5	5
3.0	95
4.0	95
4.1	5
5.0	5

Mass Spectrometric Conditions:

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	The primary amine is readily protonated.
Scan Type	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for quantification.
Spray Voltage	3.8 kV	Optimized for stable ion generation.[6]
Capillary Temperature	320°C	Ensures efficient desolvation.[6]
MRM Transitions	To be determined empirically	Precursor ion will be [M+H]+. Product ions are selected based on fragmentation patterns for optimal sensitivity and specificity.

Method Validation: Ensuring Trustworthiness

A rigorous validation process is essential to demonstrate that the analytical method is reliable and reproducible for its intended purpose.[7] The validation should be conducted in accordance with guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA) or the International Council for Harmonisation (ICH).

Key Validation Parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. This is assessed by analyzing blank matrix samples from multiple sources.

• Linearity and Range: The method should demonstrate a linear relationship between the analyte concentration and the instrument response over a defined range. A correlation coefficient (r²) of >0.99 is typically required.

• Accuracy and Precision: Accuracy refers to the closeness of the measured value to the true value, while precision measures the reproducibility of the results. These are evaluated at multiple concentration levels (low, medium, and high QC samples), with acceptance criteria typically within ±15% (±20% for the Lower Limit of Quantification).

• Recovery: The efficiency of the extraction process is determined by comparing the analyte response in a pre-extracted spiked sample to a post-extracted spiked sample.

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte is assessed to ensure that it does not compromise the accuracy of the quantification.

• Stability: The stability of the analyte in the biological matrix under various storage and handling conditions (e.g., freeze-thaw cycles, short-term benchtop stability, long-term storage) is evaluated.

Data Presentation: Clarity and Comparability

Table 1: Method Validation Summary (Hypothetical Data)

Validation Parameter	Result	Acceptance Criteria
Linearity (r²)	0.9992	≥ 0.99
Range	1 - 1000 ng/mL	Dependent on expected concentrations
Accuracy (% Bias)	-5.2% to 6.8%	Within ±15%
Precision (%RSD)	≤ 8.5%	≤ 15%
Recovery	85 - 95%	Consistent and reproducible
Matrix Effect	Minimal	Within acceptable limits

Conclusion and Field-Proven Insights

This application note provides a comprehensive and robust LC-MS/MS method for the quantification of 2-amino-N,N-dimethylethanesulfonamide in plasma. The detailed protocol, from sample preparation to method validation, is designed to deliver accurate, reliable, and reproducible results, making it suitable for a wide range of applications in drug development and clinical research. The use of a simple protein precipitation step allows for high-throughput analysis without compromising data quality. The optimized chromatographic and mass spectrometric conditions ensure the necessary sensitivity and selectivity for trace-level quantification. By adhering to the principles of method validation outlined herein, researchers can have a high degree of confidence in the integrity of their bioanalytical data.

References

• YMER. (n.d.). ANALYTICAL APPROACHES FOR SULPHONAMIDES DETECTION AND QUANTIFICATION: A COMPREHENSIVE REVIEW.
• Benchchem. (n.d.). Cross-Validation of Analytical Methods for Sulfonamides: A Comparative Guide.
• MDPI. (n.d.). Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples.
• ijstr.org. (n.d.). Sample Preparation In Bioanalysis: A Review.
• Vanderbilt University. (2009). Rapid and Precise Determination of Cellular Amino Acid Flux Rates Using HPLC with Automated Derivatization with Absorbance Detection.
• MDPI. (2023). A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea.
• Trends in Sciences. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride.
• BCO-DMO. (2018). Determination of Amino Acid Concentrations using HPLC.
• Journal of the Association of Official Analytical Chemists. (1980). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES.
• Biomedical Chemistry. (2023). Methods for Determining Individual Amino Acids in Biological Fluids.

• Journal of Chromatography B. (2014). A rapid, sensitive method for quantitative analysis of underivatized amino acids by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Retrieved from [Link]

• Methods in Molecular Biology. (2019). Quantitative Analysis of Underivatized Amino Acids by Liquid Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (2023). A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea. Retrieved from [Link]

• ResearchGate. (2014). Development and Validation of Analytical Method for Sulfonamide Residues in Eggs by Liquid Chromatography Tandem Mass Spectrometry based on the Comission Decision 2002/657/EC. Retrieved from [Link]

• ResearchGate. (2020). Novel RP-HPLC method for quantification of 2-(dimethyl amino) thioacetamide impurity in Nizatidine drug substance. Retrieved from [Link]

• Restek. (2021). 13-Minute, Comprehensive, Direct LC-MS/MS Analysis of Amino Acids in Plasma. Retrieved from [Link]

• ResearchGate. (2009). Analytical characteristics for amino acid derivatives using GC-MS.... Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2018). Analysis of amino acids by high performance liquid chromatography. Retrieved from [Link]

• Journal of Chromatography A. (2022). Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine. Retrieved from [Link]

• Biotage. (n.d.). Bioanalytical sample preparation. Retrieved from [Link]

• Journal of Chromatography A. (1992). Determination of amino acids in biological, pharmaceutical, plant and food samples by automated precolumn derivatization and high-performance liquid chromatography. Retrieved from [Link]

• Oriental Journal of Chemistry. (2023). Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples. Retrieved from [Link]

• Wikipedia. (n.d.). N,N-Dimethylethylamine. Retrieved from [Link]

• PubChem. (n.d.). 2-amino-N,N-dimethylacetamide. Retrieved from [Link]

• PubChem. (n.d.). N,N-Dimethylethanesulfonamide. Retrieved from [Link]

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Application Notes and Protocols for the Cellular Analysis of 2-amino-N,N-dimethylethanesulfonamide

Introduction: Unveiling the Potential of a Novel Sulfonamide in Cellular Assays

The sulfonamide functional group is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects[1][2]. 2-amino-N,N-dimethylethanesulfonamide is a small molecule belonging to this versatile class. While its specific biological activities are not yet extensively documented in publicly available literature, its structure suggests potential for interaction with various cellular targets. It is widely used as an intermediate in the synthesis of other compounds, particularly diuretics[3]. This guide, therefore, serves as a comprehensive framework for researchers, scientists, and drug development professionals to systematically investigate the cellular effects of 2-amino-N,N-dimethylethanesulfonamide and similar novel sulfonamide-based compounds.

As a Senior Application Scientist, the following protocols and insights are designed to be both technically robust and scientifically insightful. We will move beyond simple step-by-step instructions to explain the rationale behind key experimental choices, ensuring that the described workflows are self-validating and adaptable to your specific research questions. Our focus will be on establishing a foundational understanding of the compound's impact on cell viability and proliferation, a critical first step in the evaluation of any potential therapeutic agent[4][5].

Compound Profile: 2-amino-N,N-dimethylethanesulfonamide Hydrochloride

A thorough understanding of the test compound's physicochemical properties is paramount for accurate and reproducible results in cell-based assays.

Property	Value	Source
Chemical Formula	C₄H₁₃ClN₂O₂S	[6]
Molecular Weight	188.68 g/mol	[6]
Form	Solid	[6]
Solubility	Information on solubility in common cell culture solvents like DMSO or ethanol is not readily available and must be determined empirically. The hydrochloride salt form suggests potential solubility in aqueous solutions.
Purity	Typically available at ≥97%	[7]
Storage	Store at room temperature, protected from light, in an inert atmosphere.[8][9]

Expert Insight: The hydrochloride salt of 2-amino-N,N-dimethylethanesulfonamide suggests that initial stock solutions could be prepared in sterile, nuclease-free water or phosphate-buffered saline (PBS). However, the solubility of amino acids and their derivatives can be influenced by the solvent system[10][11]. Therefore, empirical determination of the optimal solvent and maximum soluble concentration is a critical first step. Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of novel compounds for cell culture experiments[4].

PART 1: Foundational Assays for Cellular Response Profiling

The initial characterization of a novel compound typically involves assessing its impact on cell viability and proliferation. This provides a fundamental understanding of its cytotoxic or cytostatic potential and establishes a dose-response relationship, which is crucial for designing subsequent mechanistic studies[12][13].

Dose-Response Evaluation using MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability[1][4]. Viable cells with active mitochondria can reduce the yellow MTT tetrazolium salt to a purple formazan product, the amount of which is proportional to the number of living cells.

Caption: Workflow for determining compound cytotoxicity using the MTT assay.

Materials:

• 2-amino-N,N-dimethylethanesulfonamide hydrochloride

• Selected cancer cell line(s) (e.g., HeLa, MCF-7, MDA-MB-468)[1][14]

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)[4]

• Dimethyl sulfoxide (DMSO), cell culture grade

• MTT solution (5 mg/mL in sterile PBS)

• 96-well flat-bottom cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest logarithmically growing cells and perform a cell count to determine viability (e.g., using a hemocytometer and trypan blue).

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. The optimal seeding density should be determined for each cell line to ensure they are in the exponential growth phase at the end of the assay.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.[4]

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 2-amino-N,N-dimethylethanesulfonamide hydrochloride in an appropriate solvent (e.g., sterile water or DMSO).

  • Perform serial dilutions of the stock solution in complete cell culture medium to achieve a range of final concentrations for treatment (e.g., 0.1 µM, 1 µM, 10 µM, 100 µM, 1 mM).[1][14] It is crucial to include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound) to account for any solvent-induced effects.

  • Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions to the respective wells.

  • Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ incubator. The incubation time can be varied depending on the expected mechanism of action of the compound.[12]

• MTT Assay and Data Acquisition:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.[4]

  • Incubate the plate for an additional 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[4]

  • Carefully remove the medium containing MTT from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.[4]

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.[4]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.

  • From the dose-response curve, determine the IC₅₀ value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Alternative and Complementary Cytotoxicity Assays

While the MTT assay is a robust starting point, it is advisable to employ orthogonal methods to confirm results and gain deeper insights into the mechanism of cell death.

Assay Type	Principle	Advantages
Lactate Dehydrogenase (LDH) Release Assay	Measures the activity of LDH, a cytosolic enzyme released into the culture medium upon cell membrane damage.[5]	Directly measures cytotoxicity by assessing membrane integrity.
Crystal Violet Assay	Stains the DNA of adherent cells, providing a measure of the total number of cells remaining after treatment.	Simple, inexpensive, and suitable for high-throughput screening.
Resazurin (alamarBlue) Assay	A redox indicator that is reduced by metabolically active cells, resulting in a fluorescent product.	Highly sensitive, non-toxic to cells, and allows for kinetic monitoring.
ATP-based Assays	Quantifies the amount of ATP present, which is an indicator of metabolically active cells.	Highly sensitive and has a broad linear range.

Expert Insight: The choice of cytotoxicity assay can influence the interpretation of results. For instance, an MTT assay might show reduced viability due to metabolic inhibition without necessarily causing cell death, whereas an LDH assay directly measures membrane damage, a hallmark of necrosis.[5] Combining a metabolic assay with a membrane integrity assay provides a more comprehensive picture of the compound's effect.

PART 2: Investigating Potential Mechanisms of Action

Once the cytotoxic or anti-proliferative effects of 2-amino-N,N-dimethylethanesulfonamide are established, the next logical step is to investigate its potential mechanism of action. Many sulfonamide derivatives have been shown to induce apoptosis (programmed cell death) or cause cell cycle arrest.[15][16]

Cell Cycle Analysis by Flow Cytometry

Flow cytometry can be used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content. A compound that induces cell cycle arrest will cause an accumulation of cells in a specific phase.

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Application of 2-amino-N,N-dimethylethanesulfonamide in Drug Discovery: A Technical Guide for Researchers

Introduction: Unveiling the Potential of a Versatile Scaffold

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer a blend of synthetic accessibility, favorable physicochemical properties, and diverse biological activities is perpetual. 2-amino-N,N-dimethylethanesulfonamide, a structurally intriguing derivative of the endogenous amino acid taurine, has emerged as a building block with significant potential in drug discovery. Its structure marries the key pharmacophoric elements of the sulfonamide group, a cornerstone in a wide array of approved drugs, with a flexible N,N-dimethylaminoethyl side chain that allows for fine-tuning of molecular properties.[1]

The sulfonamide moiety is a well-established pharmacophore, integral to the therapeutic efficacy of antibacterial, antiviral, anticancer, and diuretic agents.[2][3][4] This functional group can act as a bioisostere for carboxylic acids, participating in crucial hydrogen bonding interactions with biological targets while often conferring improved metabolic stability and pharmacokinetic profiles.[5] Concurrently, the taurine-like backbone of 2-amino-N,N-dimethylethanesulfonamide provides a foundation for exploring biological activities associated with taurine and its analogues, which include neuroprotection, anticonvulsant effects, and even anticancer properties.[6][7][8]

This technical guide provides a comprehensive overview of the application of 2-amino-N,N-dimethylethanesulfonamide in drug discovery. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to effectively utilize this versatile scaffold in their research endeavors.

Application Notes: Strategic Deployment in Drug Discovery Programs

The unique structural attributes of 2-amino-N,N-dimethylethanesulfonamide make it a valuable starting point for the design and synthesis of novel therapeutic agents across various disease areas. The following application notes outline key strategic considerations and potential therapeutic avenues for this compound.

A Scaffold for Novel Diuretics and Renal System Modulators

The historical success of sulfonamide-based diuretics, such as hydrochlorothiazide and furosemide, underscores the potential of this chemical class to modulate renal function.[9][10] 2-amino-N,N-dimethylethanesulfonamide can serve as a foundational scaffold for the development of novel diuretics. The primary amino group offers a convenient handle for the introduction of various substituents to explore structure-activity relationships (SAR) and optimize diuretic efficacy, electrolyte balance, and pharmacokinetic properties.

Causality in Experimental Design: The N,N-dimethylamino group can influence the compound's pKa and lipophilicity, which are critical determinants of its interaction with renal transporters and its overall disposition in the body. By systematically modifying the substituents on the primary amine, researchers can probe the specific structural requirements for potent and selective diuretic activity.

Exploring Neuroprotective and CNS-Active Agents

Taurine, the parent compound of 2-amino-N,N-dimethylethanesulfonamide, exhibits a range of neuroprotective effects.[8] Its derivatives have been investigated for their potential in treating central nervous system (CNS) disorders. The N,N-dimethylated sulfonamide portion of the molecule can enhance its ability to cross the blood-brain barrier compared to the more polar parent taurine, making it an attractive scaffold for CNS-targeted drug discovery.

Strategic Rationale: The synthesis of libraries based on this scaffold can lead to the discovery of novel anticonvulsants, anxiolytics, or agents for neurodegenerative diseases. The N,N-dimethyl group can be varied to other alkyl groups to modulate lipophilicity and brain penetration.

A Building Block for Anticancer Therapeutics

Several taurine derivatives and sulfonamides have demonstrated promising anticancer activity.[6][7] The 2-amino-N,N-dimethylethanesulfonamide scaffold can be elaborated to design novel compounds that target various cancer-related pathways. For instance, the primary amine can be functionalized to introduce moieties known to interact with specific enzymes or receptors implicated in cancer progression.

Experimental Logic: By coupling this scaffold with fragments known to inhibit kinases, proteases, or other cancer targets, researchers can generate novel chemical entities with potential for anticancer efficacy. The sulfonamide group can be positioned to interact with key residues in the target's active site, while the dimethylaminoethyl tail can be modified to optimize solubility and cell permeability.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis and biological evaluation of derivatives of 2-amino-N,N-dimethylethanesulfonamide.

Protocol 1: General Synthesis of N-Substituted-2-amino-N,N-dimethylethanesulfonamides

This protocol describes a general method for the synthesis of N-substituted derivatives of 2-amino-N,N-dimethylethanesulfonamide via reaction with sulfonyl chlorides. This is a robust and widely applicable method for generating a library of analogues for SAR studies.[5][11]

Materials:

• 2-amino-N,N-dimethylethanesulfonamide hydrochloride

• Appropriate sulfonyl chloride (e.g., benzenesulfonyl chloride, p-toluenesulfonyl chloride)

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen or argon atmosphere, suspend 2-amino-N,N-dimethylethanesulfonamide hydrochloride (1.0 eq) in anhydrous DCM.

• Base Addition: Cool the suspension to 0 °C using an ice bath. Add triethylamine (2.2 eq) dropwise to the stirred suspension. Stir for 10-15 minutes at 0 °C to generate the free amine in situ.

• Sulfonyl Chloride Addition: Dissolve the desired sulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., 50% ethyl acetate in hexanes).

• Work-up:

  • Upon completion, dilute the reaction mixture with DCM.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2 x 20 mL), water (1 x 20 mL), saturated NaHCO₃ solution (1 x 20 mL), and finally with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-substituted-2-amino-N,N-dimethylethanesulfonamide.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Self-Validation: The success of the reaction can be initially assessed by TLC, where the disappearance of the starting materials and the appearance of a new, less polar spot indicates product formation. The final structure and purity are unequivocally confirmed by spectroscopic methods.

Protocol 2: In Vivo Diuretic Activity Assay in Rats

This protocol outlines a standard preclinical model for evaluating the diuretic efficacy of novel compounds derived from 2-amino-N,N-dimethylethanesulfonamide.[12]

Materials:

• Healthy adult Wistar or Sprague-Dawley rats (200-250 g)

• Metabolic cages for individual housing and urine collection

• Test compound (derivative of 2-amino-N,N-dimethylethanesulfonamide)

• Vehicle (e.g., 0.5% carboxymethyl cellulose in water)

• Positive control (e.g., Furosemide, 10 mg/kg)

• Normal saline (0.9% NaCl)

• Oral gavage needles

• Measuring cylinders

• Flame photometer or ion-selective electrodes for electrolyte analysis

Procedure:

• Animal Acclimatization: House the rats in a controlled environment (12-hour light/dark cycle, constant temperature and humidity) for at least one week before the experiment, with free access to standard chow and water.

• Experimental Groups:

  • Group 1: Vehicle control (receives only the vehicle).

  • Group 2: Positive control (receives Furosemide).

  • Group 3-n: Test groups (receive the test compound at different doses).

• Pre-treatment: 24 hours prior to the experiment, withdraw food but allow free access to water to ensure uniform hydration.

• Dosing: On the day of the experiment, administer a hydrating load of normal saline (25 mL/kg) to all animals by oral gavage. Thirty minutes later, administer the vehicle, positive control, or test compound to the respective groups via oral gavage.

• Urine Collection: Immediately after dosing, place each rat in an individual metabolic cage. Collect urine for a period of 5 hours.

• Data Collection and Analysis:

  • Measure the total volume of urine collected for each rat.

  • Analyze the urine samples for sodium (Na⁺), potassium (K⁺), and chloride (Cl⁻) concentrations using a flame photometer or ion-selective electrodes.

  • Calculate the diuretic index (urine volume of test group / urine volume of control group) and saluretic index (electrolyte excretion of test group / electrolyte excretion of control group).

• Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA followed by Dunnett's test) to determine the significance of the observed diuretic and saluretic effects compared to the control group.

Trustworthiness of the Protocol: The inclusion of both a vehicle control and a positive control is crucial for validating the assay. The positive control ensures that the experimental model is responsive to known diuretics, while the vehicle control accounts for any effects of the administration procedure itself.

Visualizations

Diagram 1: General Synthetic Workflow

Caption: General workflow for the synthesis of N-substituted 2-amino-N,N-dimethylethanesulfonamide derivatives.

Diagram 2: Diuretic Activity Assay Workflow

Caption: Step-by-step workflow for the in vivo diuretic activity assay in a rat model.

Data Presentation

Table 1: Physicochemical Properties of 2-amino-N,N-dimethylethanesulfonamide Hydrochloride

Property	Value	Source
Molecular Formula	C₄H₁₃ClN₂O₂S	[13]
Molecular Weight	188.68 g/mol	[13]
CAS Number	91893-69-5	[14]
Appearance	Solid	[13]
SMILES	O=S(N(C)C)(CCN)=O.[H]Cl	[13]

Table 2: Representative Data from a Hypothetical Diuretic Study

Treatment Group (Dose)	Urine Volume (mL/5h)	Na⁺ Excretion (mEq/5h)	K⁺ Excretion (mEq/5h)
Vehicle Control	2.5 ± 0.4	0.35 ± 0.05	0.20 ± 0.03
Furosemide (10 mg/kg)	8.2 ± 1.1	1.20 ± 0.15	0.45 ± 0.06
Test Compound (5 mg/kg)	4.8 ± 0.7	0.75 ± 0.09	0.25 ± 0.04
Test Compound (10 mg/kg)	6.5 ± 0.9	0.98 ± 0.12	0.30 ± 0.05

Data are presented as mean ± SEM. *p < 0.05 compared to Vehicle Control.

Conclusion and Future Directions

2-amino-N,N-dimethylethanesulfonamide represents a promising and versatile scaffold for drug discovery. Its structural features, combining the well-established sulfonamide pharmacophore with a taurine-like backbone, open up numerous avenues for the development of novel therapeutics. The synthetic accessibility and the potential for diverse biological activities make it an attractive starting point for medicinal chemistry campaigns targeting a range of diseases.

Future research should focus on the systematic exploration of the chemical space around this scaffold. The generation of focused libraries and their screening against a variety of biological targets will be crucial in uncovering the full therapeutic potential of 2-amino-N,N-dimethylethanesulfonamide derivatives. Furthermore, detailed pharmacokinetic and pharmacodynamic studies of lead compounds will be essential to advance these promising molecules towards clinical development.

References

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• Sulfonamide compounds with high diuretic activity. (1959). Toxicology and Applied Pharmacology.
• Beyer, K. H., & Baer, J. E. (1975). The site and mode of action of some sulfonamide-derived diuretics. The Medical Clinics of North America, 59(3), 735-750.
• Bariyah, S. K., et al. (2023). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. Heliyon, 9(12), e22760.
• Phanus-Umporn, C., et al. (2025). Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants. EXCLI Journal, 24, 60-81.

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The Versatile Building Block: 2-amino-N,N-dimethylethanesulfonamide in Modern Organic Synthesis

Introduction: Unveiling a Key Synthetic Intermediate

In the landscape of modern medicinal chemistry and drug development, the strategic use of versatile building blocks is paramount to the efficient construction of complex molecular architectures. Among these, 2-amino-N,N-dimethylethanesulfonamide has emerged as a valuable intermediate, particularly in the synthesis of sulfonamide-based therapeutic agents.[1] Its bifunctional nature, possessing both a primary aliphatic amine and a sterically accessible N,N-dimethylsulfonamide moiety, allows for a diverse range of chemical transformations. This guide provides an in-depth exploration of the applications of 2-amino-N,N-dimethylethanesulfonamide as a building block in organic synthesis, complete with detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

The presence of the sulfonamide group, a well-established pharmacophore, coupled with the reactive primary amine, makes this compound a readily functionalizable scaffold for creating analogues with enhanced bioavailability and target specificity.[1] This document will delve into the core reactivity of this molecule and provide practical, field-proven protocols for its utilization in key synthetic transformations.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of a building block is crucial for its effective application in synthesis. The key properties of 2-amino-N,N-dimethylethanesulfonamide are summarized below.

Property	Value	Source
CAS Number	91893-70-8	[2][3]
Molecular Formula	C₄H₁₂N₂O₂S	[2]
Molecular Weight	152.22 g/mol	[2]
Appearance	Typically a solid
Purity	Commonly available at ≥95%	[2]

Safety and Handling: 2-amino-N,N-dimethylethanesulfonamide hydrochloride is classified with GHS07 pictogram, indicating it can be harmful if swallowed and may cause eye irritation. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Core Applications in Organic Synthesis: Leveraging the Primary Amine

The synthetic utility of 2-amino-N,N-dimethylethanesulfonamide primarily revolves around the reactivity of its primary amino group. This nucleophilic center readily participates in a variety of bond-forming reactions, allowing for the introduction of diverse functionalities and the construction of larger, more complex molecules.

N-Acylation: The Gateway to Amide Derivatives

The reaction of the primary amine with acylating agents, such as acyl chlorides or anhydrides, is a fundamental transformation that yields stable amide derivatives. This reaction is central to the synthesis of a vast array of pharmaceuticals and biologically active compounds.

Mechanistic Rationale: The reaction proceeds via a nucleophilic addition-elimination mechanism. The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic carbonyl carbon of the acyl chloride. This is followed by the elimination of a chloride ion and deprotonation of the nitrogen to afford the corresponding N-substituted amide.[4][5] The use of a base is often employed to neutralize the hydrogen chloride byproduct, driving the reaction to completion.[6]

Caption: Workflow for the N-acylation of 2-amino-N,N-dimethylethanesulfonamide.

Protocol 1: General Procedure for the N-Acylation of 2-amino-N,N-dimethylethanesulfonamide

This protocol provides a representative method for the synthesis of N-(2-(N,N-dimethylsulfamoyl)ethyl)amides.

Materials:

• 2-amino-N,N-dimethylethanesulfonamide (1.0 eq)

• Acyl chloride (1.1 eq)

• Triethylamine (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for extraction and purification.

Procedure:

• In a clean, dry round-bottom flask, dissolve 2-amino-N,N-dimethylethanesulfonamide (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane.

• Cool the stirred solution to 0 °C in an ice bath.

• Add the acyl chloride (1.1 eq) dropwise to the solution via a dropping funnel over a period of 15-20 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-(2-(N,N-dimethylsulfamoyl)ethyl)amide.

N-Alkylation: Synthesis of Secondary Amines

The primary amine of 2-amino-N,N-dimethylethanesulfonamide can be alkylated to form secondary amines. This transformation is crucial for introducing lipophilic groups, modulating basicity, and creating new points of diversity in a molecule.

Mechanistic Rationale: The N-alkylation of amines with alkyl halides typically proceeds via a nucleophilic substitution (SN2) reaction. The lone pair of the amine nitrogen attacks the electrophilic carbon of the alkyl halide, displacing the halide ion. A base is often required to neutralize the resulting ammonium salt. A common challenge is over-alkylation to form the tertiary amine and quaternary ammonium salt. Careful control of stoichiometry and reaction conditions is necessary to favor mono-alkylation. Alternative methods, such as reductive amination, can also be employed for more controlled mono-alkylation.

Caption: Workflow for the N-alkylation of 2-amino-N,N-dimethylethanesulfonamide.

Protocol 2: Representative Procedure for the N-Alkylation of 2-amino-N,N-dimethylethanesulfonamide

This protocol outlines a general method for the mono-alkylation of the primary amine.

Materials:

• 2-amino-N,N-dimethylethanesulfonamide (1.0 eq)

• Alkyl halide (e.g., benzyl bromide) (1.0-1.2 eq)

• Potassium carbonate (K₂CO₃) or another suitable inorganic base (2.0 eq)

• Anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Standard laboratory glassware.

Procedure:

• To a stirred suspension of potassium carbonate (2.0 eq) in anhydrous acetonitrile, add 2-amino-N,N-dimethylethanesulfonamide (1.0 eq).

• Add the alkyl halide (1.0-1.2 eq) to the mixture.

• Heat the reaction mixture to 50-60 °C and stir for 12-24 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired N-alkylated product.

Formation of Ureas and Thioureas

The primary amine of 2-amino-N,N-dimethylethanesulfonamide can react with isocyanates or isothiocyanates to form the corresponding ureas and thioureas. These functional groups are prevalent in many biologically active molecules and can participate in hydrogen bonding interactions with biological targets.

Mechanistic Rationale: The formation of ureas and thioureas from isocyanates and isothiocyanates is a nucleophilic addition reaction. The lone pair of the amine nitrogen attacks the electrophilic carbon of the isocyanate or isothiocyanate, leading to the formation of the urea or thiourea linkage.[7] This reaction is typically high-yielding and proceeds under mild conditions.

Conclusion: A Building Block of Strategic Importance

2-amino-N,N-dimethylethanesulfonamide is a readily available and highly versatile building block for organic synthesis. Its primary amino group serves as a convenient handle for a variety of chemical transformations, including N-acylation, N-alkylation, and the formation of ureas and thioureas. The protocols and mechanistic insights provided in this guide are intended to facilitate the effective utilization of this compound in the design and synthesis of novel molecules with potential applications in medicinal chemistry and drug discovery. By understanding its fundamental reactivity and employing robust synthetic methodologies, researchers can unlock the full potential of this valuable synthetic intermediate.

References

• Ahmed, E., et al. (2024). Synthesis of 2-aminothiazole sulfonamides as potent biological agents: synthesis, structural investigations and docking studies. Heliyon, 10(W1), e34980. [Link]

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• Chemistry Education. (n.d.). Synthesis and analysis of amides. Retrieved from [Link]

• Chen, J., Deady, L. W., Kaye, A. J., & Finlay, G. J. (2002). Synthesis and cytotoxic activity of N-(2-diethylamino)ethylcarboxamide and other derivatives of 10H-quindoline. Bioorganic & medicinal chemistry, 10(7), 2381–2386. [Link]

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• Glamkowski, E. J., & Reitano, P. A. (1979). Synthesis and evaluation for diuretic activity of 1-substituted 6-chloro-5-sulfamylindolines. Journal of medicinal chemistry, 22(1), 106–109. [Link]

• Katritzky, A. R., Kirichenko, N., & Rogovoy, B. V. (2003). Synthesis of mono-and N,N-disubstituted ureas. ARKIVOC, 2003(5), 149-156. [Link]

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• National Center for Biotechnology Information. (n.d.). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. PubMed Central. Retrieved from [Link]

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• Singh, P. P., et al. (2015). Synthesis and biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants. Journal of Chemistry, 2015, 1-9. [Link]

• Telvekar, V. N. (2011). A Facile Synthesis of Unsymmetrical Ureas. Tetrahedron, 67(20), 3619–3623. [Link]

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• Google Patents. (n.d.). Method for preparing N-[4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]methylsulfonyl benzylamine hydrochloride.
• Google Patents. (n.d.). Practical synthesis of urea derivatives.

• YouTube. (2020). CHEM 2212L Experiment 8 - Amide Synthesis. Retrieved from [Link]

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• Cihan University-Erbil Repository. (n.d.). Synthesis of New Amino Acid-Conjugated Derivatives of a Sulphonamide. Retrieved from [Link]

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Application Notes and Protocols for the Preparation of 2-amino-N,N-dimethylethanesulfonamide Stock Solutions

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of stock solutions of 2-amino-N,N-dimethylethanesulfonamide. Given the absence of publicly available, quantitative solubility data for this compound, this guide offers a dual approach: first, a robust protocol to empirically determine its solubility in common laboratory solvents, and second, a detailed methodology for the preparation, quality control, and storage of stock solutions. The protocols are designed to ensure scientific integrity, reproducibility, and safety.

Introduction: Understanding the Molecule

2-amino-N,N-dimethylethanesulfonamide is a small organic molecule featuring a primary amine and a sulfonamide functional group.[1] This bifunctional nature is critical in determining its physicochemical properties, particularly its solubility. The primary amine group (predicted pKa ≈ 8.11) suggests that the compound's charge state and, consequently, its aqueous solubility will be highly dependent on the pH of the solution.[2] At pH values significantly below the pKa, the amine group will be protonated, likely increasing its solubility in aqueous media. Conversely, in its free base form, the molecule is expected to exhibit higher solubility in organic solvents.

This guide will address both the free base (CAS 91893-70-8) and the more commonly supplied hydrochloride salt (CAS 91893-69-5), as their solubility profiles will differ significantly.[3][4]

Materials and Equipment

Reagents

• 2-amino-N,N-dimethylethanesulfonamide or 2-amino-N,N-dimethylethanesulfonamide hydrochloride (purity ≥97%)

• Dimethyl sulfoxide (DMSO), ACS Reagent Grade or higher

• Ethanol (200 proof, absolute), ACS Reagent Grade or higher

• Methanol, ACS Reagent Grade or higher

• Deionized water (ddH₂O), Type I or equivalent (resistivity >18 MΩ·cm)

• Phosphate-buffered saline (PBS), pH 7.4

• 1 M Hydrochloric acid (HCl)

• 1 M Sodium hydroxide (NaOH)

Equipment

• Analytical balance (readability ±0.1 mg)

• Vortex mixer

• Magnetic stirrer and stir bars

• Sonicator (bath or probe)

• pH meter

• Calibrated pipettes

• Sterile microcentrifuge tubes (1.5 mL or 2 mL)

• Sterile conical tubes (15 mL and 50 mL)

• 0.22 µm sterile syringe filters (ensure filter compatibility with the chosen solvent)

• Spectrophotometer or HPLC system for quality control

Safety and Handling Precautions

Always consult the Safety Data Sheet (SDS) provided by the supplier before handling the compound. [5]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Respiratory Protection: Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[5]

• Skin and Eye Contact: The compound may cause skin and eye irritation. In case of contact, rinse the affected area thoroughly with water.[5]

• Disposal: Dispose of all waste materials in accordance with local, state, and federal regulations.

Rationale for Solvent Selection

The choice of solvent is paramount for preparing a stable and usable stock solution. Based on the structure of 2-amino-N,N-dimethylethanesulfonamide, the following solvents are recommended for initial solubility testing.

Solvent	Rationale	Potential Applications
DMSO	A powerful, polar aprotic solvent capable of dissolving a wide range of organic molecules.[6] Often the first choice for creating high-concentration stock solutions for in vitro assays.	High-concentration primary stocks for subsequent dilution into aqueous media.
Ethanol/Methanol	Polar protic solvents that are less toxic than DMSO for certain cell-based applications. The solubility of similar amino compounds has been documented in these solvents.[7]	Intermediate stock solutions; applications where DMSO may be contraindicated.
Aqueous Buffers (e.g., PBS)	Physiologically relevant solvent for direct application in many biological assays. Solubility is expected to be pH-dependent.[8][9]	Working solutions for direct use in cell culture or other aqueous-based experiments.

Experimental Protocol: Determination of Approximate Solubility

Due to the lack of published quantitative data, it is essential to first determine the approximate solubility of 2-amino-N,N-dimethylethanesulfonamide in the desired solvent. This protocol provides a systematic approach to estimate the solubility at room temperature.

Workflow for Solubility Determination

Caption: Workflow for empirical solubility determination.

Step-by-Step Method

• Preparation: Accurately weigh approximately 2-5 mg of 2-amino-N,N-dimethylethanesulfonamide into a tared 1.5 mL microcentrifuge tube. Record the exact weight.

• Initial Solvent Addition: Add a small, precise volume of the selected solvent (e.g., 100 µL) to the tube.

• Dissolution: Vortex the tube vigorously for 2-3 minutes. If undissolved solid remains, place the tube in a bath sonicator for 5-10 minutes.

• Observation: Visually inspect the solution against a dark background. If the solid is completely dissolved, proceed to step 5. If not, proceed to step 6.

• Increasing Concentration (if dissolved): Add another pre-weighed 1-2 mg of the compound to the tube. Repeat steps 3 and 4 until a saturated solution is achieved (i.e., a small amount of solid material remains undissolved after extensive vortexing and sonication).

• Increasing Solvent (if not dissolved): If the solid is not fully dissolved, add another precise aliquot of solvent (e.g., 50 µL). Repeat steps 3 and 4. Continue adding solvent in small, precise increments until the compound is fully dissolved.

• Calculation: Once the saturation point is reached, calculate the approximate solubility using the total mass of the compound and the total volume of the solvent used.

Example Calculation: If 5.2 mg of the compound dissolved completely in 250 µL of DMSO: Solubility = 5.2 mg / 0.250 mL = 20.8 mg/mL

Protocol for Stock Solution Preparation (10 mM Example)

This protocol describes the preparation of a 10 mM stock solution. The feasibility of this concentration must be confirmed by the solubility determination protocol above. Adjust the target concentration as needed based on your experimental results.

Molecular Weight Information

Compound Form	CAS Number	Molecular Weight ( g/mol )
Free Base	91893-70-8	152.22
Hydrochloride Salt	91893-69-5	188.68[3][4]

Preparation Workflow

Caption: Step-by-step workflow for stock solution preparation.

Step-by-Step Method (for 10 mL of 10 mM Stock in DMSO)

• Calculation:

  • Using Hydrochloride Salt (MW = 188.68 g/mol ): Mass (mg) = 10 mmol/L * 0.010 L * 188.68 g/mol * 1000 mg/g = 18.87 mg

• Weighing: Accurately weigh 18.87 mg of 2-amino-N,N-dimethylethanesulfonamide HCl into a 15 mL conical tube.

• Solvent Addition: Add approximately 8 mL of DMSO to the tube.

• Dissolution: Cap the tube tightly and vortex until the solid is completely dissolved. If necessary, sonicate for 5-10 minutes.

• Final Volume Adjustment: Carefully add DMSO to bring the final volume to exactly 10.0 mL.

• Homogenization: Invert the tube 10-15 times to ensure the solution is homogeneous.

• Sterilization and Aliquoting: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe filter (e.g., PVDF or PTFE for DMSO) into sterile, cryo-safe tubes. Aliquot into smaller, single-use volumes (e.g., 100 µL or 500 µL) to avoid repeated freeze-thaw cycles.

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration, solvent, date of preparation, and your initials. Store as recommended in Section 7.

Stability and Storage Recommendations

Based on general principles for sulfonamides and amino compounds, the following storage conditions are recommended.

Parameter	Recommendation	Rationale
Storage Temperature	-20°C for short-term (1-3 months), -80°C for long-term (>3 months).	Low temperatures slow down potential degradation processes.
Freeze-Thaw Cycles	Minimize. Use single-use aliquots.	Repeated freeze-thaw cycles can lead to compound precipitation and degradation.
Light Exposure	Store in amber or foil-wrapped tubes.	Protects against potential photodegradation.
Aqueous Solution Stability	For aqueous solutions, maintain a pH between 7 and 9.[1]	Sulfonamides are generally more stable against hydrolysis at neutral to alkaline pH.[1] Acidic conditions (pH < 4) may promote hydrolysis.[3]
Predicted Shelf-Life	In DMSO at -20°C or -80°C: 3-6 months. In aqueous buffer at 4°C: Use within 1 week. At -20°C: Use within 1 month.	These are conservative estimates. For critical applications, stability should be experimentally verified over time.

Quality Control (QC)

A self-validating protocol requires confirmation of the stock solution's integrity.

• Concentration Verification: The concentration of the stock solution can be verified using HPLC with UV detection or LC-MS/MS. A calibration curve should be prepared using accurately weighed standards. This is particularly important for long-term studies.

• Purity Assessment: The same HPLC or LC-MS/MS method can be used to assess the purity of the stock solution over time. The appearance of new peaks may indicate degradation.

• pH Measurement: For aqueous stock solutions, the pH should be measured and recorded after preparation.

Conclusion

The successful preparation of 2-amino-N,N-dimethylethanesulfonamide stock solutions hinges on a systematic approach that begins with the empirical determination of its solubility. By following the protocols outlined in this document, researchers can confidently prepare, store, and utilize these solutions, ensuring the accuracy and reproducibility of their experimental results. The principles of careful solvent selection, adherence to safety protocols, and implementation of quality control measures are foundational to achieving reliable outcomes in any research endeavor.

References

• Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Journal of Hazardous Materials, 221-222, 264-274. Available at: [Link]

• MySkinRecipes. (n.d.). 2-Amino-N,N-dimethylethane-1-sulfonamide. Retrieved January 17, 2026, from [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations. Paper 159. Retrieved from [Link]

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• ResearchGate. (2018). Solubility Modeling and Solvent Effect of 2-Amino-6-chloropurine in Twelve Neat Solvents. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2019). Solubility modeling and solvation behavior of 3,3′-diamino diphenylsulfone in binary aqueous mixtures of isopropanol, methanol, ethanol and N,N-dimethylformamide. Retrieved January 17, 2026, from [Link]

• Apelblat, A., & Manzurola, E. (2009). Solubilities of amino acids in water at various pH values under 298.15 K. Fluid Phase Equilibria, 285(1-2), 90-95. Retrieved from [Link]

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Application Notes and Protocols for the In Vivo Administration of 2-amino-N,N-dimethylethanesulfonamide in Animal Models

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vivo administration of 2-amino-N,N-dimethylethanesulfonamide. While specific in vivo data for this compound is limited in publicly accessible literature, its structural similarity to taurine and its classification as a sulfonamide derivative provide a strong basis for hypothesizing its potential biological activities and for designing robust preclinical studies. This guide synthesizes information from related compounds to offer detailed protocols for formulation, administration, and analysis, alongside a discussion of potential pharmacodynamic and toxicological considerations. The protocols herein are intended as a validated starting point for investigators to explore the in vivo effects of this compound.

Introduction to 2-amino-N,N-dimethylethanesulfonamide

2-amino-N,N-dimethylethanesulfonamide is a small molecule featuring a sulfonamide group and an ethylamine backbone, with two methyl groups on the sulfonamide nitrogen. Its chemical structure suggests a potential intersection of biological activities related to both taurine (2-aminoethanesulfonic acid) and the broader class of sulfonamide drugs.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C4H12N2O2S	[1]
Molecular Weight	152.22 g/mol	[1]
CAS Number	91893-70-8	[1]
Form	Solid (hydrochloride salt is common)	[2]
Solubility	Soluble in water (as hydrochloride salt)	[3]

Structural Relationship to Taurine and Potential Biological Activity

The core structure of 2-amino-N,N-dimethylethanesulfonamide is analogous to taurine, one of the most abundant free amino acids in mammals, which plays crucial roles in neuromodulation, antioxidant defense, and metabolic regulation.[4][5][6] Taurine has demonstrated neuroprotective, anti-inflammatory, and anti-obesogenic properties in various animal models.[4][5] The structural similarity suggests that 2-amino-N,N-dimethylethanesulfonamide could act as a taurine analogue, potentially interacting with taurine transporters or receptors, or modulating similar physiological pathways. In vivo studies could therefore investigate its effects on the central nervous system, metabolic parameters, or inflammatory responses.[6][7]

Implications of the Sulfonamide Moiety

The presence of the sulfonamide group (-SO2N(CH3)2) places this compound in a class of molecules with a wide array of pharmacological applications, including antimicrobial, anti-inflammatory, and diuretic activities.[8][9][10] The specific biological activity of a sulfonamide is largely determined by the substitutions on the sulfonamide nitrogen and the aromatic ring (or in this case, the ethylamine chain).[8] While many well-known sulfonamides are aromatic, aliphatic sulfonamides are also of therapeutic interest. The N,N-dimethyl substitution may influence the compound's pharmacokinetic properties, such as its ability to cross the blood-brain barrier and its metabolic stability.[11]

Pre-formulation and Vehicle Selection

Proper formulation is critical for ensuring accurate and reproducible dosing in in vivo experiments. The hydrochloride salt of 2-amino-N,N-dimethylethanesulfonamide is reported to be soluble in water, which is the preferred vehicle for many administration routes.[3]

Protocol 2.1: Solubility Assessment

Rationale: To confirm the solubility of the specific lot of the compound and to determine the appropriate concentration range for dosing solutions.

Materials:

• 2-amino-N,N-dimethylethanesulfonamide hydrochloride

• Vehicle of choice (e.g., sterile water for injection, 0.9% sterile saline)

• Vortex mixer

• pH meter

Procedure:

• Weigh out a specific amount of the compound (e.g., 10 mg).

• Add a small, measured volume of the vehicle (e.g., 100 µL) to create a high-concentration slurry.

• Vortex the mixture for 1-2 minutes.

• Visually inspect for undissolved particles.

• If particles remain, add another measured volume of the vehicle and repeat step 3.

• Continue this process until the compound is fully dissolved.

• Calculate the final concentration to determine the solubility in that vehicle.

• Measure the pH of the final solution, as extremes in pH can cause irritation at the injection site. Adjust with dilute NaOH or HCl if necessary, and report the final pH.

Protocol 2.2: Preparation of Dosing Solution

Rationale: To prepare a sterile, homogenous solution for administration to animals.

Materials:

• 2-amino-N,N-dimethylethanesulfonamide hydrochloride

• Selected vehicle (e.g., sterile 0.9% saline)

• Sterile conical tubes

• Vortex mixer

• Sterile filter (0.22 µm) and syringe

Procedure:

• Based on the desired dose and the average weight of the animals, calculate the total amount of compound and vehicle needed. Always prepare a slight overage (e.g., 10-20%) to account for transfer losses.

• Aseptically weigh the compound and add it to a sterile conical tube.

• Add the calculated volume of sterile vehicle.

• Cap the tube and vortex until the compound is completely dissolved.

• Draw the solution into a sterile syringe.

• Attach a 0.22 µm sterile filter to the syringe and filter the solution into a new sterile tube. This step ensures the removal of any potential microbial contamination or undissolved particulates.

• Label the final sterile solution clearly with the compound name, concentration, vehicle, and date of preparation. Store appropriately (e.g., at 4°C) until use.

In Vivo Administration Protocols

The choice of administration route depends on the experimental goals, the desired pharmacokinetic profile, and the properties of the compound. The following protocols are based on standard methodologies for small molecules in rodent models.

Oral Gavage (PO)

Rationale: Simulates oral administration in humans and is useful for assessing oral bioavailability.

Procedure:

• Acclimatize the animal (e.g., mouse or rat) to handling and the gavage procedure for several days prior to the study.

• Select an appropriately sized feeding needle (e.g., 20-22 gauge for mice, 18-20 gauge for rats) with a ball tip to prevent tissue damage.

• Measure the distance from the animal's mouth to the xiphoid process to estimate the correct insertion depth.

• Gently restrain the animal, ensuring a straight line from the head to the stomach.

• Introduce the feeding needle into the mouth and gently advance it along the roof of the mouth and down the esophagus. Do not force the needle.

• Administer the dosing solution slowly and steadily.

• Withdraw the needle and return the animal to its cage.

• Monitor the animal for any signs of distress or incorrect dosing (e.g., fluid from the nose).

Intraperitoneal (IP) Injection

Rationale: Bypasses first-pass metabolism, leading to rapid systemic exposure.

Procedure:

• Use a 25-27 gauge needle for injection.

• Securely restrain the animal, exposing the abdomen.

• Tilt the animal slightly head-down to move the abdominal organs away from the injection site.

• Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

• Aspirate briefly to ensure no blood or urine is drawn, indicating incorrect placement.

• Inject the solution and withdraw the needle.

• Return the animal to its cage and monitor for any adverse reactions.

Intravenous (IV) Injection

Rationale: Provides 100% bioavailability and immediate systemic circulation. This route is technically demanding.

Procedure (Tail Vein Injection in Mice):

• Warm the animal's tail using a heat lamp or warm water to dilate the lateral tail veins.

• Place the animal in a suitable restrainer.

• Use a small gauge needle (e.g., 27-30 gauge) attached to a tuberculin syringe.

• Swab the tail with an alcohol wipe.

• Position the needle bevel-up and insert it into one of the lateral tail veins at a shallow angle.

• Successful insertion is often indicated by a flash of blood in the needle hub.

• Inject the solution slowly. The vein should blanch, and there should be no resistance or bleb formation.

• Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

Summary of Administration Parameters (Starting Points)

Parameter	Oral Gavage (PO)	Intraperitoneal (IP)	Intravenous (IV)
Animal Model	Mouse, Rat	Mouse, Rat	Mouse, Rat
Dosage Range	10-200 mg/kg	5-100 mg/kg	1-50 mg/kg
Vehicle	Water, 0.9% Saline, 0.5% CMC	0.9% Saline, PBS	0.9% Saline, PBS
Volume (Mouse)	5-10 mL/kg	5-10 mL/kg	5 mL/kg
Volume (Rat)	5-10 mL/kg	5 mL/kg	2.5 mL/kg
Frequency	Once or twice daily	Once or twice daily	Once daily

Note: These dosage ranges are hypothetical starting points based on related compounds and should be determined empirically through dose-ranging studies.

Experimental Workflow Diagram

Caption: General workflow for an in vivo study of 2-amino-N,N-dimethylethanesulfonamide.

Pharmacodynamic and Toxicological Considerations

Potential Pharmacodynamic Endpoints

Based on the compound's structural relatives, a range of pharmacodynamic endpoints could be assessed.

Potential Activity	Animal Model	Endpoints to Measure
Neurological	Rodent models of anxiety, depression, or neurodegeneration	Behavioral tests (e.g., forced swim test, open field), neurotransmitter levels in brain tissue, expression of neurotrophic factors (e.g., BDNF).[5][6][7]
Metabolic	Diet-induced obesity or diabetic models	Body weight, food intake, blood glucose, insulin levels, lipid profiles, gene expression in liver and adipose tissue.[4]
Anti-inflammatory	LPS-induced inflammation or arthritis models	Pro-inflammatory cytokine levels (e.g., TNF-α, IL-6), paw volume, histological assessment of inflammation.[5]
Antibacterial	Murine systemic infection model	Bacterial load in target organs (e.g., spleen, liver), survival rate (ED50).[9]

Toxicology and Safety Monitoring

The hydrochloride salt of 2-amino-N,N-dimethylethanesulfonamide is classified with GHS07 pictograms, indicating it may be harmful if swallowed and can cause skin and eye irritation.[2] In vivo, it is crucial to monitor for signs of toxicity.

Observational Signs of Toxicity

Category	Signs to Monitor
General	Changes in body weight, food/water consumption, lethargy, ruffled fur, hunched posture.
Neurological	Tremors, convulsions, ataxia, altered gait.
Gastrointestinal	Diarrhea, changes in fecal output.
Injection Site	Redness, swelling, signs of pain or irritation.

Potential Class-Related Toxicities:

• Sulfonamide Hypersensitivity: While more common with aromatic amines, be aware of the potential for hypersensitivity reactions.[12]

• Renal Effects: Some sulfonamides can precipitate in the kidneys. Ensure animals are well-hydrated. Monitor kidney function via blood urea nitrogen (BUN) and creatinine levels in terminal studies.

Sample Collection and Bioanalysis

Protocol 5.1: Blood Sample Collection

Rationale: To obtain plasma or serum for pharmacokinetic analysis.

Materials:

• Microcentrifuge tubes pre-coated with anticoagulant (e.g., EDTA for plasma, or serum separator tubes).

• Capillary tubes or appropriate syringes and needles.

Procedure (Submandibular Bleed in Mice):

• Firmly restrain the mouse.

• Use a lancet to puncture the submandibular vein.

• Collect drops of blood into the appropriate microcentrifuge tube.

• Apply gentle pressure to the site to stop the bleeding.

• Process the blood by centrifugation (e.g., 2000 x g for 15 minutes at 4°C) to separate plasma or serum.

• Store the supernatant at -80°C until analysis.

Bioanalytical Method

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in biological matrices due to its high sensitivity and specificity. A method would need to be developed and validated for 2-amino-N,N-dimethylethanesulfonamide. This would involve optimizing chromatographic separation and mass spectrometric detection parameters, and establishing a calibration curve in the matrix of interest (e.g., plasma, brain homogenate).

Conclusion

References

• Kim, H. Y., Kim, H. M., & Yoon, Y. R. (2021). Beneficial Effects of Taurine on Metabolic Parameters in Animals and Humans. Preventive Nutrition and Food Science, 26(1), 1–11. [Link]

• Jakaria, M., Azam, S., Haque, M. E., Jo, S. H., Uddin, M. S., Choi, D. K., & Kim, I. S. (2019). Taurine and its analogs in neurological disorders: Focus on therapeutic potential and molecular mechanisms. Redox Biology, 26, 101223. [Link]

• Spring, P. (1981). Clinical Pharmacokinetics of Sulphonamides and Their N4-Acetyl Derivatives. Antibiotics and Chemotherapy, 30, 22–118. [Link]

• Toyoda, A., & Iio, W. (2013). The effects of oral taurine administration on behavior and hippocampal signal transduction in rats. Amino Acids, 44(4), 1087–1095. [Link]

• Selam, J. L. (1997). [Pharmacokinetics of hypoglycemic sulfonamides: Ozidia, a new concept]. Diabetes & Metabolism, 23 Suppl 4, 39–43. [Link]

• CID 159261367 | C6H18N2O4S2. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• Li, M., Gao, Y., Li, F., Song, T., Wang, Y., & Gao, Y. (2022). Taurine ameliorates volatile organic compounds-induced cognitive impairment in young rats via suppressing oxidative stress, regulating neurotransmitter and activating NMDA receptor. Frontiers in Molecular Neuroscience, 15, 966280. [Link]

• Yousef, F., Mansour, O., & Herbali, J. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of In-vitro In-vivo In-silico Journal, 1(1), 1-15. [Link]

• 2-Amino-N,N-dimethylethane-1-sulfonamide. (n.d.). MySkinRecipes. Retrieved January 17, 2026, from [Link]

• Bariyah, S. K., Sarfraz, M., Arshad, M., Waseem, A., Khan, H. U., Khan, S., ... & Ahmed, E. (2023). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. Heliyon, 9(7), e17865. [Link]

• Miyazaki, T., Honda, A., Ikegami, T., Iwamoto, J., Yamashita, K., Matsuzaki, Y., & Shingyo, T. (2023). Upregulation of Taurine Biosynthesis and Bile Acid Conjugation with Taurine through FXR in a Mouse Model with Human-like Bile Acid Composition. Metabolites, 13(7), 820. [Link]

• 2-AMINO-N,N-DIMETHYLBENZENE-1-SULFONAMIDE | CAS 54468-86-9. (n.d.). Molbase. Retrieved January 17, 2026, from [Link]

• Božić, A. R., & Cvetković, T. P. (2018). Antimicrobial sulfonamide drugs. Acta Medica Medianae, 57(4), 87-94. [Link]

• Nguyen, T. H., Tran, T. D., Le, T. H., Nguyen, T. H., & Thai, K. M. (2025). Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants. EXCLI Journal, 24, 60-81. [Link]

• Synthesis of N-[2-(Dimethylamino)ethyl]-4-[(methylsulfonyl)amino]benzamide. (n.d.). Organic Syntheses. Retrieved January 17, 2026, from [Link]

• Sureja, D., & Ghose, A. (2005). Biological activities of sulfonamides. Indian Journal of Pharmaceutical Sciences, 67(2), 143-150. [Link]

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Application Note &amp; Protocols: 2-amino-N,N-dimethylethanesulfonamide as a Bidentate Ligand in the Synthesis of Novel Metal Complexes

Abstract

Sulfonamide derivatives are a cornerstone in medicinal chemistry, and their coordination with metal ions often enhances their biological activity and introduces novel therapeutic mechanisms.[1][2] This guide provides a comprehensive overview and detailed protocols for utilizing 2-amino-N,N-dimethylethanesulfonamide as a versatile N,O-bidentate ligand for the synthesis of transition metal complexes. We present the scientific rationale for its selection as a ligand, step-by-step protocols for complex synthesis and purification, and a multi-faceted characterization workflow. These methodologies are designed for researchers in coordination chemistry, materials science, and drug development to explore the vast potential of this ligand system in creating novel compounds with applications ranging from catalysis to antimicrobial and anticancer agents.[3][4]

The Ligand: 2-amino-N,N-dimethylethanesulfonamide

Structure and Physicochemical Properties

2-amino-N,N-dimethylethanesulfonamide is a structurally simple yet powerful chelating agent. Its key properties are summarized below.

Property	Value	Source
Molecular Formula	C₄H₁₂N₂O₂S	[5]
Molecular Weight	152.22 g/mol	[5]
CAS Number	91893-70-8	[5]
Appearance	Solid
Key Functional Groups	Primary Amine (-NH₂), Sulfonamide (-SO₂N(CH₃)₂)	N/A

Rationale for Use as a Ligand

The efficacy of 2-amino-N,N-dimethylethanesulfonamide as a ligand stems from its ability to act as a bidentate chelator. Based on established principles of coordination chemistry observed in similar sulfonamide systems, it coordinates to a metal center via two distinct donor atoms:

• The Nitrogen Atom of the primary amino group (-NH₂).

• An Oxygen Atom of the sulfonamide group (-SO₂N-).

This N,O-bidentate coordination forms a stable five-membered chelate ring with the metal ion, a thermodynamically favorable conformation. This chelation enhances the stability of the resulting metal complex compared to monodentate ligand systems. The coordination behavior of sulfonamides through the sulfonamide group's nitrogen or oxygen and a secondary donor site is well-documented, providing a strong precedent for this proposed binding mode.[6][7]

Synthesis of Metal Complexes: Principles and Protocols

The synthesis of metal complexes with 2-amino-N,N-dimethylethanesulfonamide generally involves the reaction of a metal salt with the ligand in a suitable solvent. The choice of solvent is critical; it must dissolve both the metal salt and the ligand to facilitate the reaction. Alcohols like ethanol or methanol are often effective.[8]

General Protocol for the Synthesis of a Metal(II) Complex

This protocol provides a generalized procedure for synthesizing a Metal(II) complex (e.g., M = Cu²⁺, Ni²⁺, Co²⁺, Zn²⁺).

Materials:

• 2-amino-N,N-dimethylethanesulfonamide hydrochloride (or the free base)

• A Metal(II) salt (e.g., CuCl₂·2H₂O, Ni(CH₃COO)₂·4H₂O)

• Ethanol (or Methanol)

• Deionized Water

• Triethylamine or NaOH solution (if starting with the hydrochloride salt)

• Magnetic stirrer and hotplate

• Reflux condenser

• Büchner funnel and filter paper

Procedure:

• Ligand Preparation: Dissolve 2 mmol of 2-amino-N,N-dimethylethanesulfonamide in 20 mL of ethanol in a 100 mL round-bottom flask. If using the hydrochloride salt, add 2 mmol of a base like triethylamine to the solution to deprotonate the amine, and stir for 15 minutes.

• Metal Salt Solution: In a separate beaker, dissolve 1 mmol of the chosen Metal(II) salt in a minimal amount of deionized water (2-3 mL) and then dilute with 15 mL of ethanol. The initial dissolution in water is crucial for salts that have poor solubility in pure ethanol.

• Reaction: Add the metal salt solution dropwise to the stirring ligand solution at room temperature. A color change or the formation of a precipitate is often observed, indicating complex formation.[8]

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to a gentle reflux (approx. 70-80°C) for 2-4 hours with continuous stirring. This ensures the reaction goes to completion.

• Isolation: Allow the mixture to cool to room temperature. If a precipitate has formed, collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with small portions of cold ethanol to remove any unreacted starting materials, followed by a wash with diethyl ether to facilitate drying.

• Drying: Dry the purified complex in a desiccator over anhydrous CaCl₂ or in a vacuum oven at a low temperature (40-50°C).

• Characterization: Proceed with the characterization of the synthesized complex as detailed in Section 3.

Caption: Workflow for the synthesis and isolation of metal complexes.

Physicochemical Characterization of Complexes

A suite of analytical techniques is required to confirm the successful synthesis and elucidate the structure of the new metal complexes. This multi-technique approach provides a self-validating system for characterization.

Elemental Analysis & Molar Conductivity

• Elemental Analysis (CHN): This technique determines the percentage composition of carbon, hydrogen, and nitrogen. The experimental values are compared against the calculated values for the proposed molecular formula of the complex to confirm its stoichiometry.

• Molar Conductivity: Measured in a suitable solvent (like DMF or DMSO), this helps determine whether the complex is an electrolyte or non-electrolyte.[7] This is crucial for understanding if counter-ions are part of the crystal lattice or coordinated to the metal.

Spectroscopic Techniques

Spectroscopy provides direct evidence of the ligand coordinating to the metal ion.

Protocol: Fourier-Transform Infrared (FT-IR) Spectroscopy

• Obtain the FT-IR spectrum of the free 2-amino-N,N-dimethylethanesulfonamide ligand as a reference.

• Obtain the FT-IR spectrum of the synthesized metal complex.

• Compare the two spectra, focusing on the key vibrational bands. Coordination is confirmed by observing shifts in the stretching frequencies of the donor groups.

Vibrational Mode	Typical Wavenumber (cm⁻¹) (Free Ligand)	Expected Shift upon Coordination	Rationale
ν(N-H)	~3300-3400	Shift to lower wavenumber	Weakening of N-H bond due to electron donation from Nitrogen to the metal center.[9]
ν(SO₂) asymmetric	~1350	Shift to lower wavenumber	Weakening of S=O bond due to electron donation from Oxygen to the metal center.[9]
ν(SO₂) symmetric	~1160	Shift to lower wavenumber	Confirms participation of the sulfonamide group in bonding.[9]
New Bands	N/A	~400-500	Appearance of new, weaker bands corresponding to Metal-Nitrogen (M-N) and Metal-Oxygen (M-O) vibrations.[9]

Protocol: UV-Visible Spectroscopy

• Dissolve a small, known concentration of the complex in a suitable solvent (e.g., DMSO).

• Record the absorption spectrum from 200-800 nm.[9]

• Analyze the spectrum for ligand-based π-π* and n-π* transitions (typically in the UV region) and metal-centered d-d transitions (typically in the visible region), which provide insights into the coordination geometry of the complex.[9]

Structural Elucidation

Protocol: Single-Crystal X-ray Diffraction This is the definitive method for determining the three-dimensional atomic structure of a crystalline compound.[10]

• Crystal Growth: Grow single crystals suitable for diffraction. This is often the most challenging step and can be achieved by slow evaporation of a dilute solution of the complex, or by vapor diffusion techniques.

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

• Structure Solution and Refinement: Process the data to solve and refine the crystal structure, yielding precise bond lengths, bond angles, and coordination geometry. This provides unequivocal proof of the N,O-bidentate coordination mode.

Caption: Logical workflow for the characterization of metal complexes.

Potential Applications

The coordination of metal ions to sulfonamide-based ligands often results in complexes with enhanced or entirely new biological activities.[6] Metal complexes derived from 2-amino-N,N-dimethylethanesulfonamide are promising candidates for investigation in several fields.

• Antimicrobial Agents: Many sulfonamide-metal complexes exhibit potent activity against various strains of bacteria and fungi, in some cases overcoming resistance to the parent drug.[11][12]

• Anticancer Therapeutics: The design of new metal-based drugs is a major focus in oncology. Sulfonamide complexes of metals like platinum, ruthenium, and gold have shown significant cytotoxic activity against cancer cell lines.[2][4] The mechanism often involves inhibition of enzymes like carbonic anhydrase or interaction with DNA.[2]

• Catalysis: The well-defined coordination sphere of these complexes can create active sites for various catalytic transformations in organic synthesis.[1]

Caption: Potential application areas for the synthesized metal complexes.

Conclusion

2-amino-N,N-dimethylethanesulfonamide is a highly promising and accessible ligand for the development of novel coordination compounds. Its straightforward synthesis into metal complexes and the potential for significant biological activity make it an attractive target for further research. The protocols and characterization workflows outlined in this guide provide a solid foundation for researchers to synthesize, validate, and explore the properties of these new chemical entities, paving the way for discoveries in medicine and catalysis.

References

• Spectroscopic Characterization, Thermogravimetry and Biological Studies of Ru(III), Pt(IV), Au(III) Complexes with Sulfamethoxazole Drug Ligand. (2022). MDPI.
• Straw, E. (2022). Heterocyclic Sulphonamide Metal Complexes: Synthesis and Biological Activity. Analytical Chemistry: An Indian Journal.
• Important applications of sulfonamide Metalbased compounds. (n.d.).
• Rychlewska, P., & Branowska, D. (2025). A Review on Sulfonamide Complexes with Metals: Their Pharmacological Potential as Anticancer Drugs. Molecules.
• Metal and Molecular complexes of N- heterocycle derivatives of sulfonamide – synthesis, spectroscopic characterizations, DNA Studies, X-ray crystallographic investigation and Hirshfeld surface analysis. (n.d.).
• Synthesis, characterization and biological studies of sulfonamide Schiff's bases and some of their metal deriv
• Synthesis of sulfa drug complexes and study as topical agents. (2021).
• Synthesis of Sulfonamides, Metal Complexes and the Study of In vitro Biological Activities. (2025). MDPI.
• A Review on Sulfonamide Complexes with Metals: Their Pharmacological Potential as Anticancer Drugs. (2025).
• Stimulation of Sulfonamides Antibacterial Drugs Activity as a Result of Complexation with Ru(III): Physicochemical and Biological Study. (n.d.). PubMed Central.
• (PDF) Spectroscopic Characterization, Thermogravimetry and Biological Studies of Ru(III), Pt(IV), Au(III) Complexes with Sulfamethoxazole Drug Ligand. (2025).
• Metal-based sulfonamides: their preparation, characterization and in-vitro antibacterial, antifungal & cytotoxic properties. X-ray structure of 4-[(2-hydroxybenzylidene) amino] benzenesulfonamide. (2008). PubMed.
• 2-Amino-N,N-dimethylethane-1-sulfonamide. (n.d.). MySkinRecipes.
• 2-Amino-N,N-dimethylethanesulfonamide hydrochloride AldrichCPR. (n.d.). Sigma-Aldrich.

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Technical Notes & Optimization

Technical Support Center: A Guide to Improving the Yield of 2-amino-N,N-dimethylethanesulfonamide Synthesis

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of 2-amino-N,N-dimethylethanesulfonamide. Our goal is to move beyond simple procedural lists, offering causal explanations and field-proven insights to help you optimize your reaction yields and ensure the integrity of your results.

Section 1: Synthesis Overview & Critical Control Points

The synthesis of 2-amino-N,N-dimethylethanesulfonamide from taurine is a multi-step process, each with unique challenges that can impact the overall yield. A common and logical pathway involves four key stages: protection of the amine, conversion of the sulfonic acid to a sulfonyl chloride, amination with dimethylamine, and final deprotection. Understanding the function and potential pitfalls of each step is critical for troubleshooting.

The general workflow is illustrated below. Each transition represents a potential point of yield loss that we will address in this guide.

Caption: Overall synthetic workflow for 2-amino-N,N-dimethylethanesulfonamide.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Question: My overall yield is consistently low. Where should I begin my investigation?

Answer: A low overall yield in a multi-step synthesis is a common problem. A systematic approach is required to identify the bottleneck.

• Step-by-Step Yield Analysis: Do not wait until the final step to assess the outcome. After each key step (protection, chlorosulfonation, amination, deprotection), isolate and quantify a small, purified sample of the intermediate. This will pinpoint which reaction is underperforming.

• Reagent Quality and Reaction Conditions: The most frequent culprits for low yields in sulfonamide synthesis are moisture and impure reagents.[1]

  • Sulfonyl Chloride Instability: Sulfonyl chlorides are highly susceptible to hydrolysis, which converts them into the unreactive sulfonic acid.[2] Ensure you use freshly prepared or purchased 2-(N-protected)aminoethanesulfonyl chloride.

  • Anhydrous Conditions: All glassware must be oven- or flame-dried, and reactions, especially the chlorosulfonation and amination steps, should be conducted using anhydrous solvents under an inert atmosphere (e.g., nitrogen or argon).[2]

• Reaction Monitoring: Use Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the progress of each reaction. This provides real-time information on the consumption of starting material and the formation of the product, preventing premature or unnecessarily long reaction times which can lead to side-product formation.

Caption: A logical workflow for troubleshooting low overall reaction yield.

Question: The chlorosulfonation of my N-protected taurine is inefficient, yielding mostly starting material.

Answer: The conversion of a sulfonic acid to a sulfonyl chloride is a critical and often challenging step. The stability of the sulfonic acid can make it resistant to conversion.

• Choice of Chlorinating Agent: Thionyl chloride (SOCl₂) is commonly used, but for stubborn sulfonic acids, a more potent reagent may be required. Phosphorus pentachloride (PCl₅) or a combination of oxalyl chloride with a catalytic amount of DMF (Vilsmeier-Haack conditions) can be more effective.

• Reaction Temperature: These reactions often require heating. If performing the reaction at room temperature is unsuccessful, gradually increase the temperature and monitor by TLC. A reflux in a suitable solvent like dichloromethane (DCM) or neat thionyl chloride may be necessary.

• Removal of HCl: The reaction produces HCl gas, which can inhibit the forward reaction in a closed system. Performing the reaction under a gentle flow of nitrogen can help drive the equilibrium towards the product.

Chlorinating Agent	Typical Conditions	Advantages	Disadvantages
Thionyl Chloride (SOCl₂)	Neat or in DCM, reflux	Volatile byproducts (SO₂, HCl) are easily removed.	Moderately reactive; may not work for all substrates.
Phosphorus Pentachloride (PCl₅)	DCM or Chloroform, 0°C to RT	Highly reactive.	Solid reagent, workup can be more complex.
Oxalyl Chloride / cat. DMF	DCM, 0°C to RT	Mild conditions, high-yielding.	More expensive, produces CO and CO₂ gas.

Question: My amination reaction with dimethylamine is slow and gives a poor yield. How can I optimize it?

Answer: The reaction between the sulfonyl chloride and dimethylamine is the core sulfonamide-forming step. Its success hinges on base selection, stoichiometry, and temperature control.

• Base is Non-Negotiable: This reaction generates one equivalent of hydrochloric acid (HCl), which will protonate the dimethylamine, rendering it non-nucleophilic. You must include a non-nucleophilic base to scavenge this acid.[2]

  • Recommended Bases: Pyridine or triethylamine (TEA) are excellent choices. They are basic enough to neutralize HCl but will not compete with dimethylamine in reacting with the sulfonyl chloride.[3] Use at least 1.1 equivalents of the base.

• Stoichiometry: Use a slight excess of the amine nucleophile (dimethylamine), typically 1.2 to 1.5 equivalents, to ensure the complete consumption of the valuable sulfonyl chloride intermediate.[2]

• Temperature Control: This reaction is exothermic. It is best to start the reaction at 0°C by adding the sulfonyl chloride solution dropwise to the solution of dimethylamine and base. Once the addition is complete, the reaction can be allowed to warm to room temperature and stirred until completion.[4]

Question: I am seeing an unexpected and persistent side product after the amination step. What could it be?

Answer: The most common side product is the hydrolyzed sulfonyl chloride, which appears as the sulfonic acid on a TLC plate or LC-MS. This occurs when trace amounts of water are present in the reaction.[1]

• Cause: The sulfonyl chloride is highly electrophilic and reacts rapidly with any available water, even atmospheric moisture.

• Solution: The solution is prevention. Rigorously dry all solvents and glassware. Use a high-quality, anhydrous grade of solvent (e.g., from a solvent purification system or a freshly opened bottle over molecular sieves). Conduct the reaction under a positive pressure of an inert gas like argon or nitrogen.

• Removal: The resulting sulfonic acid is highly polar and acidic. It can often be removed during an aqueous workup by washing the organic layer with a mild aqueous base like sodium bicarbonate solution. The desired sulfonamide will remain in the organic layer, while the sulfonic acid salt will be extracted into the aqueous phase.

Section 3: Frequently Asked Questions (FAQs)

• Q1: What is the most suitable protecting group for taurine in this synthesis?

  • A1: Both tert-butoxycarbonyl (Boc) and carboxybenzyl (Cbz) are excellent candidates. The choice depends on the overall synthetic plan and the stability of other functional groups in your molecule.

    • Boc Group: Introduced using Boc-anhydride. It is stable to the chlorination and amination conditions and is easily removed at the final step with a strong acid like trifluoroacetic acid (TFA) in DCM.

    • Cbz Group: Introduced using Cbz-Cl. It is also stable to the synthesis conditions and is typically removed by catalytic hydrogenolysis (H₂ gas with a palladium catalyst), which is a very mild method.

• Q2: How should I purify the final product, 2-amino-N,N-dimethylethanesulfonamide?

  • A2: The final product is a polar compound containing a free primary amine.

    • Column Chromatography: Flash column chromatography on silica gel is the most common method. A gradient of methanol (0-10%) in dichloromethane is a good starting point for elution. The addition of a small amount of triethylamine (0.5%) to the solvent system can help prevent the product from tailing on the acidic silica gel.

    • Crystallization: If the product is a solid, recrystallization from a suitable solvent pair (e.g., ethanol/diethyl ether or methanol/ethyl acetate) can provide highly pure material.

    • Acid-Base Extraction: An alternative is to dissolve the crude product in an organic solvent like ethyl acetate and wash with dilute aqueous acid (e.g., 1M HCl). The protonated amine product will move to the aqueous layer, leaving non-basic impurities behind. The aqueous layer can then be basified (e.g., with NaOH) and the product re-extracted into an organic solvent.

• Q3: Can I perform this synthesis as a one-pot reaction?

  • A3: While one-pot syntheses are attractive for their efficiency, it is not recommended for this specific pathway. The reagents and conditions for each step are fundamentally incompatible. For example, the strong reagents used for chlorosulfonation (e.g., SOCl₂) would readily react with the dimethylamine intended for the subsequent step. A sequential process with isolation or purification of key intermediates is crucial for achieving a good yield and a pure final product.

Section 4: Key Experimental Protocol

The following is a representative, self-validating protocol for the synthesis of 2-amino-N,N-dimethylethanesulfonamide.

Step 1: N-Boc Protection of Taurine

• Suspend taurine (1.0 eq) in a 1:1 mixture of dioxane and water.

• Add sodium hydroxide (2.5 eq) and stir until the taurine dissolves.

• Cool the solution to 0°C in an ice bath.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dissolved in a small amount of dioxane dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor reaction completion by TLC (disappearance of taurine spot).

• Acidify the reaction mixture to pH 2-3 with cold 1M HCl.

• Extract the product with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-taurine, which can often be used without further purification.

Step 2: Chlorosulfonation of N-Boc-Taurine

• Under an inert atmosphere (N₂), dissolve N-Boc-taurine (1.0 eq) in anhydrous dichloromethane (DCM).

• Add a catalytic amount of anhydrous N,N-dimethylformamide (DMF, ~0.1 eq).

• Cool the solution to 0°C.

• Add oxalyl chloride (1.5 eq) dropwise over 30 minutes. Vigorous gas evolution will be observed.

• Allow the reaction to warm to room temperature and stir for 2-4 hours until gas evolution ceases.

• Monitor by quenching a small aliquot with methanol and analyzing by LC-MS to confirm the formation of the methyl ester of the sulfonyl chloride.

• Carefully concentrate the reaction mixture under reduced pressure to remove excess oxalyl chloride and solvent. The resulting crude N-Boc-2-aminoethanesulfonyl chloride is used immediately in the next step.

Step 3: Amination with Dimethylamine

• Under an inert atmosphere (N₂), dissolve dimethylamine (2.0 M solution in THF, 1.5 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Cool the solution to 0°C.

• Dissolve the crude N-Boc-2-aminoethanesulfonyl chloride from the previous step in a small amount of anhydrous DCM.

• Add the sulfonyl chloride solution dropwise to the dimethylamine solution at 0°C.

• Stir the reaction at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-6 hours.

• Monitor reaction completion by TLC or LC-MS.

• Quench the reaction with water and transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude protected product. Purify by flash chromatography if necessary.

Step 4: Boc Deprotection

• Dissolve the purified N-Boc-2-amino-N,N-dimethylethanesulfonamide (1.0 eq) in DCM.

• Add trifluoroacetic acid (TFA, 5-10 eq) and stir at room temperature for 1-2 hours.

• Monitor deprotection by TLC or LC-MS.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in a minimal amount of water and basify to pH >10 with 2M NaOH.

• Extract the final product into DCM or ethyl acetate (3x).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield 2-amino-N,N-dimethylethanesulfonamide.

References

• BenchChem. (2025). Common issues in sulfonamide synthesis and solutions.
• BenchChem. (2025).
• Royal Society of Chemistry. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2.
• National Center for Biotechnology Inform
• Thieme. (2024).
• National Center for Biotechnology Information. (2020). Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics. PMC.
• BenchChem. (2025). Minimizing side products in sulfonamide synthesis.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Degradation of 2-amino-N,N-dimethylethanesulfonamide

Welcome to the technical support center for 2-amino-N,N-dimethylethanesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the stability and degradation of this compound in solution. Understanding these characteristics is paramount for ensuring experimental reproducibility, developing robust formulations, and maintaining the integrity of your research.

While specific degradation kinetics for 2-amino-N,N-dimethylethanesulfonamide are not extensively published, its structural class—sulfonamides—is well-characterized. This guide synthesizes established principles from sulfonamide chemistry to provide a predictive and practical framework for your work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the handling and stability of 2-amino-N,N-dimethylethanesulfonamide solutions.

Q1: What are the primary factors that influence the stability of 2-amino-N,N-dimethylethanesulfonamide in solution?

The stability of 2-amino-N,N-dimethylethanesulfonamide, like other sulfonamides, is primarily influenced by four key factors: pH, light, temperature, and the presence of oxidizing agents.

• pH: The pH of the solution is a critical determinant of stability. Sulfonamides can undergo acid- or base-catalyzed hydrolysis, although they are generally more stable in acidic conditions.[1] The rate and mechanism of degradation are often pH-dependent.[2][3]

• Light (Photodegradation): Exposure to ultraviolet (UV) light can induce photodegradation.[4][5][6] This process often involves the generation of reactive oxygen species that attack the molecule. For this reason, storing solutions in light-proof or amber containers is crucial.[7]

• Temperature: Elevated temperatures accelerate the rate of all chemical reactions, including degradation. Storing stock solutions under refrigerated or frozen conditions is a standard practice to minimize thermal degradation.

• Oxidation: The presence of oxidizing agents can lead to the degradation of the molecule. This is a key consideration when formulating solutions or during forced degradation studies.[8]

Q2: What are the recommended storage conditions for aqueous stock solutions?

Based on the compound's chemical class and general best practices, the following storage conditions are recommended to maximize shelf-life:

• Container: Use amber glass vials or polypropylene tubes to protect against photodegradation.

• Temperature: Store stock solutions at 2–8 °C for short-term use (days to weeks) or at -20 °C or lower for long-term storage (months).

• Atmosphere: For maximum stability, especially if the solvent is susceptible to peroxide formation, storing under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.[9]

• pH: If possible, buffer the solution to a mildly acidic pH (e.g., pH 4-6), as sulfonamides often exhibit greater stability in this range.[10] However, the optimal pH should be determined empirically for your specific application.

Q3: What are the most probable degradation pathways for this molecule?

Based on the chemistry of related sulfonamides and amino compounds, the following degradation pathways are plausible:

• Hydrolysis of the Sulfonamide Bond: The primary non-photolytic degradation route is likely the cleavage of the sulfur-nitrogen (S-N) bond. This would yield ethanesulfonic acid and N,N-dimethyl-1,2-ethanediamine as primary products. This reaction can be catalyzed by strong acids or bases.[11]

• Oxidative Degradation: The amino group can be susceptible to oxidation, potentially leading to the formation of hydroxylamine or nitro derivatives, though this is more common in sulfonamides with aromatic rings.[2]

• Photodegradation: Under UV irradiation, cleavage of the S-N bond is a common pathway for sulfonamides.[5]

Q4: How can I quickly assess if my solution might be degraded?

While analytical confirmation is essential, initial indicators of degradation can include:

• A noticeable change in the color of the solution.

• The formation of a precipitate, indicating the formation of less soluble degradation products.

• A significant shift in the pH of the solution over time.

• Inconsistent or non-reproducible results in your experiments.

If any of these are observed, it is highly recommended to discard the solution and prepare a fresh batch.

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem	Potential Cause & Explanation	Recommended Solution
Inconsistent or lower-than-expected potency in my biological assay.	Compound Degradation: The most common cause is the degradation of the active compound in your stock or working solutions. Even 5-10% degradation can significantly impact assay results. This is often due to improper storage (e.g., exposure to light, room temperature) or repeated freeze-thaw cycles.	1. Prepare a fresh stock solution from the solid compound.2. Aliquot the stock solution into single-use volumes to avoid freeze-thaw cycles.3. Confirm the concentration and purity of the new stock solution using a stability-indicating method like HPLC-UV (see Protocol 3.3).4. Always prepare working solutions fresh from the stock solution immediately before use.
New, unexpected peaks appear in my HPLC/LC-MS analysis over time.	Formation of Degradation Products: The new peaks are likely degradants. Their appearance indicates that the current storage conditions (solvent, temperature, pH, light exposure) are not optimal for the stability of the compound.	1. Document the storage conditions and age of the sample when the peaks appeared.2. To tentatively identify the source, perform a forced degradation study (see Protocol 3.2). Comparing the retention times of degradants formed under specific stress conditions (e.g., acid, base, oxidation) with the unknown peaks can provide valuable clues about the degradation pathway.[12]3. Adjust storage conditions based on your findings (e.g., switch to amber vials, store at a lower temperature, or use a buffered solvent).
My solution has become cloudy or formed a precipitate upon thawing.	Solubility Issues or Degradation: This can happen if the compound's solubility limit is exceeded at lower temperatures or if a degradation product with poor solubility is formed.	1. First, gently warm the solution and vortex to see if the precipitate redissolves. If it does, it was likely a solubility issue. Consider preparing a slightly more dilute stock solution.2. If the precipitate does not redissolve, it is likely a degradant or an insoluble salt. The solution should be discarded.3. Filter a small aliquot of the solubilized portion and analyze by HPLC to check for purity before use.

Section 3: Key Protocols & Methodologies

Protocol 3.1: Preparation and Storage of Stock Solutions

This protocol provides a standardized method for preparing robust stock solutions.

• Pre-analysis: Ensure the purity of the solid 2-amino-N,N-dimethylethanesulfonamide using a suitable analytical technique before preparation.

• Solvent Selection: Choose a high-purity solvent in which the compound is freely soluble. For many applications, DMSO, ethanol, or water are common choices. Causality: Using a solvent that ensures complete dissolution prevents concentration inaccuracies and potential precipitation.

• Weighing: Accurately weigh the required amount of solid compound using a calibrated analytical balance.

• Dissolution: Add the solvent to the solid and vortex thoroughly until fully dissolved. Gentle warming or sonication may be used if necessary, but avoid excessive heat to prevent thermal degradation.

• Filtration (Optional but Recommended): Filter the solution through a 0.22 µm syringe filter (compatible with your solvent) to remove any particulates. Causality: This step ensures a clear, particulate-free solution, which is critical for injection-based analytical systems and sterile cell culture applications.

• Storage: Transfer the solution into single-use aliquots in amber, cryo-rated vials.

• Labeling and Documentation: Clearly label each vial with the compound name, concentration, solvent, preparation date, and your initials.

• Final Storage: Store the aliquots at -20°C or -80°C , protected from light.

Protocol 3.2: Conducting a Forced Degradation Study

Forced degradation (or stress testing) is essential for identifying potential degradation products and establishing a stability-indicating analytical method.[13] The goal is to achieve 5-20% degradation of the active substance.[13]

Caption: Workflow for a typical forced degradation study.

• Prepare a stock solution of 2-amino-N,N-dimethylethanesulfonamide (e.g., 1 mg/mL) in a suitable solvent mixture like 50:50 acetonitrile:water.

• Dispense aliquots of the stock solution into separate vials for each stress condition. Include a control sample stored at 4°C in the dark.

• Apply the stress conditions as outlined in the table below. Causality: These conditions are chosen to simulate harsh environments and probe different degradation mechanisms (hydrolysis, oxidation, etc.) as recommended by regulatory guidelines like ICH.

• After the specified time, stop the reaction. For acid and base samples, neutralize them by adding an equimolar amount of base or acid, respectively.

• Dilute all samples (including the control) to a suitable final concentration for analysis (e.g., 100 µg/mL).

• Analyze all samples by a stability-indicating HPLC method (see Protocol 3.3).

Stress Condition	Reagent / Condition	Temperature	Duration
Acid Hydrolysis	0.1 M HCl	60 °C	8 hours
Base Hydrolysis	0.1 M NaOH	60 °C	2 hours
Oxidation	3% H₂O₂	Room Temp.	24 hours
Thermal	Solution in sealed vial	80 °C	48 hours
Photolytic	UV light (e.g., 254 nm)	Room Temp.	24 hours

Note: These conditions are starting points and should be adjusted to achieve the target degradation of 5-20%.

Protocol 3.3: Example Stability-Indicating HPLC-UV Method

This method is designed to separate the parent compound from its potential more polar degradation products.

Parameter	Specification
Column	C18 Reverse-Phase, 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 210 nm
Injection Volume	10 µL

Method Validation: A method is considered "stability-indicating" if it can resolve the parent peak from all degradation product peaks, as demonstrated by the analysis of stressed samples.

Section 4: Mechanistic Insights into Degradation

Understanding the potential chemical transformations of 2-amino-N,N-dimethylethanesulfonamide is key to predicting its behavior and interpreting analytical data.

Caption: Potential degradation pathways for 2-amino-N,N-dimethylethanesulfonamide.

• Hydrolytic Pathway: The sulfonamide bond is an amide of a sulfonic acid. Like carboxamides, it can be hydrolyzed. This S-N bond cleavage is a common degradation pathway for many sulfonamide drugs, resulting in the formation of the corresponding sulfonic acid and amine.[11] This process can be significantly accelerated at non-neutral pH and higher temperatures.

• Photolytic Pathway: Many sulfonamides are known to be susceptible to photodegradation.[4][5][6] The absorption of UV photons can generate excited states or free radicals, leading to bond cleavage, primarily at the weakest points in the molecule, such as the S-N bond.[5]

• Oxidative Pathway: The primary amine group is a potential site for oxidative attack. In the presence of strong oxidants or reactive oxygen species (which can also be generated during photolysis), this group could be transformed into various other functional groups.

By understanding these potential pathways, researchers can proactively design experiments and storage conditions to mitigate degradation and ensure the highest quality data.

References

• Boreen, A. L., Arnold, W. A., & McNeill, K. (2003). Photodegradation of pharmaceuticals in the aquatic environment: a review. Aquatic Sciences, 65(4), 320-341. [Link]

• Ji, Y., Zeng, C., Ferronato, C., & Chovelon, J. M. (2012). Photodegradation of sulfonamides by g-C3N4 under visible light irradiation: Effectiveness, mechanism and pathways. Chemical Engineering Journal, 200-202, 585-593. [Link]

• Chen, J., et al. (2015). Photodegradation of sulfonamide antimicrobial compounds (sulfadiazine, sulfamethizole, sulfamethoxazole and sulfathiazole) in various UV/oxidant systems. Water Science and Technology, 71(3), 412-417. [Link]

• MySkinRecipes. (n.d.). 2-Amino-N,N-dimethylethane-1-sulfonamide. [Link]

• Gao, Y., et al. (2021). Enhanced Degradation of Sulfonamide Antibiotics by UV Irradiation Combined with Persulfate. Water, 13(3), 289. [Link]

• Sapińska, D., et al. (2022). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. Toxics, 10(11), 655. [Link]

• Adamek, E., et al. (2024). Biodegradation of Photocatalytic Degradation Products of Sulfonamides: Kinetics and Identification of Intermediates. International Journal of Molecular Sciences, 25(12), 6689. [Link]

• Sapińska, D., et al. (2022). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. ResearchGate. [Link]

• Thiele-Bruhn, S. (2005). Effects of pH and Manure on Transport of Sulfonamide Antibiotics in Soil. Journal of Environmental Quality, 34(4), 1433-1443. [Link]

• Klein, E. Y., et al. (1984). Effects of pH on the accumulation of sulfonamides by fish. Journal of Pharmaceutical Sciences, 73(11), 1568-1573. [Link]

• Park, J. Y., & Huwe, B. (2016). Effect of pH and soil structure on transport of sulfonamide antibiotics in agricultural soils. Environmental Pollution, 213, 36-44. [Link]

• Adhikari, B., et al. (2022). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. Journal of Pharmaceutical Research International, 34(46A), 1-12. [Link]

• Kamberi, M., & Tsutsumi, Y. (2004). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Rodriguez-Mozaz, S., et al. (2015). Degradation of sulfonamides as a microbial resistance mechanism. Current Opinion in Biotechnology, 33, 72-78. [Link]

• Shinde, S. S., et al. (2016). Forced Degradation Studies. MedCrave Online Journal of Chemistry, 1(1). [Link]

• Riemer, T., et al. (2016). Strecker degradation of amino acids promoted by a camphor-derived sulfonamide. Beilstein Journal of Organic Chemistry, 12, 732–744. [Link]

• Li, D., et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. Scientific Reports, 14(1), 7982. [Link]

• Ali, I., et al. (2022). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. RSC Advances, 12(45), 29243–29263. [Link]

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• 1. Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Toxicity and biodegradability of sulfonamides and products of their photocatalytic degradation in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Photodegradation of sulfonamide antimicrobial compounds (sulfadiazine, sulfamethizole, sulfamethoxazole and sulfathiazole) in various UV/oxidant systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2-Amino-N,N-dimethylethane-1-sulfonamide [myskinrecipes.com]
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• 11. Synthesis of 2-aminothiazole sulfonamides as potent biological agents: Synthesis, structural investigations and docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biopharminternational.com [biopharminternational.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of 2-amino-N,N-dimethylethanesulfonamide

Welcome to the technical support center for 2-amino-N,N-dimethylethanesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the crystallization of this compound. Crystallization is a critical purification step, and achieving a high-yield, high-purity crystalline product is essential for downstream applications. This document provides in-depth troubleshooting guides and protocols grounded in established scientific principles to help you optimize your experimental outcomes.

Physicochemical Properties of 2-amino-N,N-dimethylethanesulfonamide

A thorough understanding of the compound's properties is the foundation for successful crystallization. The following table summarizes key data for the compound and its common hydrochloride salt form.

Property	Value	Source
Compound Name	2-amino-N,N-dimethylethanesulfonamide	[1]
Molecular Formula	C₄H₁₂N₂O₂S	[1]
Molecular Weight	152.22 g/mol	[1]
CAS Number	91893-70-8	[1]
Boiling Point (Predicted)	244.6 ± 42.0 °C	[1]
Form	Solid	[2]
Hydrochloride Salt (C₄H₁₃ClN₂O₂S)	Molecular Weight: 188.68 g/mol	[2]

Note: Experimental determination of solubility in your specific solvent system is highly recommended as this is a critical parameter for crystallization.[3]

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems you may encounter during the crystallization of 2-amino-N,N-dimethylethanesulfonamide in a question-and-answer format.

Q1: I've cooled my solution, but no crystals are forming. What's wrong?

This is a common issue often related to the solution not reaching a sufficient level of supersaturation, the state where the solute concentration exceeds its solubility at a given temperature.[4]

Possible Causes & Solutions:

• The Solution is Not Supersaturated: The solution may be too dilute.[5]

  • Solution A (Induce Crystallization): Try scratching the inside of the flask just below the surface of the liquid with a clean glass rod.[5] The microscopic scratches provide nucleation sites for crystal growth.[6] Alternatively, if you have a pure crystal from a previous batch, add a tiny "seed" crystal to the solution to initiate crystallization.[7]

  • Solution B (Increase Concentration): Gently reheat the solution and boil off a portion of the solvent to increase the concentration.[8] Allow the more concentrated solution to cool again. Be careful not to evaporate too much solvent, which could cause the compound to "crash out" too quickly upon cooling.

• Insufficient Cooling: The solubility of your compound might still be too high at room temperature.

  • Solution: Once the flask is at room temperature, place it in an ice-water bath to further decrease the temperature and reduce the compound's solubility, which should promote crystallization.[5]

Q2: My compound has separated as an oily liquid instead of solid crystals. What is "oiling out" and how do I fix it?

"Oiling out" occurs when the dissolved solid separates from the solution as a liquid rather than a crystalline solid. This often happens when the melting point of the solid is lower than the temperature of the solution from which it is crystallizing or when there is a high concentration of impurities. Oiled-out products are typically impure.[5]

Possible Causes & Solutions:

• Solution Temperature Exceeds Melting Point: The boiling point of your solvent may be too high.

  • Solution A (Adjust Solvent): Reheat the mixture until the oil redissolves. Add a small amount of additional hot solvent to ensure complete dissolution and then allow it to cool more slowly.[5] This gives the molecules more time to align into a crystal lattice.

  • Solution B (Change Solvent System): The chosen solvent may be inappropriate. Switch to a solvent with a lower boiling point or use a solvent/anti-solvent system. For sulfonamides, mixtures like ethanol-water or isopropanol-water can be effective.[5]

• High Impurity Load: Impurities can depress the melting point of the compound and interfere with crystal lattice formation.[9]

  • Solution: Consider a preliminary purification step, such as column chromatography, before attempting recrystallization to reduce the impurity load.[5]

Q3: My final yield of crystals is very low. How can I improve it?

A low yield suggests that a significant amount of the compound remained dissolved in the mother liquor (the filtrate after crystal collection).

Possible Causes & Solutions:

• Excessive Solvent Use: Using too much solvent is the most common cause of low yield.[5] The goal is to create a saturated solution at the solvent's boiling point, not a dilute one.

  • Solution: If you still have the mother liquor, you can try to recover more product by evaporating some of the solvent and cooling the concentrated solution again. For future experiments, use the minimum amount of hot solvent required to fully dissolve the crude product.[7]

• Premature Crystallization: The product may have crystallized on the filter paper or in the funnel during a hot filtration step.[5]

  • Solution: Ensure all glassware used for hot filtration (funnel, receiving flask) is pre-heated in an oven or by rinsing with hot solvent. Perform the filtration as quickly as possible to minimize cooling.[5]

• Inappropriate Solvent Choice: The compound may be too soluble in the chosen solvent, even at low temperatures.[5]

  • Solution: Re-evaluate your solvent. A good crystallization solvent should dissolve the compound well when hot but poorly when cold. Refer to solubility data or perform small-scale solvent screening tests.

Q4: My crystals are colored, but the pure compound should be white. How do I remove the color?

Colored impurities are a common issue, often arising from the synthesis or degradation of starting materials.

Solution:

• Decolorization with Activated Charcoal: Activated charcoal has a high surface area and can adsorb colored impurities.[7] After dissolving your crude compound in the hot solvent, remove the flask from the heat and add a small amount of activated charcoal (typically 1-2% of the solute weight). Reheat the solution to boiling for a few minutes, then perform a hot filtration to remove the charcoal before setting the solution aside to cool.[5] Caution: Adding charcoal to a boiling solution can cause it to boil over violently.

Q5: I seem to get different types of crystals (needles vs. plates) in different batches. Why is this happening?

The formation of different crystal structures from the same compound is known as polymorphism.[7] These different forms, or polymorphs, can have distinct physicochemical properties, including solubility and stability, making control over this phenomenon crucial in pharmaceutical development.[3]

Possible Causes & Solutions:

• Inconsistent Crystallization Conditions: Polymorphism is highly sensitive to factors like solvent choice, cooling rate, temperature, and agitation.[7]

  • Solution A (Standardize Protocol): Strictly control and document all crystallization parameters. Ensure the cooling rate is consistent between batches by allowing the flask to cool slowly in a protected environment (e.g., wrapped in a towel or in a Dewar flask).[6] Avoid disturbing the flask during crystal growth.[7]

  • Solution B (Seeding): Introduce a seed crystal of the desired polymorph into the supersaturated solution. The seed crystal acts as a template, directing the growth of crystals with the same lattice structure.[7]

Experimental Protocols & Workflows

Crystallization Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing common crystallization issues.

Caption: A logical workflow for troubleshooting common crystallization issues.

Protocol 1: Single-Solvent Recrystallization

• Solvent Selection: Choose a solvent in which 2-amino-N,N-dimethylethanesulfonamide is soluble when hot but sparingly soluble when cold. Alcohols like isopropanol or ethanol, or mixtures with water, are often good starting points for sulfonamides.[5][10]

• Dissolution: Place the crude compound in an Erlenmeyer flask. Add a minimal amount of the selected solvent and bring the mixture to a boil on a hot plate (add a boiling chip to ensure smooth boiling).[7]

• Achieve Saturation: Continue adding small portions of hot solvent until the compound just dissolves completely. It is crucial to use the minimum amount necessary to achieve a saturated solution.[7]

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat to boiling for a few minutes.[7]

• Hot Filtration (Optional): To remove insoluble impurities or charcoal, perform a hot filtration using a pre-warmed funnel and fluted filter paper into a clean, pre-warmed flask.[7]

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. Do not disturb the flask during this period.[7] A slower cooling rate generally results in larger, purer crystals.[11]

• Maximize Yield: Once at room temperature, you may place the flask in an ice-water bath for 15-20 minutes to maximize crystal formation.[7]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent and allow them to air dry.[7]

Protocol 2: Solvent/Anti-Solvent Crystallization

This method is useful when a single solvent with the desired temperature-solubility profile cannot be found.

• Dissolution: Dissolve the crude compound in the minimum amount of a "good" solvent (in which it is highly soluble) at room temperature.[7]

• Addition of Anti-Solvent: Slowly add an "anti-solvent" (a miscible solvent in which the compound is insoluble) dropwise with constant swirling.[7]

• Induce Crystallization: Continue adding the anti-solvent until the solution becomes persistently cloudy (turbid). This indicates the point of supersaturation.[7]

• Crystal Growth: Once turbidity appears, set the flask aside undisturbed to allow crystals to form and grow. If crystals do not form, you may need to add a seed crystal or scratch the flask.[7]

• Isolation: Collect the crystals by vacuum filtration as described in the single-solvent protocol.

Frequently Asked Questions (FAQs)

Q: How does the rate of cooling affect crystal size and purity? A: The rate of cooling directly influences the supersaturation of the solution.[11] Slow cooling allows the supersaturation to build gradually, favoring the growth of existing crystal nuclei over the formation of new ones. This process typically yields larger and purer crystals, as impurities are selectively excluded from the growing crystal lattice.[8] Rapid cooling, conversely, causes a rapid increase in supersaturation, leading to the formation of many small crystals that can trap impurities.[11]

Q: What are the most critical factors that control a crystallization process? A: The key factors are solubility, supersaturation, temperature, and the presence of impurities.[3][9] Solubility dictates the choice of solvent and the conditions needed to create a supersaturated solution, which is the driving force for crystallization.[3][4] Temperature is the most common tool used to control solubility and supersaturation.[9] Impurities can either inhibit or sometimes promote nucleation, and they can be incorporated into the crystal lattice, affecting purity.[3]

Q: Why is it important to use a minimal amount of hot solvent? A: Using the minimum amount of hot solvent is critical for achieving a high yield. The goal is to create a solution that is saturated at a high temperature. When this solution cools, the solubility of the compound decreases, and because the solution is concentrated, a large portion of the compound will crystallize out. If too much solvent is used, the solution will not be saturated upon cooling, and a significant amount of the product will remain dissolved in the solvent, leading to a poor yield.[5]

Q: Can pH affect the crystallization of an amino-sulfonamide? A: Yes, pH can significantly impact crystallization, especially for a molecule with an amine group like 2-amino-N,N-dimethylethanesulfonamide. The amine group is basic and can be protonated at acidic pH. This changes the charge state of the molecule, which in turn dramatically affects its solubility in polar solvents like water.[3] Controlling the pH is a form of anti-solvent crystallization, where adding an acid or base changes the molecule's form to one that is less soluble, thereby inducing crystallization.[12]

Principle of Supersaturation

Caption: The relationship between temperature, concentration, and the different zones of crystallization.

References

• Sathee Jee. (n.d.). Chemistry Crystallization. Retrieved from [Link]

• University of California, Irvine. (n.d.). Factors Affecting Crystallization. Retrieved from [Link]

• H.E.L Group. (n.d.). Key Considerations for Crystallization Studies. Retrieved from [Link]

• LibreTexts Chemistry. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• ResearchGate. (n.d.). Factors which affect the crystallization of a drug substance. Retrieved from [Link]

• Wikipedia. (n.d.). Crystallization. Retrieved from [Link]

• MySkinRecipes. (n.d.). 2-Amino-N,N-dimethylethane-1-sulfonamide. Retrieved from [Link]

• Google Patents. (n.d.). US2777844A - Sulfonamide purification process.

• MySkinRecipes. (n.d.). 2-Amino-N,N-dimethylethane-1-sulfonamide. Retrieved from [Link]

• Syrris. (n.d.). Pharmaceutical Crystallization in drug development. Retrieved from [Link]

• MySkinRecipes. (n.d.). 2-Amino-N,N-dimethylethane-1-sulfonamide. Retrieved from [Link]

• MIT. (n.d.). First-principles and direct design approaches for the control of pharmaceutical crystallization. Retrieved from [Link]

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• 11. researchgate.net [researchgate.net]
• 12. web.mit.edu [web.mit.edu]

Technical Support Center: Optimizing Derivatization of 2-amino-N,N-dimethylethanesulfonamide

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the derivatization of 2-amino-N,N-dimethylethanesulfonamide. The goal is to move beyond simple protocols and empower you with the causal understanding needed to optimize your reaction conditions effectively.

Introduction: The "Why" of Derivatization

Direct analysis of polar, low molecular weight amines like 2-amino-N,N-dimethylethanesulfonamide by common analytical methods such as High-Performance Liquid Chromatography (HPLC) is often challenging. These molecules typically lack a strong native chromophore or fluorophore, leading to poor sensitivity with UV or fluorescence detectors.[1][2] Derivatization addresses this by chemically attaching a "tag" to the primary amine, enhancing its physicochemical properties for improved chromatographic retention and highly sensitive detection.[1][2][3]

Fundamental Principles of Amine Derivatization

Before troubleshooting, it is crucial to understand the core factors governing the success of the derivatization reaction. The reaction is a nucleophilic substitution where the unprotonated primary amine of your analyte attacks the electrophilic derivatizing agent.[4]

• Critical Role of pH: The single most important parameter is the reaction pH.[5] The primary amine group must be in its free, unprotonated state (-NH₂) to be nucleophilic. If the pH is too low, the amine will be protonated (-NH₃⁺) and non-reactive. Therefore, reactions are almost always conducted under basic conditions. For example, borate buffers at pH 8-10 are common for reagents like o-phthaldialdehyde (OPA) and fluorescamine, while carbonate-bicarbonate buffers (pH 9-10) are often used for dansyl chloride.[4][6][7]

• Reagent Concentration: The derivatizing agent should be in molar excess to drive the reaction to completion, especially when dealing with unknown sample concentrations.[8] However, a very large excess can lead to significant background peaks from hydrolysis and may require a quenching step.[8][9]

• Time and Temperature: These two parameters are interconnected. Many derivatization reactions, like those with OPA or fluorescamine, are nearly instantaneous at room temperature.[4][10][11] Others, such as with dansyl chloride, may require incubation at a specific temperature (e.g., 25-60°C) for a set time (e.g., 30-60 minutes) to proceed to completion.[6][12][13] Optimization is key, as excessive heat or time can lead to the degradation of the reagent or the newly formed derivative.[12]

• Solvent Choice: The choice of solvent is critical. It must dissolve the analyte and the reagent, and it should be compatible with the reaction chemistry. For many reagents, anhydrous solvents like acetone or acetonitrile are required for preparing the stock solution to prevent premature hydrolysis.[4][9]

Selecting the Appropriate Derivatizing Agent

2-amino-N,N-dimethylethanesulfonamide possesses a sterically unhindered primary amine, making it an excellent candidate for several common derivatizing agents. The choice depends on the required sensitivity, stability, and available instrumentation.[1]

Reagent	Target Amines	Detection	Derivative Stability	Key Advantages	Key Disadvantages
Dansyl Chloride (DNS-Cl)	Primary & Secondary	Fluorescence, UV	Very Stable[11]	Robust, stable derivatives; well-documented.[6][14]	Slower reaction; excess reagent is fluorescent and can cause background.[15]
o-Phthalaldehyde (OPA)	Primary only	Fluorescence	Less Stable	Fast reaction; reagent is non-fluorescent, low background.[16][17]	Requires a thiol co-reagent; derivatives can be unstable.[7][8]
Fluorescamine	Primary only	Fluorescence	Stable	Extremely fast reaction; reagent and byproducts are non-fluorescent.[4][11][18]	Reagent is sensitive to hydrolysis; can have high blanks if not handled properly.[9]
FMOC-Cl	Primary & Secondary	Fluorescence, UV	Stable	Forms stable derivatives.[19]	Can produce interfering byproducts.[19]

Troubleshooting Guide & FAQs

This section addresses specific issues in a practical question-and-answer format.

Q1: I am observing a very small or no peak for my derivatized product. What is going wrong?

This is the most common issue and typically points to a failure in the reaction chemistry.

• Potential Cause 1: Degraded Reagent. Silylating and acylating reagents are highly sensitive to moisture.[20][21] If your derivatizing agent has been exposed to air or moisture, it may be hydrolyzed and inactive.

  • Solution: Always use a fresh vial of the reagent or one that has been properly stored under anhydrous conditions (e.g., in a desiccator). Prepare reagent solutions fresh daily in an appropriate anhydrous solvent like acetonitrile or acetone.[9]

• Potential Cause 2: Incorrect pH. If the pH of your reaction mixture is too low, your analyte's primary amine will be protonated and will not react.

  • Solution: Prepare your buffer carefully and verify its pH. For instance, a borate buffer for an OPA reaction should be between pH 9-10.5.[16][17] Ensure that the addition of your sample (which may be acidic) does not significantly lower the final pH of the reaction mixture.

• Potential Cause 3: Insufficient Reaction Time or Temperature. For reagents that do not react instantaneously, such as dansyl chloride, incomplete reaction is a common problem.

  • Solution: Systematically optimize the reaction time and temperature.[13] Run a time-course experiment, analyzing aliquots at different time points (e.g., 15, 30, 45, 60 minutes) to find when the product peak area maximizes. Similarly, test different temperatures (e.g., 25°C, 37°C, 50°C) to find the optimal condition that balances reaction speed with derivative stability.[13]

Q2: My chromatogram shows multiple unexpected peaks or a large baseline hump. How can I clean it up?

Extraneous peaks can originate from the reagent itself, side reactions, or derivative instability.

• Potential Cause 1: Reagent Hydrolysis and Byproducts. Excess derivatizing agent will often hydrolyze, creating byproducts that can be detected. For example, dansyl chloride hydrolyzes to the fluorescent dansyl sulfonic acid.

  • Solution: This is often unavoidable but can be managed. First, ensure your chromatographic method separates the derivative peak from reagent-related peaks.[8] Second, consider quenching the reaction by adding a small molecule with a primary amine (like proline or ammonium hydroxide) to consume the excess reagent after your analyte has fully reacted.[6][15]

• Potential Cause 2: Derivative Instability. Some derivatives, particularly those formed with OPA, can be unstable and degrade over time, leading to diminishing product peaks and the appearance of new degradation peaks.

  • Solution: Analyze samples immediately after derivatization. If using an autosampler, ensure it is temperature-controlled to minimize degradation while samples are waiting for injection. For improved stability, consider using reagents that form more robust derivatives, such as dansyl chloride or 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC).[5][22]

• Potential Cause 3: Matrix Interference. If your sample is complex (e.g., biological fluids, cell lysates), the derivatizing agent can react with other primary amines (like amino acids) in the matrix, leading to a forest of peaks.[23]

  • Solution: Implement a sample cleanup step before derivatization. Solid Phase Extraction (SPE) is a powerful tool for isolating your analyte of interest and removing interfering compounds.

Q3: My results are not reproducible. What factors should I focus on?

Poor reproducibility often stems from small, uncontrolled variations in the experimental procedure.

• Potential Cause 1: Inconsistent Reaction Conditions. Minor fluctuations in reaction time, temperature, or pH can lead to significant variations in derivatization efficiency.

  • Solution: Precision is key. Use a temperature-controlled incubator or water bath instead of relying on ambient room temperature.[13] Pipette reagents and samples accurately. If possible, automate the derivatization process using an autosampler program to ensure every sample is treated identically.[13][19]

• Potential Cause 2: Inconsistent Sample Matrix. Variability in the sample matrix from one sample to the next can affect derivatization efficiency.

  • Solution: The use of a suitable internal standard is highly recommended.[12][24] An internal standard is a compound structurally similar to the analyte that is added at a constant concentration to all samples and standards. It co-derivatizes with the analyte and helps correct for variations in sample preparation, injection volume, and derivatization efficiency.

• Potential Cause 3: Reagent Preparation. If the derivatizing agent solution is not prepared fresh, its concentration can change over time due to degradation, leading to inconsistent results.

  • Solution: Always prepare working solutions of the derivatizing agent fresh before each batch of experiments.[9][17]

Visualized Workflows and Logic

Caption: Troubleshooting workflow for low derivatization yield.

Caption: Decision tree for selecting an appropriate derivatizing agent.

Experimental Protocols

Protocol 1: Derivatization with Dansyl Chloride (DNS-Cl)

This protocol is favored for its robustness and the high stability of the resulting derivative.

• Reagent Preparation:

  • Dansyl Chloride Solution (1.5 mg/mL): Prepare fresh by dissolving 15 mg of dansyl chloride in 10 mL of anhydrous acetone. Store in a dark vial.

  • Bicarbonate Buffer (100 mM, pH 9.8): Prepare a 100 mM sodium carbonate-bicarbonate buffer and adjust the pH to 9.8.[6]

• Derivatization Procedure:

  • In a microcentrifuge tube, add 50 µL of your sample (or standard).

  • Add 50 µL of the 100 mM bicarbonate buffer.

  • Add 100 µL of the dansyl chloride solution.

  • Vortex the mixture thoroughly.

  • Incubate the reaction in a heating block or water bath at 60°C for 30-45 minutes in the dark.[6][12]

• Reaction Quenching (Optional but Recommended):

  • After incubation, add 25 µL of a 10% ammonium hydroxide solution to quench the reaction by consuming excess dansyl chloride.[6] Vortex briefly.

• Sample Analysis:

  • Centrifuge the sample to pellet any precipitate.

  • Inject an appropriate volume of the supernatant into the HPLC system for analysis.

Protocol 2: Derivatization with o-Phthalaldehyde (OPA)

This protocol is ideal for high-throughput applications due to its speed.

• Reagent Preparation:

  • Borate Buffer (0.4 M, pH 10.2): Prepare a 0.4 M borate buffer and adjust the pH to 10.2 with NaOH.[19]

  • OPA Reagent Solution: This must be prepared fresh daily. Combine 1 mL of OPA solution (10 mg/mL in methanol) with 2 mL of borate buffer and 54 µL of ethanethiol (ET) or 16 µL of 2-mercaptoethanol (MCE).[7] Mix well and protect from light.

• Derivatization Procedure:

  • In a microcentrifuge tube or autosampler vial, mix 50 µL of your sample (or standard) with 50 µL of the freshly prepared OPA reagent solution.[7]

  • Vortex for 30-60 seconds at room temperature. The reaction is essentially instantaneous.

• Sample Analysis:

  • Immediately inject the mixture into the HPLC system. Do not let the sample sit for extended periods, as the OPA derivatives can be unstable.

References

• Application Notes and Protocols for Derivatization of Biological Amines with Dansyl Chloride - Benchchem. (n.d.).
• A Comparative Guide to NBD-Cl and Fluorescamine for HPLC Derivatization - Benchchem. (n.d.).
• Evaluation and optimization of the derivatization reaction conditions of glyphosate and aminomethylphosphonic acid with 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate using reversed-phase liquid chromatography - PubMed. (n.d.).
• Evaluation of Fluorescamine as a Phosphogenic Derivatizing Reagent of Primary Amines. (n.d.).
• Reagents for Analysis of Low Molecular Weight Amines—Section 1.8. (n.d.).
• Derivatization of Primary Aromatic Amines with Fluorescamine. (n.d.).
• Application Note and Protocol: Derivatization of Biogenic Amines for HPLC Analysis using 1,7-Diaminoheptane as an Internal Stand - Benchchem. (n.d.).
• The Use of Derivatization Reagents for Gas Chromatography (GC) - Sigma-Aldrich. (n.d.).
• An investigation of o-phthaldialdehyde as a derivatization reagent and optimization of instrumental parameters for qualitative amino acid profiling via UPLC-UV - Diva-portal.org. (n.d.).
• Fluorescamine - Interchim. (n.d.).
• Targeted quantification of amino acids by dansylation - PMC - NIH. (n.d.).
• Urine polyamines determination using dansyl chloride derivatization in solid-phase extraction cartridges and HPLC - PubMed. (n.d.).
• What Is Derivatization In Gas Chromatography? - Chemistry For Everyone - YouTube. (2025, January 18).
• Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry - PubMed Central. (2021, December 18).
• Troubleshooting guide for Lipoamide derivatization reactions for GC-MS. - Benchchem. (n.d.).
• Optimization of derivatization reagents and the reaction conditions. A,... - ResearchGate. (n.d.).
• Application Note: Quantitative Analysis of Biogenic Amines using OPA Derivatization and HPLC-FLD - Benchchem. (n.d.).
• 2.2.2. Quantitation by HPLC of amines as dansyl derivatives - ResearchGate. (n.d.).
• A Researcher's Guide to Amine Derivatization: A Comparative Analysis of Leading Agents - Benchchem. (n.d.).
• Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines in Air - Thermo Fisher Scientific. (n.d.).
• Bulletin 909A Guide to Derivatization Reagents for GC. (n.d.).
• 218 questions with answers in DERIVATIZATION | Scientific method - ResearchGate. (n.d.).
• OPA, amine detection reagent - Interchim. (n.d.).
• Optimization of a Precolumn OPA Derivatization HPLC Assay for Monitoring of l-Asparagine Depletion in Serum during l-Asparaginase Therapy | Journal of Chromatographic Science | Oxford Academic. (2018, June 6).
• Derivatization - Chemistry LibreTexts. (2023, August 29).
• Pre and Post Column Derivatization of Amino Acid - A Systematic Review of HPLC - Acta Scientific. (2021, July 29).
• Challenging Pharmaceutical Impurity Analyses Part 1: Derivatization. (2020, March 9).
• Chapter 13: Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques - Books. (2019, November 12).
• Amino acids (AAs) are reacted separately with different derivatization... - ResearchGate. (n.d.).
• Derivatization-targeted analysis of amino compounds in plant extracts in neutral loss acquisition mode by liquid chromatography-tandem mass spectrometry - PubMed. (2021, September 15).
• A novel amino acid analysis method using derivatization of multiple functional groups followed by liquid chromatography/tandem mass spectrometry - PubMed. (n.d.).
• Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. (2021, July 5).
• Derivatization of amino acids with N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine for liquid chromatography/electrospray ionization mass spectrometry - PubMed. (n.d.).
• Derivatization-targeted analysis of amino compounds in plant extracts in neutral loss acquisition mode by liquid chromatography-tandem mass spectrometry | Request PDF - ResearchGate. (n.d.).
• Scheme of derivatization procedure of three different amino... - ResearchGate. (n.d.).
• Amino acid analysis using various carbamate reagents for precolumn derivatization - DOI. (n.d.).

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• 6. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Overcoming Solubility Challenges with 2-amino-N,N-dimethylethanesulfonamide

Welcome to the technical support center for 2-amino-N,N-dimethylethanesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for the solubility challenges often encountered with this compound. By understanding the underlying chemical principles, you can develop robust and reproducible experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the solubility of 2-amino-N,N-dimethylethanesulfonamide?

A1: The solubility of 2-amino-N,N-dimethylethanesulfonamide is primarily governed by its molecular structure, which includes a basic amino group and a polar sulfonamide group. Key factors influencing its solubility include the pH of the solvent, the presence of co-solvents, and the possibility of salt formation. The amino group's basicity means its charge state, and therefore its aqueous solubility, is highly dependent on pH.[1]

Q2: In which common laboratory solvents is 2-amino-N,N-dimethylethanesulfonamide expected to be soluble?

A2: Due to its polar nature, 2-amino-N,N-dimethylethanesulfonamide is expected to have some solubility in polar solvents. While specific data for this exact compound is limited, related sulfonamides often show solubility in polar organic solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and alcohols.[2][3] Its solubility in aqueous solutions is expected to be pH-dependent.[4]

Q3: How does pH adjustment affect the solubility of this compound in aqueous solutions?

A3: As an amine-containing compound, 2-amino-N,N-dimethylethanesulfonamide is a weak base.[5] In acidic conditions (lower pH), the amino group will be protonated, forming a positively charged ammonium salt. This charged species is generally more soluble in water than the neutral form.[1][6] Therefore, decreasing the pH of the aqueous solution should increase its solubility.

Q4: Can I use co-solvents to improve the solubility of 2-amino-N,N-dimethylethanesulfonamide?

A4: Yes, co-solvents are an effective strategy for increasing the solubility of poorly water-soluble compounds.[7][8] Water-miscible organic solvents like ethanol, isopropanol, or polyethylene glycol (PEG) can be added to an aqueous solution to reduce its polarity, which can enhance the solubility of organic molecules.[9][10]

Q5: Is salt formation a viable strategy to enhance the solubility of this compound?

A5: Absolutely. Salt formation is a widely used and effective method for increasing the solubility and dissolution rates of basic drugs.[11][12] By reacting 2-amino-N,N-dimethylethanesulfonamide with an acid, a salt form (e.g., hydrochloride salt) can be created, which often exhibits significantly higher aqueous solubility than the free base.[13] Commercial suppliers often provide this compound as a hydrochloride salt.[14][15]

Troubleshooting Guide

This section provides a systematic approach to resolving common solubility issues you may encounter with 2-amino-N,N-dimethylethanesulfonamide.

Initial Solubility Assessment

Before proceeding with complex troubleshooting, it's crucial to perform a systematic initial solubility assessment.

Caption: Troubleshooting workflow for solubility issues.

Issue	Potential Cause	Troubleshooting Steps & Explanation
Compound is insoluble in aqueous buffer at neutral pH.	The neutral form of the compound has low aqueous solubility.	1. pH Adjustment: Systematically lower the pH of the aqueous buffer (e.g., from 7.4 down to 4.0). The amino group will become protonated, forming a more soluble cationic species.[1] 2. Co-solvent Addition: Prepare a stock solution in a water-miscible organic solvent like DMSO or ethanol and dilute it into the aqueous buffer. This reduces the overall polarity of the solvent system.[7][8]
Precipitation occurs when diluting an organic stock solution into an aqueous buffer.	The final concentration of the compound exceeds its solubility limit in the aqueous/organic mixture.	1. Lower the Final Concentration: The simplest solution is often to work with a more dilute final concentration. 2. Increase the Co-solvent Percentage: Gradually increase the percentage of the organic co-solvent in the final solution. Be mindful of the tolerance of your experimental system to the co-solvent.[9] 3. Change the Co-solvent: Some co-solvents are more effective than others. Consider trying different options like DMF, isopropanol, or PEG.[10][16]
Compound remains insoluble even after pH adjustment and co-solvent trials.	The intrinsic solubility of the compound is very low, or there are strong intermolecular forces in the solid state.	1. Salt Formation: If you are using the free base, consider converting it to a salt form (e.g., hydrochloride, sulfate) to improve aqueous solubility.[11][12][13] 2. Use of Solubilizing Agents: Excipients such as cyclodextrins can encapsulate the compound, increasing its apparent solubility. 3. Particle Size Reduction: Milling or sonication can increase the surface area of the solid, which can improve the dissolution rate.[17]
Compound degrades upon pH adjustment.	The compound may be unstable at highly acidic or basic pH.	1. Determine the Stability Window: Assess the compound's stability over a range of pH values to identify a pH that improves solubility without causing degradation. 2. Prioritize Other Methods: If a suitable pH window cannot be found, focus on co-solvents or salt formation as your primary solubilization strategies.

Experimental Protocols

Protocol 1: Systematic pH-Dependent Solubility Assessment

• Prepare a series of buffers: Prepare a set of buffers with pH values ranging from 4.0 to 8.0 (e.g., citrate, phosphate, and borate buffers).

• Add excess compound: To a small, fixed volume of each buffer, add an excess amount of 2-amino-N,N-dimethylethanesulfonamide.

• Equilibrate: Agitate the samples at a constant temperature for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

• Separate solid and liquid phases: Centrifuge the samples to pellet the undissolved solid.

• Quantify the dissolved compound: Carefully remove the supernatant and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV).

• Plot the results: Plot the measured solubility as a function of pH to determine the optimal pH for dissolution.

Protocol 2: Co-solvent Screening

• Prepare a high-concentration stock solution: Dissolve as much 2-amino-N,N-dimethylethanesulfonamide as possible in a suitable organic solvent (e.g., DMSO).

• Prepare a series of co-solvent mixtures: In separate tubes, prepare different ratios of your primary aqueous buffer and the chosen co-solvent (e.g., 95:5, 90:10, 80:20 aqueous buffer to co-solvent).

• Add the stock solution: Add a small, fixed volume of the stock solution to each co-solvent mixture.

• Observe for precipitation: Visually inspect each tube for any signs of precipitation.

• Determine the maximum soluble concentration: If precipitation occurs, repeat the process with a more dilute stock solution to find the highest concentration that remains in solution for each co-solvent ratio.

Caption: Key strategies for enhancing solubility.

References

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• Wikipedia contributors. (2023). Cosolvent. Wikipedia. [Link]

• Gothoskar, A. V. (2016). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology, 8(2), 79-84. [Link]

• Elder, D. P., & Holm, R. (2013). Pharmaceutical salts: a formulation trick or a clinical conundrum?. Journal of Pharmaceutical Sciences, 102(10), 3217-3229. [Link]

• ResearchGate. (2023). Why salt formation of weak acid increases the drug solubility?. [Link]

• Avdeef, A. (2007). Accuracy of calculated pH-dependent aqueous drug solubility. Pharmaceutical Research, 24(12), 2245-2259. [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. [Link]

• Chemguide. (n.d.). Solubility and pH of amines. [Link]

• YouTube. (2020). Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals. [Link]

• JoVE. (2024). Extraction: Effects of pH. [Link]

• Synonyms.com. (2025). Co-solvent: Significance and symbolism. [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. [Link]

• Martin, A., et al. (1982). Extended Hildebrand solubility approach: sulfonamides in binary and ternary solvents. Journal of Pharmaceutical Sciences, 71(8), 849-855. [Link]

• Chemistry LibreTexts. (2024). 23.1: Properties of amines. [Link]

• Remko, M., & von der Lieth, C. W. (2004). Theoretical study of gas-phase acidity, pKa, lipophilicity, and solubility of some biologically active sulfonamides. Bioorganic & Medicinal Chemistry, 12(21), 5395-5403. [Link]

• Pharma.Tips. (2025). Troubleshooting Dissolution Failures in Formulated Tablets. [Link]

• Perlovich, G. L., & Strakhova, N. N. (2019). Impact of Sulfonamide Structure on Solubility and Transfer Processes in Biologically Relevant Solvents. Journal of Chemical & Engineering Data, 64(12), 5228-5240. [Link]

• Sonu, et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of Pharmaceutical Analysis, 11(6), 668-677. [Link]

• Molbase. (n.d.). 2-AMINO-N,N-DIMETHYLBENZENE-1-SULFONAMIDE | CAS 54468-86-9. [Link]

• Pobudkowska, A., & Domańska, U. (2014). Study of pH-dependent drugs solubility in water. Chemical Industry and Chemical Engineering Quarterly, 20(1), 115-126. [Link]

• Ashland. (n.d.). General Techniques for Preparing Formulations of Poorly Water-Soluble Compounds. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727. [Link]

• ResearchGate. (2015). Techniques to improve the solubility of poorly soluble drugs. [Link]

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• MySkinRecipes. (n.d.). 2-Amino-N,N-dimethylethane-1-sulfonamide. [Link]

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• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations. Paper 159. [Link]

• DigitalCommons@URI. (1970). The Solubility of Amino Acids in Various Solvent Systems. [Link]

• Hirano, A., et al. (2021). The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization. International Journal of Biological Macromolecules, 178, 607-615. [Link]

• SciSpace. (n.d.). The Solubility of Proteins in Organic Solvents. [Link]

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Technical Support Center: Purification of 2-amino-N,N-dimethylethanesulfonamide

Welcome to the dedicated technical support guide for the purification of 2-amino-N,N-dimethylethanesulfonamide. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining this versatile building block in high purity. We will move beyond simple protocols to explore the chemical principles behind the purification strategies, enabling you to troubleshoot and adapt these methods to your specific experimental context.

Understanding Your Compound: Key Properties

Before embarking on any purification strategy, a thorough understanding of the molecule's physical and chemical properties is paramount. 2-amino-N,N-dimethylethanesulfonamide is a polar compound whose behavior is dominated by the basic primary amine group.

Property	Value	Source
Molecular Formula	C₄H₁₂N₂O₂S	[1]
Molecular Weight	152.22 g/mol	[1]
Appearance	Solid	[2]
Predicted pKa	8.11 ± 0.10	[3]
CAS Number	91893-70-8	[3]

The predicted pKa of ~8.11 is critical; it indicates that the primary amine group is readily protonated under acidic conditions, a property we will exploit heavily in purification.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the purification of 2-amino-N,N-dimethylethanesulfonamide in a practical, question-and-answer format.

Q1: My crude reaction mixture is complex. What is the most robust method for an initial, large-scale cleanup?

Answer: For a compound with a basic handle like 2-amino-N,N-dimethylethanesulfonamide, acid-base extraction is unequivocally the most powerful and scalable initial purification technique.[4][5] This method leverages the difference in solubility between the basic amine product and neutral or acidic impurities.[4]

The Principle: The primary amine is basic and will be protonated by an aqueous acid (like HCl) to form a water-soluble ammonium salt.[5][6] Neutral organic impurities (e.g., side-products, non-basic starting materials) will remain in the organic layer and can be physically separated. Subsequently, neutralizing the aqueous layer with a base deprotonates the ammonium salt, regenerating the free amine which will precipitate or can be extracted back into an organic solvent.[5]

Caption: Workflow for Acid-Base Extraction Purification.

Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Acidic Wash: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid (HCl). Repeat the aqueous acid extraction 2-3 times to ensure all the amine has been transferred to the aqueous phase. Combine the aqueous layers.

• Impurity Removal: The initial organic layer, which contains neutral and acidic impurities, can be discarded.

• Basification: Cool the combined acidic aqueous layers in an ice bath. Slowly add a base, such as 2M sodium hydroxide (NaOH), with stirring until the pH is greater than 10 (confirm with pH paper). Your product will "crash out" as the free amine.

• Product Extraction: Extract the basified aqueous layer with a fresh organic solvent (EtOAc or DCM) multiple times.

• Drying and Concentration: Combine the organic extracts containing your purified product, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified 2-amino-N,N-dimethylethanesulfonamide.

Q2: My compound streaks severely during silica gel column chromatography. How can I achieve good separation?

Answer: This is a classic problem when purifying basic compounds, especially primary and secondary amines, on standard silica gel.[7] The issue stems from the strong, non-specific binding of the basic amine to the acidic silanol (Si-OH) groups on the silica surface, leading to poor peak shape and recovery.

There are three effective strategies to overcome this:

• Mobile Phase Modification: Deactivate the silica gel by adding a small amount of a basic modifier to your eluent system. A common choice is to add 0.5-2% triethylamine (Et₃N) or a concentrated ammonia solution to the mobile phase.[7] This competitively blocks the acidic sites on the silica, allowing your compound to elute symmetrically.

• Use an Alternative Stationary Phase: If mobile phase modification is insufficient, switch to a less acidic or a basic stationary phase.

  • Basic Alumina (Al₂O₃): An excellent alternative to silica for purifying basic compounds.

  • Amino-functionalized Silica: These columns have an amino-propyl bonded phase, which creates a more polar and less acidic surface, ideal for retaining and separating polar compounds without streaking.[8][9]

• Hydrophilic Interaction Chromatography (HILIC): For very polar compounds, HILIC can be a superior technique. It uses a polar stationary phase (like silica or an amino column) with a mobile phase rich in an organic solvent (like acetonitrile) and a small amount of aqueous buffer.[8] This provides an alternative selectivity compared to standard normal or reversed-phase chromatography.[8]

Troubleshooting Guide: Column Chromatography

Problem	Probable Cause(s)	Recommended Solution(s)
Severe Streaking/Tailing	Strong interaction of the basic amine with acidic silica gel.	Add 1% triethylamine or ammonia to the eluent. Switch to a basic alumina or amino-functionalized column.
Compound Won't Elute	Mobile phase is too non-polar. The compound is irreversibly bound to the silica.	Gradually increase the polarity of the mobile phase (e.g., increase methanol % in DCM). If still stuck, consider the solutions for streaking.

| Poor Separation from a Similar Polarity Impurity | Insufficient resolution with the chosen solvent system. | Optimize the eluent system using Thin Layer Chromatography (TLC) first. Try a different solvent system (e.g., ethyl acetate/heptane vs. DCM/methanol). Consider HILIC for different selectivity.[8] |

Q3: How can I purify my compound by recrystallization to get high-purity, crystalline material?

Answer: Recrystallization is an excellent final purification step to remove trace impurities and obtain a crystalline solid, provided a suitable solvent system can be identified. The key is to find a solvent (or solvent pair) in which your compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.

Solvent Selection Strategy:

• Single Solvent: Test small amounts of your compound in various solvents. Good candidates for polar molecules like this include isopropanol, ethanol, acetonitrile, or water.[10][11]

• Solvent/Anti-Solvent System: This is often more effective. Dissolve your compound in a minimal amount of a "good" solvent in which it is highly soluble (e.g., methanol, water). Then, slowly add a "bad" or "anti-solvent" in which it is poorly soluble (e.g., diethyl ether, hexanes, toluene) at an elevated temperature until the solution becomes faintly cloudy. Allow it to cool slowly.

Suggested Solvent Systems to Screen:

• Isopropanol (IPA)

• Ethanol/Diethyl Ether

• Acetonitrile

• Water (if impurities have different water solubility)

• Toluene

Protocol: Recrystallization

• Dissolution: In an Erlenmeyer flask, add a minimal amount of the chosen hot solvent (or "good" solvent) to your crude compound to achieve complete dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization:

  • Single Solvent: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature, then in an ice bath to maximize crystal formation.

  • Solvent/Anti-Solvent: While the solution of the "good" solvent is still warm, add the "anti-solvent" dropwise until persistent turbidity is observed. Add a drop or two of the "good" solvent to redissolve and then allow to cool as described above.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under a high vacuum to remove all residual solvent.

Q4: How can I reliably assess the purity of my final product?

Answer: A combination of analytical techniques is necessary to confirm both the identity and purity of your final compound.

• Thin-Layer Chromatography (TLC): An indispensable tool for a quick purity check. Spot your compound on a silica plate and elute with an appropriate solvent system (e.g., 10% Methanol in DCM with 1% NH₄OH). A single spot is indicative of purity. Visualize the spot using a potassium permanganate stain or ninhydrin stain (which is specific for primary amines).[7]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data. For this polar compound, a HILIC or amino column may provide better peak shape than a standard C18 column.[8][12] Purity is typically reported as a percentage based on the area of the product peak relative to the total area of all peaks.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the gold standard. It couples the separation power of HPLC with the detection power of mass spectrometry.[13] It will not only confirm the purity but also provide the molecular weight of your compound and potentially help identify any minor impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation. The spectra should be clean, with integrations matching the number of protons in the structure and an absence of signals corresponding to impurities or residual solvents.

Caption: Orthogonal Workflow for Purity Assessment.

References

• Olsen, B. A. (2001). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. Journal of Chromatography A, 913(1-2), 113-122. [Link]

• Walter, R. M., & Abraham, D. J. (1952). Sulfonamide purification process. U.S.

• Wikipedia contributors. (2023). Acid–base extraction. Wikipedia, The Free Encyclopedia. [Link]

• Nichols, L. (2022). Acid-Base Extraction. Chemistry LibreTexts. [Link]

• University of Waterloo. (n.d.). What is an Acid and Base Extraction? Engineering Ideas Clinic. [Link]

• Reddit user discussion. (2022). Amine workup. r/Chempros. [Link]

• Rossi, S., et al. (2021). Selective separation of amines from continuous processes using automated pH controlled extraction. Reaction Chemistry & Engineering, 6, 2031-2037. [Link]

• Patel, A. (2024). Normal Phase HPLC Columns For Amino Acid Analysis. Scribd. [Link]

• Van der Veken, P., et al. (2005). Preparation of sulfonamides from N-silylamines. Arkivoc, 2005(5), 1-12. [Link]

• PharmaGrowthHub. (2023). Amino columns. YouTube. [Link]

• University of Alberta. (n.d.). Column chromatography. Department of Chemistry. [Link]

• Columbia University. (n.d.). Column chromatography. Department of Chemistry. [Link]

• Wikipedia contributors. (2023). Sulfonamide (medicine). Wikipedia, The Free Encyclopedia. [Link]

• Ali, A., et al. (2023). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. Molecules, 28(15), 5824. [Link]

• Mondal, S., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. RSC Advances, 11, 24812-24827. [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations. Paper 159. [Link]

• MySkinRecipes. (n.d.). 2-Amino-N,N-dimethylethane-1-sulfonamide. [Link]

• Gilla, G., et al. (2020). Process for the preparation of 2-amino-n-(2,2,2-trifluoroethyl)-acetamide and salts thereof.

• D'Hondt, E., et al. (2022). Analytical strategies for the determination of amino acids: Past, present and future trends. Journal of Pharmaceutical and Biomedical Analysis, 219, 114940. [Link]

• ResearchGate user discussion. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

• Myers, A. G., et al. (2004). Asymmetric Synthesis of α-Amino Acids by the Alkylation of Pseudoephedrine Glycinamide. Organic Syntheses, 80, 41. [Link]

• Nozaki, Y., & Tanford, C. (1965). The solubility of amino acids and related compounds in aqueous ethylene glycol solutions. Journal of Biological Chemistry, 240(8), 3226-3231. [Link]

• S, R. S., et al. (2023). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Journal of AOAC International, 106(6), 1547-1563. [Link]

• National Center for Biotechnology Information. (n.d.). N,N-Dimethylethylenediamine. PubChem Compound Database. [Link]

• Sato, K., et al. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Nutrients, 14(14), 2841. [Link]

• Giefing, C., et al. (2020). Investigation of Impurities in Peptide Pools. Molecules, 25(24), 5909. [Link]

• Ajinomoto Co., Inc. (1992). Method for crystallization of amino acids. U.S.

• Sanz, A., et al. (2004). Synthesis of {3-(2-dimethylamino-ethy1)-2-[3-(2-dimethylaminoethyl)-1H- indol-5-ylmethyl]-1H-indol-5-yl}-N-methyl-methanesulfonamide, the main Sumatriptan impurity. Arkivoc, 2004(3), 55-63. [Link]

• ResearchGate. (n.d.). Typical examples of impurities observed in synthesized peptides. [Link]

• Williams, R. (2022). pKa Data Compiled by R. Williams. ACS, Organic Division. [Link]

• Misiura, K., et al. (2018). Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. Molecules, 23(11), 2969. [Link]

• Grote, A. A. (2002). A Sampling and Analysis Method for Two Amino Alcohols. CDC Stacks. [Link]

• Sarf, E., & Bel'skaya, L. (2025). Methods for Determining Individual Amino Acids in Biological Fluids. Biomedical Chemistry: Research and Methods, 8(1). [Link]

• CN111303047A - Synthesis method of 2-amino-4, 6-dimethylpyridine. (2020).

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Technical Support Center: Optimizing Reactions with 2-amino-N,N-dimethylethanesulfonamide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-amino-N,N-dimethylethanesulfonamide. This guide is designed to provide in-depth, field-proven insights into minimizing side products and addressing common challenges encountered during its use in synthesis. Our focus is on understanding the causality behind experimental outcomes to empower you with robust and reproducible methodologies.

Introduction: The Criticality of Purity in 2-amino-N,N-dimethylethanesulfonamide Chemistry

2-amino-N,N-dimethylethanesulfonamide is a valuable building block in medicinal chemistry, notably as an intermediate in the synthesis of various pharmaceuticals.[1] Its bifunctional nature, possessing both a primary amine and a sulfonamide moiety, allows for diverse chemical transformations. However, this reactivity also presents challenges in controlling reaction pathways and minimizing the formation of unwanted side products. This guide provides a structured approach to troubleshooting and optimizing your reactions for higher purity and yield.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered in a practical, question-and-answer format.

FAQ 1: My reaction with 2-amino-N,N-dimethylethanesulfonamide is showing multiple spots on TLC/peaks in HPLC, indicating several side products. What are the likely culprits?

The formation of multiple side products often points to issues with reaction conditions or the purity of starting materials. The most common side products in sulfonamide synthesis, which can be extrapolated to reactions involving 2-amino-N,N-dimethylethanesulfonamide, include:

• Over-alkylation or N-methylation: If your reaction involves alkylating agents, the sulfonamide nitrogen can sometimes undergo methylation, leading to an N-methylated impurity. This has been observed in the synthesis of other sulfonamide-based active pharmaceutical ingredients.

• Hydroxy-substituted derivatives: In aqueous or protic solvent systems, hydrolysis of reactive intermediates can lead to the formation of hydroxylated impurities.[2]

• Unreacted Starting Materials: Incomplete reactions will show the presence of starting materials in your analytical chromatogram.

• Side reactions with impurities in starting materials: The purity of your 2-amino-N,N-dimethylethanesulfonamide and other reagents is paramount. Impurities can lead to a cascade of unexpected side products.

Troubleshooting Flowchart for Unexpected Side Products

Caption: Troubleshooting decision tree for identifying and resolving the root cause of side product formation.

FAQ 2: I am performing a reaction at the primary amine of 2-amino-N,N-dimethylethanesulfonamide, but I am getting low yields. What can I do to improve this?

Low yields in reactions targeting the primary amine are often due to reduced nucleophilicity of the amine or competing side reactions.

Causality and Mitigation Strategies:

• Protonation of the Amine: The presence of acidic species in the reaction mixture can protonate the primary amine, rendering it non-nucleophilic. The HCl generated during sulfonamide formation is a common culprit.

  • Solution: Ensure the use of a suitable base, typically a non-nucleophilic amine like triethylamine or pyridine, in at least a stoichiometric amount (or a slight excess) to neutralize any generated acid.[3]

• Steric Hindrance: The sulfonamide group can sterically hinder the approach of electrophiles to the primary amine.

  • Solution: For sterically demanding electrophiles, you may need to use more forcing reaction conditions, such as higher temperatures or longer reaction times. However, monitor the reaction closely for the formation of degradation products.

• Solvent Effects: The choice of solvent can significantly influence reaction rates.

  • Solution: Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile (ACN) are generally preferred for these types of reactions as they do not solvate the amine as strongly as protic solvents, thus preserving its nucleophilicity.[3]

Experimental Protocol: General Procedure for Acylation of 2-amino-N,N-dimethylethanesulfonamide

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-amino-N,N-dimethylethanesulfonamide (1.0 eq.) and triethylamine (1.2 eq.) in anhydrous DCM.

• Reaction: Cool the solution to 0 °C in an ice bath. Add the acylating agent (e.g., acyl chloride or anhydride, 1.1 eq.) dropwise to the stirred solution.

• Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel.

FAQ 3: How can I effectively purify my product and remove stubborn side products?

The purification strategy will depend on the nature of the impurities. A combination of techniques is often most effective.

Purification Techniques for 2-amino-N,N-dimethylethanesulfonamide Derivatives:

Technique	Principle	Best For Removing	Considerations
Recrystallization	Difference in solubility of the product and impurities in a given solvent system.	Solid impurities with different solubility profiles.	Requires screening of various solvents to find an optimal system.
Flash Column Chromatography	Differential adsorption of compounds onto a stationary phase (e.g., silica gel).	A wide range of organic impurities with different polarities.	Can be time-consuming and requires solvent optimization.
Preparative HPLC	High-resolution separation based on differential partitioning between a stationary and mobile phase.	Closely related impurities, isomers, and trace impurities.[4]	More expensive and requires specialized equipment.
Acid-Base Extraction	Exploits the acidic or basic nature of the product and impurities to move them between aqueous and organic phases.	Acidic or basic impurities from a neutral product (or vice versa).	The pKa of the compounds of interest must be considered.

Workflow for Purification Strategy Selection

Caption: A workflow for selecting the appropriate purification strategy based on the impurity profile.

Preventative Strategies for Minimizing Side Products

Proactive measures during experimental setup are crucial for success.

• High-Purity Reagents: Always use reagents of the highest available purity. If the purity is questionable, consider purifying them before use.

• Anhydrous Conditions: For moisture-sensitive reactions, ensure all glassware is oven-dried, and use anhydrous solvents. Performing the reaction under an inert atmosphere (nitrogen or argon) is also recommended.[3]

• Controlled Addition: Add reagents, especially highly reactive ones, slowly and at a controlled temperature to dissipate any exotherms and prevent localized high concentrations that can lead to side reactions.

• Reaction Monitoring: Regularly monitor the reaction by an appropriate analytical technique (e.g., TLC, LC-MS, or GC-MS). This will help you determine the optimal reaction time and prevent the formation of degradation products from prolonged reaction times or elevated temperatures.

By implementing these troubleshooting and preventative strategies, you can significantly improve the outcome of your reactions involving 2-amino-N,N-dimethylethanesulfonamide, leading to higher yields and purer products.

References

• Yield, purity, and characteristic impurities of the sulfonamide... - ResearchGate. Available at: [Link]

• Sulfonamide-impurities - Pharmaffiliates. Available at: [Link]

• 2-Amino-N,N-dimethylethane-1-sulfonamide - MySkinRecipes. Available at: [Link]

• Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide - Research Journal of Pharmacy and Technology. Available at: [Link]

Sources

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• 4. rjptonline.org [rjptonline.org]

Technical Support Center: Scaling Up 2-Amino-N,N-dimethylethanesulfonamide Production

This guide is designed for researchers, scientists, and drug development professionals embarking on the scale-up of 2-amino-N,N-dimethylethanesulfonamide for preclinical studies. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to navigate the challenges of moving from bench-scale synthesis to larger batch production.

Overview & Key Considerations for Scale-Up

2-Amino-N,N-dimethylethanesulfonamide, a taurine derivative, is a polar molecule whose synthesis, while straightforward on a lab scale, presents specific challenges during scale-up. The primary synthetic route involves the reaction of 2-aminoethanesulfonyl chloride hydrochloride (tauryl chloride hydrochloride) with dimethylamine. Key challenges in scaling this process include managing the exothermicity of the reaction, ensuring reagent quality, preventing side reactions, and developing a robust purification strategy for a highly water-soluble compound.

Parameter	Bench-Scale (grams)	Scale-Up (kilograms)	Key Considerations & Justification
Reaction Vessel	Glass Flask	Glass-Lined or Stainless Steel Reactor	Material compatibility and heat transfer are critical. Glass-lined reactors offer excellent chemical resistance.
Temperature Control	Ice Bath	Jacketed Reactor with Chiller/Heater	Precise temperature control is crucial to minimize side reactions like hydrolysis of the sulfonyl chloride.
Reagent Addition	Manual (Pipette/Funnel)	Metering Pump	Controlled, subsurface addition of dimethylamine is necessary to manage the exotherm and localized pH spikes.
Work-up & Isolation	Liquid-Liquid Extraction, Evaporation	Crystallization, Filtration	Extraction becomes impractical at scale. Developing a robust crystallization process is key for efficient isolation and purification.
Purity Analysis	TLC, NMR	HPLC, LC-MS, qNMR	Higher scrutiny is required for preclinical materials to identify and quantify impurities accurately.

Synthesis Workflow & Logic

The overall process involves the formation of the sulfonyl chloride from a suitable taurine precursor, followed by amidation. However, for practical scale-up, starting with a commercially available, stable precursor like tauryl chloride hydrochloride is often more efficient.

Caption: High-level workflow for the synthesis of 2-amino-N,N-dimethylethanesulfonamide.

Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter to control during the reaction? A1: Temperature. Sulfonyl chlorides are highly susceptible to hydrolysis, which converts them into the unreactive sulfonic acid.[1][2] The reaction between the sulfonyl chloride and the amine is also exothermic. Maintaining a low temperature (typically 0-5 °C) during the addition of the amine and base is crucial to prevent hydrolysis and other side reactions.

Q2: Which solvent is best for this reaction at scale? A2: Anhydrous chlorinated solvents like dichloromethane (DCM) or ethereal solvents like tetrahydrofuran (THF) are common choices. DCM is often preferred for its ability to dissolve the reactants and for its ease of removal. It is imperative to use anhydrous grade solvents to minimize water content, which can hydrolyze the sulfonyl chloride starting material.[1][2]

Q3: My starting material, 2-aminoethanesulfonyl chloride hydrochloride, is a solid. How should I handle it? A3: This reagent should be handled under an inert atmosphere (nitrogen or argon) as much as possible. It is moisture-sensitive. When charging the reactor, do so under a nitrogen blanket. Ensure all equipment is thoroughly dried before use.[2]

Q4: Can I use an aqueous solution of dimethylamine? A4: While it may work on a small scale, it is highly discouraged for scale-up. Using an aqueous solution introduces a significant amount of water, which will compete with the desired reaction and lead to the formation of 2-aminoethanesulfonic acid as a major byproduct. A solution of dimethylamine in an anhydrous organic solvent like THF or isopropanol is strongly recommended.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis and purification process.

Caption: Decision tree for troubleshooting low yield in sulfonamide synthesis.

Issue 1: Reaction is sluggish or stalls (incomplete conversion)

• Potential Cause A: Low Nucleophilicity/Steric Hindrance. While dimethylamine is highly reactive, the primary amino group on the tauryl chloride can be protonated, reducing its reactivity if the base is insufficient.

• Troubleshooting Steps:

  • Verify Base Stoichiometry: Ensure at least 2.2-2.5 equivalents of base (e.g., triethylamine) are used. One equivalent is needed to neutralize the HCl salt of the starting material, and another to quench the HCl generated during the sulfonamide formation.

  • Increase Reaction Time: Allow the reaction to stir for a longer period at room temperature after the initial addition at 0 °C.

  • Gentle Heating: In some cases, gentle heating (e.g., to 30-40 °C) after the complete addition of reagents can drive the reaction to completion, but this should be done cautiously as it can also promote side reactions.[2]

Issue 2: Significant amount of 2-aminoethanesulfonic acid byproduct is formed

• Potential Cause: Hydrolysis of Sulfonyl Chloride. This is the most common side reaction and occurs when the sulfonyl chloride reacts with water instead of dimethylamine.[1][2]

• Troubleshooting Steps:

  • Rigorous Anhydrous Conditions: Ensure all glassware is oven- or flame-dried. Use freshly opened bottles of anhydrous solvents.

  • Inert Atmosphere: Purge the reactor with nitrogen or argon before adding reagents and maintain a positive pressure throughout the reaction.

  • Reagent Order: Consider adding the dimethylamine and base to the solvent before slowly adding the sulfonyl chloride. The more nucleophilic amine can outcompete trace amounts of water for the sulfonyl chloride.[2]

Issue 3: Difficulty in Purifying the Final Product

• Potential Cause: High Polarity and Water Solubility. The product is a polar, water-soluble compound, making standard silica gel chromatography challenging and extractions from aqueous work-ups inefficient.

• Troubleshooting Steps:

  • Develop a Crystallization Protocol: This is the most scalable purification method. Experiment with different solvent/anti-solvent systems. Good candidates include isopropanol/heptane, ethanol/MTBE, or acetone/water mixtures. Recrystallization from hot alcohol (like isopropanol or ethanol) can be effective.[3]

  • Dry Loading for Chromatography: If chromatography is unavoidable, use a "dry loading" technique. Dissolve the crude product in a minimal amount of a volatile solvent (like methanol or acetone), adsorb it onto silica gel, evaporate the solvent completely, and load the resulting dry powder onto the column.[4] This prevents streaking caused by dissolving the polar compound in the mobile phase.

  • Alternative Stationary Phases: For highly polar compounds, consider using reversed-phase (C18) or amino-functionalized silica gel for chromatography.[5]

Protocols & Methodologies

Protocol 1: Scale-Up Synthesis of 2-amino-N,N-dimethylethanesulfonamide

This protocol is a representative model and must be optimized for specific equipment and scale.

• Reactor Preparation: Ensure a 50 L glass-lined reactor is clean, dry, and inerted with nitrogen.

• Reagent Charge: Charge the reactor with anhydrous dichloromethane (20 L). Begin cooling the jacket to 0-5 °C.

• Starting Material Addition: Under a nitrogen blanket, add 2-aminoethanesulfonyl chloride hydrochloride (1.0 kg, ~6.2 mol) to the stirring solvent. A slurry will form.

• Base Addition: Slowly add anhydrous triethylamine (1.9 kg, 2.6 L, ~18.8 mol, 3.0 equiv.) via a metering pump, ensuring the internal temperature does not exceed 10 °C.

• Amine Addition: Slowly add a 2.0 M solution of dimethylamine in THF (3.4 L, ~6.8 mol, 1.1 equiv.) subsurface via a metering pump. Maintain the internal temperature at 0-5 °C throughout the addition (approx. 2-3 hours).

• Reaction Monitoring (Self-Validation): After the addition is complete, let the reaction stir at 0-5 °C for 1 hour. Take a sample for HPLC analysis.

  • In-Process Control (IPC): Check for the disappearance of the starting material. If >5% remains, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, then re-analyze.

• Quenching: Once the reaction is complete, slowly add process water (10 L) to quench the reaction, keeping the temperature below 20 °C.

• Work-up: Stir the biphasic mixture for 30 minutes. Stop stirring and allow the layers to separate. Remove the lower organic layer.

• Solvent Swap & Crystallization: Concentrate the organic layer under reduced pressure. Add isopropanol (5 L) and continue concentration to remove residual DCM. Cool the resulting isopropanol slurry to 0-5 °C and hold for 2-4 hours to maximize crystallization.

• Isolation & Drying: Filter the solid product and wash the cake with cold isopropanol (2 x 1 L). Dry the product in a vacuum oven at 40-50 °C until a constant weight is achieved.

Protocol 2: Quality Control & Characterization

The final product must be rigorously analyzed to ensure it meets preclinical specifications.

Test	Method	Typical Specification	Purpose
Identity	¹H NMR, ¹³C NMR	Spectrum conforms to reference	Confirms chemical structure
Identity & Purity	LC-MS	Confirms molecular weight and identifies impurities	Provides mass confirmation and impurity profile.[6]
Purity (Assay)	HPLC-UV or qNMR	≥ 98.0%	Quantifies the amount of the active compound.
Residual Solvents	GC-HS	Per ICH guidelines	Ensures manufacturing solvents are below safety limits.
Water Content	Karl Fischer Titration	≤ 0.5%	Water can affect stability and accurate weighing.

References

• Benchchem. Technical Support Center: Troubleshooting Low Yields in Sulfonamide Formation Reactions.
• Benchchem. Avoiding common errors in sulfonamide synthesis experimental protocols.
• Benchchem. Technical Support Center: Purification of Sulfonamide Derivatives by Column Chromatography.
• ResearchGate. Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography.
• Google Patents. Sulfonamide purification process - US2777844A.

• PubMed. Characterization of N,N-dimethyl amino acids by electrospray ionization-tandem mass spectrometry. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Characterization of N,N-dimethyl amino acids by electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of 2-amino-N,N-dimethylethanesulfonamide Formulations

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A a Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals.

Disclaimer: The compound "2-amino-N,N-dimethylethanesulfonamide" is understood to be a hypothetical molecule for the purposes of this guide. The principles, troubleshooting steps, and formulation strategies discussed herein are based on established scientific knowledge for enhancing the bioavailability of drug candidates with poor solubility and/or permeability, typically classified as Biopharmaceutics Classification System (BCS) Class II, III, or IV compounds.[1][2][3][4] This guide will refer to the hypothetical compound as Cmpd-X.

Introduction: The Bioavailability Challenge with Cmpd-X

The oral bioavailability of a drug is governed by its aqueous solubility and its ability to permeate the gastrointestinal (GI) membrane.[3] Compounds like Cmpd-X, which we will assume to be a BCS Class IV drug, exhibit both low solubility and low permeability, presenting a significant challenge for oral drug delivery.[1][4] Simply increasing the dose is often not a viable solution due to potential toxicity and nonlinear pharmacokinetics. Therefore, advanced formulation strategies are essential to ensure therapeutic efficacy.[5]

This technical support center provides a series of troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the development of formulations for compounds with bioavailability challenges.

Part 1: Troubleshooting Guides

This section is organized by common formulation strategies. Each guide is in a question-and-answer format to directly address specific experimental issues.

1.1 Amorphous Solid Dispersions (ASDs)

ASDs are a common strategy to enhance the solubility of poorly water-soluble drugs by converting the crystalline drug into a higher-energy amorphous state, typically dispersed within a polymer matrix.[6][7]

Q1: My Cmpd-X ASD is physically unstable and recrystallizes during storage. What is the cause and how can I fix it?

A1: Recrystallization is a critical failure mode for ASDs, as it negates the solubility advantage. The primary drivers are moisture, temperature, and drug-polymer miscibility.

• Root Cause Analysis:

  • Moisture Sorption: Water acts as a plasticizer, lowering the glass transition temperature (Tg) of the dispersion and increasing molecular mobility, which facilitates recrystallization.

  • Insufficient Drug-Polymer Miscibility: If the drug and polymer are not sufficiently miscible, the drug may phase-separate and crystallize over time.[8][9]

  • High Drug Loading: Exceeding the solubility of the drug in the polymer matrix can lead to instability.

  • Storage Above Tg: Storing the ASD at a temperature too close to or above its Tg will dramatically increase molecular mobility.

• Troubleshooting Protocol:

  • Characterize the Tg: Use Differential Scanning Calorimetry (DSC) to determine the Tg of your ASD. Ensure your storage conditions are well below this temperature (ideally >50°C below Tg).

  • Assess Drug-Polymer Miscibility:

    • Calculate the drug-polymer interaction parameter (e.g., using the Flory-Huggins theory or Hansen Solubility Parameters). A smaller difference in solubility parameters suggests better miscibility.[8][9]

    • Prepare films with varying drug loads and examine them using Polarized Light Microscopy (PLM) for any signs of crystallinity.

  • Select a Different Polymer: Choose a polymer that has stronger specific interactions (e.g., hydrogen bonding) with Cmpd-X. Common choices include PVP, HPMC, HPMC-AS, and Soluplus®.[10][11]

  • Optimize Drug Loading: Systematically decrease the drug loading and monitor the physical stability of the ASDs over time using Powder X-ray Diffraction (PXRD) and DSC.

  • Control Moisture: Store samples in desiccators or with controlled humidity. Consider co-formulating with a moisture scavenger if the API or polymer is highly hygroscopic.

Q2: The in vitro dissolution of my Cmpd-X ASD shows a "spring and parachute" effect, but the drug concentration quickly drops. How can I sustain the supersaturation?

A2: This phenomenon occurs when the amorphous drug rapidly dissolves to a supersaturated state (the "spring"), but then quickly precipitates back to the less soluble crystalline form (the "parachute" fails).

• Root Cause Analysis:

  • Polymer Ineffectiveness in Solution: The chosen polymer may be excellent at stabilizing the amorphous drug in the solid state but may not be an effective precipitation inhibitor in solution.

  • pH Effects: The solubility of Cmpd-X or the polymer may be highly pH-dependent, leading to precipitation as the formulation transits through the GI tract.

• Troubleshooting Protocol:

  • Incorporate a Precipitation Inhibitor: Consider adding a second polymer to the formulation that is specifically chosen for its ability to inhibit precipitation in aqueous media. Hydroxypropyl methylcellulose (HPMC) and its derivatives are often effective.[5]

  • Optimize Polymer Selection: Select a polymer that not only forms a stable ASD but also maintains supersaturation. Polymers like HPMC-AS are designed for this dual function, particularly for enteric release.[6]

  • Use Biorelevant Dissolution Media: Test your formulation in media that simulate fasted (FaSSIF) and fed (FeSSIF) state intestinal fluids. This will give a more accurate picture of in vivo performance.

  • Evaluate Surfactants: The addition of a small amount of surfactant can help stabilize the supersaturated solution by forming micelles.

Table 1: Polymer Selection Guide for ASDs
Polymer	Common Acronym	Key Characteristics	Primary Application
Polyvinylpyrrolidone	PVP	High Tg, good solubilizer	Immediate release, high drug loading
Hypromellose	HPMC	Forms strong hydrogen bonds, effective precipitation inhibitor	Immediate and controlled release
HPMC Acetate Succinate	HPMC-AS	pH-dependent solubility, excellent precipitation inhibitor	Enteric protection, targeted release
Soluplus®	Amphiphilic graft copolymer, good solubilizer and stabilizer	Enhancing solubility and permeability

1.2 Lipid-Based Drug Delivery Systems (LBDDS)

LBDDS can enhance bioavailability by pre-dissolving the drug in a lipid vehicle, promoting its solubilization in the GI tract, and potentially facilitating lymphatic uptake.[12][13][14][15]

Q1: My Cmpd-X LBDDS formulation shows poor and variable drug release in vitro. What could be the issue?

A1: Inconsistent performance of LBDDS often points to issues with emulsification, drug precipitation upon dispersion, or interactions with digestive enzymes.

• Root Cause Analysis:

  • Poor Self-Emulsification: The formulation may not be forming fine, stable nano- or micro-emulsions upon contact with aqueous media, leading to slow and erratic drug release.[13]

  • Drug Precipitation: The drug may be soluble in the lipid formulation but precipitates out when the formulation is dispersed in the dissolution medium due to a lack of solubilizing capacity in the emulsion.

  • Lipid Digestion Effects: The digestion of lipids by lipases can alter the composition of the formulation, leading to drug precipitation if the digestion products cannot maintain solubilization.[12]

• Troubleshooting Protocol:

  • Optimize Surfactant/Co-surfactant Ratio: Systematically vary the ratio of surfactant (e.g., Cremophor®, Tween®) to co-surfactant (e.g., Transcutol®, propylene glycol) to improve emulsification performance.[16][17] Use particle size analysis (e.g., Dynamic Light Scattering) to assess the emulsion droplet size and polydispersity index (PDI).

  • Construct Ternary Phase Diagrams: These diagrams help to identify the optimal ratios of oil, surfactant, and co-surfactant that form stable microemulsions.

  • Perform In Vitro Lipolysis Testing: This is a crucial step to simulate in vivo digestion. It helps to understand how the formulation behaves in the presence of lipases and bile salts and to assess the risk of drug precipitation.[12]

  • Select Different Lipid Excipients: The solvent capacity of the lipid vehicle is critical. Screen a variety of long-chain and medium-chain triglycerides, as well as mixed glycerides, to find one with the highest solubilizing capacity for Cmpd-X.[18][19]

Q2: I am observing signs of physical instability in my LBDDS, such as drug crystallization or phase separation during storage. How can I improve stability?

A2: Stability issues in LBDDS are often related to exceeding the drug's solubility in the lipid matrix or to the physicochemical properties of the excipients.

• Root Cause Analysis:

  • Supersaturation: The drug concentration may be close to or exceed its saturation solubility in the lipid vehicle, leading to crystallization over time, especially with temperature fluctuations.

  • Excipient Incompatibility: Some combinations of lipids, surfactants, and co-solvents can be immiscible or may interact in a way that reduces drug solubility.[16]

  • Oxidation: Unsaturated lipids can be prone to oxidation, which can degrade the excipient and potentially the drug.[16]

• Troubleshooting Protocol:

  • Determine Drug Solubility: Accurately measure the equilibrium solubility of Cmpd-X in individual and combined excipients at different temperatures. Formulate at a concentration safely below the saturation point (e.g., <80%).

  • Screen for Excipient Compatibility: Use visual observation and analytical techniques (like HPLC) to check for any signs of drug degradation or excipient incompatibility in prototype formulations over time.

  • Consider Solid LBDDS: To improve stability, consider transforming the liquid LBDDS into a solid form, such as by adsorbing it onto a solid carrier (e.g., porous silica) or by using melt granulation techniques. This creates a Solid Self-Emulsifying Drug Delivery System (S-SEDDS).[13]

  • Add Antioxidants: If using oxidatively labile lipids, include antioxidants like butylated hydroxytoluene (BHT) or alpha-tocopherol in the formulation.[16]

Caption: Mechanisms of Permeation Enhancers.

Part 2: Frequently Asked Questions (FAQs)

Q1: How do I choose the best starting strategy for my BCS Class IV compound, Cmpd-X?

A1: The selection process should be systematic. Start by characterizing the primary barrier. If solubility is extremely low (<1 µg/mL), an ASD or LBDDS approach is a logical starting point to increase the concentration of dissolved drug available for absorption. If solubility is moderately low but permeability is the major hurdle, a formulation focusing on permeation enhancers might be more appropriate. Often, a combination approach is needed for Class IV compounds, such as incorporating a permeation enhancer into an LBDDS. [13] Q2: What are the regulatory implications of using novel excipients or permeation enhancers?

A2: Using novel excipients or permeation enhancers that do not have a history of use in approved products requires a more extensive safety and toxicology data package. [20]It is crucial to consult regulatory guidelines from agencies like the FDA and EMA early in the development process. For permeation enhancers, demonstrating the reversibility of their effect on the intestinal epithelium is a key safety consideration. [21][20] Q3: What is an in vitro-in vivo correlation (IVIVC) and why is it important for these formulations?

A3: An IVIVC is a predictive mathematical model that relates an in vitro property of a dosage form (like dissolution rate) to an in vivo response (like plasma drug concentration). [22][23]For complex bioavailability-enhancing formulations, developing a good IVIVC is highly valuable. It allows in vitro tests to serve as a surrogate for in vivo bioequivalence studies, which can save significant time and resources during formulation optimization and for post-approval changes. [12][24] Q4: My nanoparticle formulation of Cmpd-X is showing instability and aggregation. What are the common causes?

A4: Nanoparticle stability is a major challenge, especially for oral delivery. [25][26][27]* pH Sensitivity: The drastic pH changes in the GI tract can alter the surface charge of nanoparticles, leading to aggregation. [25][28]Consider using pH-responsive polymers or coatings.

• Enzymatic Degradation: Lipid-based nanoparticles can be degraded by lipases in the stomach and intestine. [25][28]* Insufficient Stabilization: The concentration or type of stabilizer (e.g., surfactant or polymer) may be inadequate to prevent particle aggregation due to van der Waals forces.

• Troubleshooting: Ensure your nanoparticle design includes robust stabilizing excipients. Test the stability of your formulation in simulated gastric and intestinal fluids (SGF and SIF) to assess its resilience to pH and enzymatic challenges. [25][29]

References

• Improving In Vitro–In Vivo Correlation (IVIVC) for Lipid-Based Formulations: Overcoming Challenges and Exploring Opportunities. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• The Biopharmaceutical Classification System (BCS) and its Influence on Formulation Development and Bioavailability. (n.d.). Hilaris Publisher. Retrieved January 17, 2026, from [Link]

• Application of Permeation Enhancers in Oral Delivery of Macromolecules: An Update. (2019). Pharmaceutics, 11(1), 30. Retrieved January 17, 2026, from [Link]

• Critical Evaluation of Permeation Enhancers for Oral Mucosal Drug Delivery. (2016). Journal of Pharmaceutical Sciences, 105(3), 957-966. Retrieved January 17, 2026, from [Link]

• Mechanistic Analysis of Chemical Permeation Enhancers for Oral Drug Delivery. (2008). Pharmaceutical Research, 25(8), 1869-1882. Retrieved January 17, 2026, from [Link]

• Challenges in Formulating Oral Lipid Nanoparticle-Based Drugs. (2023). AZoNano. Retrieved January 17, 2026, from [Link]

• CMC Perspectives of In Vitro / In Vivo Correlation (IVIVC) in Drug Development. (2026). DSI. Retrieved January 17, 2026, from [Link]

• Emerging Role of Biopharmaceutical Classification and Biopharmaceutical Drug Disposition System in Dosage form Development: A Systematic Review. (2021). Journal of Pharmaceutical Research International, 33(46A), 435-447. Retrieved January 17, 2026, from [Link]

• Safety concerns over the use of intestinal permeation enhancers: A mini-review. (2015). Advanced Drug Delivery Reviews, 85, 126-136. Retrieved January 17, 2026, from [Link]

• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. (2012). ISRN Pharmaceutics, 2012, 809482. Retrieved January 17, 2026, from [Link]

• In Vitro–In Vivo Correlation (IVIVC): A Strategic Tool in Drug Development. (n.d.). Walsh Medical Media. Retrieved January 17, 2026, from [Link]

• Selecting the most appropriate formulation excipient for manufacture of amorphous solid dispersions: a case study of lumefantrine. (2022). Queen's University Belfast. Retrieved January 17, 2026, from [Link]

• Formulation and Physiological and Biopharmaceutical Issues in the Development of Oral Lipid-Based Drug Delivery Systems. (2001). Critical Reviews™ in Therapeutic Drug Carrier Systems, 18(1). Retrieved January 17, 2026, from [Link]

• LIPID ExCIPIENTS: CARVING OUT A NICHE IN PHARMACEUTICAL DRUG DELIVERY. (2021). Pharma Times, 53(12). Retrieved January 17, 2026, from [Link]

• Nanoparticles for oral delivery: design, evaluation and state-of-the-art. (2016). Journal of Controlled Release, 240, 77-94. Retrieved January 17, 2026, from [Link]

• Permeation enhancers in transdermal drug delivery: benefits and limitations. (2020). Expert Opinion on Drug Delivery, 17(2), 173-188. Retrieved January 17, 2026, from [Link]

• Drug-Excipient Compatibility for the Formulation Development of Solid Lipid Nanoparticles. (2015). Drug Development and Delivery. Retrieved January 17, 2026, from [Link]

• Nanoparticle Formulations for Oral Drug Delivery: Challenges and Advantages. (n.d.). Research and Reviews. Retrieved January 17, 2026, from [Link]

• Lipid Excipients and Formulation Development. (n.d.). Pharma Focus Asia. Retrieved January 17, 2026, from [Link]

• In vivo–In Vitro correlation (IVIVC) in drug development: bridging preclinical and clinical outcomes for regulatory approvals. (2025). Journal of Drug Delivery and Therapeutics, 15(2). Retrieved January 17, 2026, from [Link]

• Recent Advances in the Development of Nanoparticles for Oral Delivery. (n.d.). IntechOpen. Retrieved January 17, 2026, from [Link]

• Selecting the most appropriate formulation excipient for manufacture of amorphous solid dispersions: a case study of lumefantrine. (2022). British Journal of Pharmacy, 7(1). Retrieved January 17, 2026, from [Link]

• Mechanistic Analysis of Chemical Permeation Enhancers for Oral Drug Delivery. (n.d.). Aloe Vera Industries. Retrieved January 17, 2026, from [Link]

• Commonly used permeation enhancers for oral delivery of therapeutic peptides and proteins thrombotic thrombocytopenic purpura (TPPs). (2018). Journal of Drug Delivery Science and Technology, 44, 234-242. Retrieved January 17, 2026, from [Link]

• Lipid-Based Drug Delivery Systems for Diseases Managements. (2022). MDPI. Retrieved January 17, 2026, from [Link]

• Lipid-Based Drug Delivery Systems. (2014). Journal of Pharmaceutical Sciences, 103(9), 2465-2480. Retrieved January 17, 2026, from [Link]

• Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products. (2021). Journal of Drug Delivery Science and Technology, 63, 102438. Retrieved January 17, 2026, from [Link]

• Fundamental Aspects of Lipid-Based Excipients in Lipid-Based Product Development. (2022). Pharmaceutics, 14(4), 833. Retrieved January 17, 2026, from [Link]

• An Overview of the Biopharmaceutics Classification System (BCS). (2024). GSC Online Press. Retrieved January 17, 2026, from [Link]

• Biopharmaceutics Classification System (BCS) - An Overview. (2025). International Journal of Pharmaceutical Sciences Review and Research. Retrieved January 17, 2026, from [Link]

• Lipid-Based Drug Delivery Systems: Formulation and Applications. (2023). Chapter in a book. Retrieved January 17, 2026, from [Link]

• Strategies for enhancing oral bioavailability of poorly soluble drugs. (2025). ResearchGate. Retrieved January 17, 2026, from [Link]

• Excipients selection for amorphous solid dispersions. (2018). YouTube. Retrieved January 17, 2026, from [Link]

• Nanoparticle Formulation Increases Oral Bioavailability of Poorly Soluble Drugs: Approaches Experimental Evidences and Theory. (2012). Current Nanoscience, 8(3), 330-340. Retrieved January 17, 2026, from [Link]

• PHARMACEUTICAL WORLD OF PERMEATION ENHANCERS. (2021). Semantic Scholar. Retrieved January 17, 2026, from [Link]

• Bioavailability Enhancement Techniques For Poorly Soluble Drug. (2025). IJCRT.org. Retrieved January 17, 2026, from [Link]

• Navigating the challenges of lipid nanoparticle formulation: the role of unpegylated lipid surfactants in enhancing drug loading and stability. (2023). RSC Applied Polymers, 1(6), 1017-1025. Retrieved January 17, 2026, from [Link]

• Advancing LNP Characterization for Drug Delivery. (2025). YouTube. Retrieved January 17, 2026, from [Link]

• Biopharmaceutical Classification System. (n.d.). Agno Pharmaceuticals. Retrieved January 17, 2026, from [Link]

• Bioavailability Enhancement: Drug Solubility Enhancement. (2025). JoVE. Retrieved January 17, 2026, from [Link]

• Bioavailability Enhancement: Drug Permeability Enhancement. (2025). JoVE. Retrieved January 17, 2026, from [Link]

• Application of in vitro–in vivo correlations (IVIVC) in setting formulation release specifications. (2025). ResearchGate. Retrieved January 17, 2026, from [Link]

• Lipid-Based Drug Delivery Systems: Formulation and Applications. (2023). ResearchGate. Retrieved January 17, 2026, from [Link]

• The enhancing effect and promoting mechanisms of the stereoisomeric monoterpene alcohol esters as enhancers for drugs with different physicochemical properties. (2022). Journal of Pharmaceutical and Biomedical Analysis, 219, 114941. Retrieved January 17, 2026, from [Link]

• Comprehensive insights on lipid-based drug delivery systems. (n.d.). CAS.org. Retrieved January 17, 2026, from [Link]

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Technical Support Center: Refining Detection Methods for 2-amino-N,N-dimethylethanesulfonamide Metabolites

Welcome to the technical support center dedicated to the robust detection of 2-amino-N,N-dimethylethanesulfonamide and its metabolites. This guide is designed for researchers, scientists, and drug development professionals navigating the complexities of bioanalytical method development. As the pharmaceutical industry advances, the need for precise and reliable quantification of drug metabolites in complex biological matrices is paramount for safety and efficacy assessment.[1] This document provides in-depth, field-proven insights in a direct question-and-answer format to address the specific experimental challenges you may encounter.

Section 1: Foundational Concepts & Key Challenges

This section addresses the fundamental hurdles in the analysis of small, polar metabolites like those derived from 2-amino-N,N-dimethylethanesulfonamide.

Q1: What are the primary challenges when developing a quantitative LC-MS/MS assay for sulfonamide metabolites in biological matrices like plasma or urine?

A1: The primary challenges stem from the physicochemical properties of the analytes and the complexity of the biological matrix. Key issues include:

• Matrix Effects: This is the most significant hurdle in LC-MS/MS bioanalysis.[2][3] Co-eluting endogenous components from the matrix (e.g., phospholipids, salts, urea) can interfere with the ionization of the target analyte at the mass spectrometer's source, leading to ion suppression or enhancement.[2] This phenomenon compromises data accuracy, precision, and sensitivity.[4] The FDA guidance for bioanalytical method validation mandates the evaluation of matrix effects.[2][5]

• Poor Chromatographic Retention: The parent compound and its likely metabolites (formed via processes like N-dealkylation or oxidation) are often polar. This makes them difficult to retain on standard reversed-phase (RP) liquid chromatography columns, leading to elution near the solvent front where matrix interference is most severe.[6]

• Low Endogenous Concentrations: Metabolite concentrations in biological fluids can be extremely low (pM to nM range), requiring highly sensitive and optimized methods for detection and quantification.[7]

• Analyte Stability: Amine-containing compounds can be susceptible to degradation during sample collection, storage, and processing. Ensuring stability is a critical component of method validation.

Q2: What is "ion suppression," and how can I determine if it's affecting my assay?

A2: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix reduce the ionization efficiency of the target analyte, leading to a decreased signal intensity.[3]

A simple and effective way to qualitatively assess ion suppression is the post-column infusion experiment .

• Workflow:

  • Infuse a standard solution of your target analyte at a constant flow rate into the LC eluent stream after the analytical column but before the mass spectrometer's ion source. This creates a stable baseline signal for your analyte.

  • Inject a blank, extracted matrix sample (e.g., plasma extract without the analyte) onto the LC column.

  • Monitor the infused analyte's signal. Any dips or drops in the stable baseline indicate regions of ion suppression where matrix components are eluting from the column. A signal increase indicates ion enhancement.

This technique helps you align the chromatographic retention time of your analyte to a "clean" region of the chromatogram, away from major suppression zones.

Section 2: Troubleshooting Guide: Sample Preparation

Effective sample preparation is the most critical step to mitigate matrix effects and ensure reliable quantification. The goal is to remove interfering components while maximizing the recovery of the target analytes.

Q3: My analyte recovery is low after protein precipitation (PPT). What are the likely causes and solutions?

A3: While Protein Precipitation (PPT) with a solvent like acetonitrile is fast and simple, it is a non-selective cleanup method that often leaves many matrix components, like phospholipids, in the final extract, leading to significant ion suppression.[4] Low recovery can be due to:

• Analyte Adsorption: The analyte may be adsorbing to the precipitated protein pellet.

• Solubility Issues: The analyte may not be fully soluble in the precipitation solvent.

Troubleshooting Steps:

• Optimize PPT Solvent: Test different organic solvents (e.g., methanol, acetone) or mixtures. Methanol is generally less effective at precipitating proteins but may improve the solubility of polar metabolites.

• Adjust pH: Modify the pH of the sample before adding the precipitation solvent. For amine-containing metabolites, acidifying the sample (e.g., with 0.1% formic acid) can improve solubility and recovery.

• Switch to a More Advanced Technique: If PPT fails, move to Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE). SPE, in particular, provides much cleaner extracts and is often the preferred method for reducing matrix effects.[4][8]

Q4: I'm seeing significant matrix effects (ion suppression) even after sample cleanup. How can I improve my extraction protocol?

A4: This indicates your current protocol is not sufficiently removing interfering endogenous components.

Solutions:

• Transition from PPT to SPE: Solid-Phase Extraction offers superior cleanup by using specific chemical interactions to bind the analyte to a sorbent while matrix components are washed away. For polar, amine-containing metabolites, a mixed-mode cation exchange SPE sorbent is often highly effective.

• Optimize SPE Method:

  • Sorbent Selection: Choose a sorbent that provides strong retention for your analyte. Mixed-mode (e.g., C8 + Strong Cation Exchange) or polymeric sorbents are excellent choices.

  • Wash Steps: Incorporate an optimized wash step to remove interferences. A wash with a mid-polarity solvent (e.g., 20-50% methanol in water) can remove phospholipids without eluting the target analyte.

  • Elution Solvent: Ensure the elution solvent is strong enough to fully desorb the analyte. For cation exchange, this typically involves a basic or high-ionic-strength mobile phase.

• Implement Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for correcting matrix effects. Because it is chemically identical to the analyte, it co-elutes and experiences the same degree of ion suppression or enhancement. Any signal variation is normalized when you calculate the peak area ratio of the analyte to the IS, leading to highly accurate and precise quantification.

Data Presentation: Comparison of Sample Preparation Techniques

Technique	Pros	Cons	Best For
Protein Precipitation (PPT)	Fast, inexpensive, simple workflow.	Non-selective, high matrix effects, potential for low recovery.[4]	Early discovery, high-throughput screening where precision is less critical.
Liquid-Liquid Extraction (LLE)	Good for removing salts and highly polar interferences.	Can be labor-intensive, requires solvent optimization, may have emulsion issues.[8]	Analytes with good solubility in a water-immiscible organic solvent.
Solid-Phase Extraction (SPE)	Highly selective, provides the cleanest extracts, significantly reduces matrix effects.[4]	Higher cost, requires method development.	Regulated bioanalysis and methods requiring high sensitivity and accuracy.

Experimental Protocol: General Mixed-Mode Cation Exchange SPE

This protocol is a starting point for extracting polar, basic metabolites from plasma.

• Condition: Pass 1 mL of methanol, followed by 1 mL of water through the SPE cartridge.

• Equilibrate: Pass 1 mL of an equilibration buffer (e.g., 2% formic acid in water) through the cartridge.

• Load: Pretreat 0.5 mL of plasma by adding 0.5 mL of 4% phosphoric acid. Vortex and centrifuge. Load the supernatant onto the SPE cartridge.

• Wash 1 (Polar Interferences): Wash the cartridge with 1 mL of 0.1% formic acid in water.

• Wash 2 (Non-Polar Interferences): Wash the cartridge with 1 mL of methanol.

• Elute: Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

• Dry & Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Visualization: Sample Preparation & Analysis Workflow

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Reference Data & Comparative Studies

The Unexplored Potential of Simple Aliphatic Sulfonamides: A Comparative Guide for Researchers

In the vast landscape of sulfonamide-based drug discovery, the focus has predominantly remained on aromatic and complex heterocyclic derivatives. This guide, intended for researchers, scientists, and drug development professionals, aims to shift the spotlight onto a lesser-explored subclass: simple aliphatic sulfonamides. Using the representative structure of 2-amino-N,N-dimethylethanesulfonamide , we will navigate a comparative analysis against its more decorated sulfonamide cousins in key biological assays. While direct experimental data for 2-amino-N,N-dimethylethanesulfonamide is sparse in publicly accessible literature, this guide will leverage data from structurally related aliphatic sulfonamides to build a compelling case for their further investigation. We will delve into the causality behind experimental choices, provide detailed protocols, and present data-driven comparisons to illuminate the potential of these simpler scaffolds.

The Sulfonamide Scaffold: Beyond Aromaticity

The enduring legacy of sulfonamides in medicine began with the discovery of their antibacterial properties, stemming from their structural mimicry of para-aminobenzoic acid (PABA) and subsequent inhibition of dihydropteroate synthase (DHPS) in bacteria.[1] This foundational discovery paved the way for the development of a plethora of sulfonamide drugs with diverse biological activities, including diuretic, anticonvulsant, and anticancer effects.[2]

The overwhelming majority of these successful drugs are aromatic sulfonamides. The rationale for this focus is well-founded; the aromatic ring provides a rigid scaffold for facile functionalization and can engage in crucial π-π stacking and other non-covalent interactions within biological targets. However, this focus may have inadvertently led to the neglect of simpler, more flexible aliphatic sulfonamides. These molecules, exemplified by 2-amino-N,N-dimethylethanesulfonamide, offer a different set of physicochemical properties, such as increased solubility and conformational flexibility, which could be advantageous in certain biological contexts.

Comparative Analysis in Key Biological Assays

To construct a meaningful comparison, we will focus on two well-established areas of sulfonamide activity: antimicrobial efficacy and carbonic anhydrase inhibition. The data presented for aliphatic sulfonamides is drawn from studies on close structural analogs of 2-amino-N,N-dimethylethanesulfonamide.

Antimicrobial Activity: A Tale of Two Scaffolds

The primary mechanism of antibacterial action for sulfonamides is the inhibition of folate biosynthesis. This pathway is essential for the synthesis of nucleic acids and certain amino acids in bacteria.

Experimental Rationale: The choice of antimicrobial susceptibility testing, such as determining the Minimum Inhibitory Concentration (MIC), provides a quantitative measure of a compound's ability to inhibit microbial growth. This assay is a gold standard for the initial screening of potential antibiotics. The inclusion of both Gram-positive and Gram-negative bacteria is crucial, as differences in cell wall structure can significantly impact compound penetration and efficacy.

Workflow for Antimicrobial Susceptibility Testing (Broth Microdilution)

Fig. 1: Workflow for Broth Microdilution MIC Assay.

Comparative Data:

Sulfonamide Type	Representative Compound(s)	Gram-Positive (MIC, µg/mL)	Gram-Negative (MIC, µg/mL)	Citation(s)
Simple Aliphatic	Aliphatic sulfonamide derivatives	>100 (S. aureus)	1.56 - 256 (E. coli, K. pneumoniae, P. aeruginosa)	[3]
Aromatic	Sulfamethoxazole	8-64 (S. aureus)	8-64 (E. coli)	[4]
Heterocyclic	Sulfathiazole	4-16 (S. aureus)	4-16 (E. coli)

Expert Insights:

The available data, though limited for simple aliphatic sulfonamides, suggests an interesting trend. Some studies have shown that certain aliphatic sulfonamides exhibit potent activity against Gram-negative bacteria, a class of pathogens that is notoriously difficult to treat due to their outer membrane.[3] In contrast, classical aromatic sulfonamides like sulfamethoxazole often have a broader spectrum of activity against both Gram-positive and Gram-negative bacteria.[4] The N,N-dimethyl substitution in 2-amino-N,N-dimethylethanesulfonamide could enhance cell permeability, a critical factor for antimicrobial activity.[5] However, it is also plausible that the lack of an aromatic amine, which is crucial for mimicking PABA, could render some simple aliphatic sulfonamides less effective as DHPS inhibitors. This highlights the need for direct testing of compounds like 2-amino-N,N-dimethylethanesulfonamide to elucidate their true potential and mechanism of action.

Carbonic Anhydrase Inhibition: A Shift in Selectivity?

Carbonic anhydrases (CAs) are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide. They are involved in numerous physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma, epilepsy, and cancer. Aromatic sulfonamides are classic CA inhibitors.

Experimental Rationale: An in vitro enzyme inhibition assay is the most direct method to assess the potency of a compound against a specific CA isoform. Determining the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50) allows for a quantitative comparison of different inhibitors. Profiling against multiple CA isoforms is essential to understand the selectivity of a compound, which is a critical parameter for therapeutic development to minimize off-target effects.

Workflow for Carbonic Anhydrase Inhibition Assay

Fig. 2: Workflow for a Spectrophotometric CA Inhibition Assay.

Comparative Data:

Sulfonamide Type	Representative Compound(s)	hCA I (Ki, nM)	hCA II (Ki, nM)	hCA IX (Ki, nM)	Citation(s)
Simple Aliphatic	Substituted aliphatic sulfonamides	Moderately to poorly inhibited (136.9–7344)	Potent inhibitors	Moderately inhibited (26.7–469.9)	[6][7]
Aromatic	Acetazolamide (a classic CAI)	250	12	25
Heterocyclic	Dorzolamide (topical CAI)	3000	0.54	4.3

Expert Insights:

Historically, aliphatic sulfonamides were considered poor CA inhibitors due to the higher pKa of their sulfonamide -NH2 group compared to their aromatic counterparts.[6] However, more recent studies have challenged this notion, revealing that certain aliphatic sulfonamides can be potent inhibitors of several CA isoforms.[6] The flexibility of the aliphatic chain may allow for optimal positioning within the enzyme's active site, potentially leading to novel interactions and improved selectivity profiles. For a molecule like 2-amino-N,N-dimethylethanesulfonamide, the presence of the basic amino group could influence its binding to the CA active site, which contains a zinc ion and several hydrophilic and hydrophobic residues. The N,N-dimethyl substitution could also play a role in modulating the compound's interaction with the enzyme. The data suggests that aliphatic sulfonamides may offer a pathway to developing CA inhibitors with different selectivity profiles compared to the well-explored aromatic sulfonamides.

Future Directions and Conclusion

The comparative analysis presented in this guide, while indirect, underscores a critical point: the biological potential of simple aliphatic sulfonamides, including 2-amino-N,N-dimethylethanesulfonamide, remains largely untapped. Their distinct physicochemical properties warrant a more thorough investigation.

Recommendations for Future Research:

• Direct Biological Evaluation: The most pressing need is the synthesis and direct biological evaluation of 2-amino-N,N-dimethylethanesulfonamide and a library of related simple aliphatic sulfonamides in a panel of biological assays.

• Mechanism of Action Studies: For any identified active compounds, detailed mechanistic studies should be undertaken to understand how they exert their biological effects.

• Structure-Activity Relationship (SAR) Studies: A systematic exploration of the SAR of simple aliphatic sulfonamides will be crucial for optimizing their activity and selectivity.

References

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• Design, synthesis and biological evaluation of novel carbohydrate-based sulfonamide derivatives as antitumor agents - PubMed. (n.d.).

• Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). (n.d.). Retrieved January 17, 2026, from [Link]

• Design, Synthesis, and Biological Evaluation of Sulfonamide Derivatives as Potent CDK9 Inhibitors | ACS Medicinal Chemistry Letters - ACS Publications. (2025, August 26). Retrieved January 17, 2026, from [Link]

• Novel sulfonamide derivatives as multitarget antidiabetic agents: design, synthesis, and biological evaluation - RSC Publishing. (2024, March 4). Retrieved January 17, 2026, from [Link]

• Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors - MDPI. (2026, January 16). Retrieved January 17, 2026, from [Link]

• Biological Activities Of Sulfonamides - SciSpace. (n.d.). Retrieved January 17, 2026, from [Link]

• SYNTHESIS AND BIOLOGICAL EVALUATION OF SULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS - PubMed. (n.d.). Retrieved January 17, 2026, from [Link]

• Synthesis of 2-aminothiazole sulfonamides as potent biological agents - PubMed Central. (n.d.). Retrieved January 17, 2026, from [Link]

• Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants - PMC - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

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• Original article: SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS - EXCLI Journal. (2025, January 3). Retrieved January 17, 2026, from [Link]

• A Combined in Silico and Structural Study Opens New Perspectives on Aliphatic Sulfonamides, a Still Poorly Investigated Class of CA Inhibitors - FLORE. (2023, February 10). Retrieved January 17, 2026, from [Link]

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• Potent, Selective, and Membrane Permeable 2-Amino-4-Substituted Pyridine-Based Neuronal Nitric Oxide Synthase Inhibitors - PubMed Central. (n.d.). Retrieved January 17, 2026, from [Link]

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A Comparative Analysis of Synthetic Routes to 2-amino-N,N-dimethylethanesulfonamide: A Guide for Researchers

Introduction

2-amino-N,N-dimethylethanesulfonamide is a valuable building block in medicinal chemistry and drug discovery, finding application as an intermediate in the synthesis of various pharmaceutical agents. Its structure, featuring a primary amine and a sulfonamide moiety, allows for diverse functionalization, making it a versatile scaffold for the development of novel therapeutics. This guide provides a comparative analysis of three distinct synthetic routes to this compound, offering detailed experimental protocols, a summary of key performance indicators, and an expert perspective on the advantages and disadvantages of each approach. This document is intended to empower researchers, scientists, and drug development professionals to make informed decisions when selecting a synthetic strategy tailored to their specific needs, considering factors such as yield, purity, scalability, and accessibility of reagents.

Route 1: Synthesis from Taurine via a Phthalimido Intermediate

This classical approach utilizes the readily available and inexpensive starting material, taurine (2-aminoethanesulfonic acid). The synthesis proceeds through a three-step sequence involving protection of the primary amine, conversion to a sulfonyl chloride, reaction with dimethylamine, and subsequent deprotection to yield the target compound.

Causality Behind Experimental Choices

The use of a phthalimide protecting group for the primary amine of taurine is a strategic choice. The phthaloyl group is robust and stable to the conditions required for the subsequent chlorination and amination steps. Its removal can be achieved under relatively mild conditions, minimizing the risk of side reactions. The conversion of the sulfonic acid to a sulfonyl chloride is a necessary activation step to facilitate the nucleophilic attack by dimethylamine.

Experimental Protocol

Step 1: Synthesis of 2-Phthalimidoethanesulfonyl Chloride

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, a mixture of taurine and phthalic anhydride in a suitable solvent (e.g., pyridine) is heated to form 2-phthalimidoethanesulfonic acid.

• After cooling, the intermediate is isolated by filtration and dried.

• The dried 2-phthalimidoethanesulfonic acid is then treated with a chlorinating agent, such as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅), to yield 2-phthalimidoethanesulfonyl chloride.[1][2] The reaction is typically performed in an inert solvent like dichloromethane at room temperature.

• Upon completion of the reaction, the solvent and excess chlorinating agent are removed under reduced pressure to obtain the crude sulfonyl chloride, which can be used in the next step without further purification.

Step 2: Reaction with Dimethylamine

• The crude 2-phthalimidoethanesulfonyl chloride is dissolved in an appropriate solvent (e.g., dichloromethane or tetrahydrofuran).

• The solution is cooled in an ice bath, and an excess of dimethylamine (either as a solution in a solvent or as a gas) is added dropwise with vigorous stirring.[3]

• The reaction mixture is allowed to warm to room temperature and stirred until the starting material is consumed (monitored by TLC).

• The reaction is quenched with water, and the product, N,N-dimethyl-2-phthalimidoethanesulfonamide, is extracted with an organic solvent.

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude product.

Step 3: Deprotection of the Phthalimido Group

• The crude N,N-dimethyl-2-phthalimidoethanesulfonamide is dissolved in a suitable solvent, such as ethanol or methanol.

• Hydrazine hydrate is added to the solution, and the mixture is refluxed for several hours.[4] This cleaves the phthaloyl protecting group.

• After cooling, the precipitated phthalhydrazide is removed by filtration.

• The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography or recrystallization to afford 2-amino-N,N-dimethylethanesulfonamide.

Visualizing the Pathway

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Validating the Efficacy of Taurine Analogues in Disease Models: A Comparative Guide for Researchers

This guide provides a comparative analysis of taurine and its analogues, with a forward-looking perspective on the potential of novel derivatives like 2-amino-N,N-dimethylethanesulfonamide, in various disease models. We aim to equip researchers, scientists, and drug development professionals with the foundational knowledge and experimental frameworks to explore this promising class of compounds.

Introduction: The Therapeutic Promise of Taurine and its Analogues

Taurine, a semi-essential sulfur-containing amino acid, is integral to a multitude of physiological processes.[1] It is abundantly present in tissues like the brain, retina, and heart, where it plays crucial roles in neuromodulation, osmoregulation, and calcium homeostasis.[1][2] Deficits in taurine have been linked to a range of pathologies, including neurodegenerative diseases, epilepsy, and cardiovascular conditions.[3][4]

The therapeutic potential of taurine is vast; however, its clinical utility can be hampered by factors such as limited permeability across biological membranes.[4] This has spurred the development of taurine analogues—structurally modified versions designed to enhance bioavailability, target specificity, and efficacy.[4][5] These analogues offer a powerful toolkit to probe the diverse functions of taurine and to develop novel therapeutic interventions.[5]

While many taurine derivatives have been explored, this guide will also consider the prospective utility of underexplored compounds like 2-amino-N,N-dimethylethanesulfonamide. Although direct efficacy data for this specific molecule in disease models is not yet prevalent in published literature, its structural similarity to other bioactive taurine analogues suggests it may hold significant therapeutic promise. Based on available information, it is primarily recognized as a key intermediate in the synthesis of sulfonamide-based drugs, particularly diuretics.[6]

Comparative Analysis of Taurine Analogues

The landscape of taurine analogue research is diverse, with different derivatives showing promise in distinct therapeutic areas. Below is a comparison of several key analogues, highlighting their demonstrated or potential applications.

Compound	Demonstrated/Potential Therapeutic Area(s)	Key Mechanistic Insights	Supporting Evidence
Taurine	Neuroprotection, anti-inflammatory, antioxidant, cardiovascular health	Modulates Ca2+ homeostasis, attenuates oxidative and endoplasmic reticulum stress, GABA-A receptor agonist activity.[1]	Extensive in vitro and in vivo studies in models of neurodegenerative diseases, stroke, epilepsy, and diabetic neuropathy.[1][2]
Acamprosate	Anti-alcoholism	A functional taurine analogue, it is thought to restore the balance between excitatory (glutamate) and inhibitory (GABA) neurotransmission.	Marketed as an anti-alcoholic agent.[4]
Taltrimide	Anticonvulsant	Acts as a taurine prodrug, increasing taurine levels in the brain.	Marketed as an anticonvulsant.[4]
Tauromustine	Anticancer	A taurine-conjugated nitrosourea derivative designed to target cancer cells.	Marketed as an anticancer agent.[4]
N-chlorotaurine (NCT) and its dimethylated analogues (NVC-422, NVC-612)	Anti-infective, anti-inflammatory	Act as mild, long-lived oxidants that kill a broad spectrum of pathogens without inducing resistance.[7][8]	Effective bactericidal agents in ex vivo corneal infection models and show activity against respiratory viruses.[7][9][10]
2-amino-N,N-dimethylethanesulfonamide (Hypothesized)	Diuretic, Neuromodulatory, Anti-inflammatory	As a sulfonamide, it could potentially inhibit carbonic anhydrase, similar to some diuretics. The dimethylated amino group might enhance permeability and interaction with neuronal targets.	Currently used as a pharmaceutical intermediate.[6] Its potential in disease models is an area for future investigation.

Proposed Mechanism of Action for 2-amino-N,N-dimethylethanesulfonamide

Given its structural features, we can hypothesize a multi-faceted mechanism of action for 2-amino-N,N-dimethylethanesulfonamide, positioning it as a compelling candidate for investigation in neurological and inflammatory disease models.

Caption: Proposed Mechanisms of Action for 2-amino-N,N-dimethylethanesulfonamide.

This proposed mechanism suggests that 2-amino-N,N-dimethylethanesulfonamide could exert its effects through:

• Neuromodulation: Similar to taurine, it may interact with GABA-A receptors, enhancing inhibitory neurotransmission. This could be beneficial in models of epilepsy or neurodegenerative diseases characterized by excitotoxicity.[3]

• Carbonic Anhydrase Inhibition: The sulfonamide group is a well-known pharmacophore for carbonic anhydrase inhibitors.[11] Inhibition of this enzyme can have diuretic effects and may also be relevant in certain neurological disorders.

• Anti-inflammatory Activity: Taurine and its analogues have demonstrated anti-inflammatory properties.[1][2] This compound could potentially modulate key inflammatory signaling pathways.

• Enhanced Bioavailability: The N,N-dimethylated amine may increase the lipophilicity of the molecule, potentially improving its ability to cross the blood-brain barrier compared to taurine.[12]

Experimental Workflow for Efficacy Validation

To validate the therapeutic potential of 2-amino-N,N-dimethylethanesulfonamide, a systematic experimental approach is required. The following workflow outlines key in vitro and in vivo assays.

Caption: Experimental Workflow for Validating a Novel Taurine Analogue.

Detailed Experimental Protocols

Protocol 1: In Vitro GABA-A Receptor Binding Assay

Objective: To determine the binding affinity of 2-amino-N,N-dimethylethanesulfonamide to GABA-A receptors.

Methodology:

• Membrane Preparation: Prepare crude synaptic membranes from rat whole brain tissue.

• Binding Reaction: Incubate the membranes with a known concentration of a radiolabeled GABA-A receptor ligand (e.g., [3H]muscimol) in the absence or presence of increasing concentrations of the test compound (2-amino-N,N-dimethylethanesulfonamide) and a known competitor (e.g., GABA) as a positive control.

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Determine the IC50 value (concentration of the test compound that inhibits 50% of specific radioligand binding) by non-linear regression analysis.

Protocol 2: In Vivo Model of Inflammation - Carrageenan-Induced Paw Edema

Objective: To evaluate the anti-inflammatory effects of 2-amino-N,N-dimethylethanesulfonamide in an acute inflammation model.

Methodology:

• Animal Acclimatization: Acclimatize male Wistar rats for at least one week before the experiment.

• Grouping and Dosing: Divide the animals into groups: vehicle control, positive control (e.g., indomethacin), and different dose levels of 2-amino-N,N-dimethylethanesulfonamide. Administer the respective treatments orally or intraperitoneally.

• Induction of Edema: One hour after treatment, inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Conclusion and Future Directions

The field of taurine analogue research presents a fertile ground for the discovery of novel therapeutics. While established analogues have found their place in the clinic, the potential of new derivatives like 2-amino-N,N-dimethylethanesulfonamide remains largely untapped. The structural features of this compound suggest a promising profile for activity in neurological and inflammatory disorders.

The experimental frameworks provided in this guide offer a starting point for researchers to systematically evaluate the efficacy of 2-amino-N,N-dimethylethanesulfonamide and other novel taurine analogues. Through rigorous in vitro and in vivo testing, we can unlock the full therapeutic potential of this fascinating class of molecules.

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• Taurine analogues; a new class of therapeutics: retrospect and prospects. PubMed, National Center for Biotechnology Information. Available at: [Link]

• N-chlorotaurine and Its Analogues N,N-dichloro-2,2-dimethyltaurine and N-monochloro-2,2-dimethyltaurine Are Safe and Effective Bactericidal Agents in Ex Vivo Corneal Infection Models. PubMed, National Center for Biotechnology Information. Available at: [Link]

• N-chlorotaurine is highly active against respiratory viruses including SARS-CoV-2 (COVID-19) in vitro. Taylor & Francis Online. Available at: [Link]

• N-chlootaurine,n-monochloro-deimethyltaurine And N,n-dichloro-dimethyltaurine Are Safe And Effective Bacteriacidal Agents In Cornea Models. IOVS | ARVO Journals. Available at: [Link]

• Antimicrobial and Anticoagulant Activities of N-Chlorotaurine, N,N-Dichloro-2,2-Dimethyltaurine, and N-Monochloro-2,2-Dimethyltaurine in Human Blood. ASM Journals. Available at: [Link]

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• Potent, Selective, and Membrane Permeable 2-Amino-4-Substituted Pyridine-Based Neuronal Nitric Oxide Synthase Inhibitors. PubMed Central, National Center for Biotechnology Information. Available at: [Link]

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Benchmarking 2-amino-N,N-dimethylethanesulfonamide Against Standard-of-Care Loop Diuretics: A Comparative Guide for Drug Development Professionals

Introduction: The Quest for Novel Diuretics

The management of fluid overload in conditions such as congestive heart failure, liver cirrhosis, and renal disease remains a cornerstone of clinical practice.[1][2][3][4] Loop diuretics are a powerful class of drugs for these indications, exerting their effects by inhibiting the Na-K-Cl cotransporter (NKCC2) in the thick ascending limb of the loop of Henle.[5][6][7][8] This guide provides a framework for benchmarking the novel compound, 2-amino-N,N-dimethylethanesulfonamide, against the current standard-of-care loop diuretics. As this compound is identified as a potential intermediate in the synthesis of diuretics, a thorough evaluation of its intrinsic activity and a direct comparison with established drugs is a critical step in the drug discovery pipeline.

This document will provide an in-depth analysis of the established loop diuretics, their mechanism of action, and detailed experimental protocols for a comprehensive head-to-head comparison. The objective is to equip researchers, scientists, and drug development professionals with the necessary tools to rigorously evaluate the potential of 2-amino-N,N-dimethylethanesulfonamide as a next-generation diuretic.

The Molecular Target: Na-K-Cl Cotransporter 2 (NKCC2)

The primary therapeutic target of loop diuretics is the NKCC2, a membrane transport protein that plays a crucial role in the reabsorption of sodium, potassium, and chloride ions from the filtrate in the kidneys.[5][6][7] By inhibiting NKCC2, loop diuretics disrupt the reabsorption of these ions, leading to a significant increase in water and electrolyte excretion.[1][8] This potent diuretic effect helps to reduce fluid volume in the body, alleviating edema and reducing blood pressure.[1]

Figure 3: Workflow for the In Vivo Lipschitz Test.

Data Interpretation and Comparative Analysis

The data generated from these experiments will allow for a direct comparison of 2-amino-N,N-dimethylethanesulfonamide with the standard-of-care drugs.

Parameter	2-amino-N,N-dimethylethanesulfonamide	Furosemide	Bumetanide	Torsemide	Ethacrynic Acid
NKCC2 IC₅₀ (µM)	Experimental Value	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value
Diuretic Action (at x mg/kg)	Experimental Value	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value
Natriuresis (at x mg/kg)	Experimental Value	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value
Kaliuresis (at x mg/kg)	Experimental Value	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value
Na⁺/K⁺ Excretion Ratio	Experimental Value	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value

Table 2: Comparative Efficacy Profile.

A favorable profile for 2-amino-N,N-dimethylethanesulfonamide would include a low IC₅₀ for NKCC2, high diuretic and natriuretic activity, and a favorable Na⁺/K⁺ excretion ratio, which would suggest a lower risk of hypokalemia, a common side effect of loop diuretics.

Conclusion and Future Directions

This guide provides a comprehensive framework for the preclinical benchmarking of 2-amino-N,N-dimethylethanesulfonamide as a potential loop diuretic. By employing a combination of in vitro and in vivo assays, researchers can generate a robust dataset to compare its efficacy and selectivity against established standard-of-care drugs. Positive results from these initial studies would warrant further investigation into its pharmacokinetic profile, safety pharmacology, and potential for clinical development. The systematic approach outlined here will enable a data-driven decision on the future of this promising compound in the therapeutic landscape of diuretic therapy.

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A Senior Application Scientist's Guide to the Structural Confirmation of 2-amino-N,N-dimethylethanesulfonamide by NMR and MS

In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of novel and existing chemical entities is a cornerstone of regulatory compliance, intellectual property protection, and, most critically, ensuring the safety and efficacy of potential drug candidates. 2-amino-N,N-dimethylethanesulfonamide, a versatile building block in medicinal chemistry, is no exception. Its synthesis as an intermediate for various bioactive molecules, including diuretics, necessitates a robust and unequivocal analytical workflow for its characterization.[1]

This guide provides an in-depth, technically-grounded comparison of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for the structural elucidation of 2-amino-N,N-dimethylethanesulfonamide. Moving beyond a mere recitation of protocols, we will delve into the causality behind experimental choices, establish self-validating systems for data interpretation, and ground our discussion in authoritative analytical principles.

The Imperative of Orthogonal Techniques in Structure Verification

Relying on a single analytical technique for structural confirmation is a practice fraught with peril. Each method interrogates a molecule from a unique physical perspective. While NMR provides an unparalleled view of the covalent bonding framework and the chemical environment of atoms, MS offers precise information on molecular weight and fragmentation patterns, which in turn reveal the molecule's constituent parts. The synergy of these orthogonal techniques provides a level of confidence in structural assignment that is unattainable with either method alone.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is the gold standard for determining the precise arrangement of atoms in a molecule. By observing the behavior of atomic nuclei in a magnetic field, we can deduce the connectivity and chemical environment of each atom. For 2-amino-N,N-dimethylethanesulfonamide, ¹H (proton) and ¹³C (carbon-13) NMR are the primary tools.

Anticipated ¹H NMR Spectral Data

The ¹H NMR spectrum of 2-amino-N,N-dimethylethanesulfonamide is expected to be relatively simple, providing a clear fingerprint of its structure. The key to interpreting this spectrum lies in understanding how the electronic environment surrounding each proton influences its resonance frequency (chemical shift).

Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
-N(CH₃)₂	~2.7 - 2.9	Singlet	6H	The two methyl groups are chemically equivalent, and their protons do not couple with other protons, resulting in a single, sharp peak integrating to six protons.
-SO₂-CH₂-	~3.0 - 3.2	Triplet	2H	This methylene group is adjacent to the electron-withdrawing sulfonamide group and a methylene group, leading to a downfield shift. It will be split into a triplet by the adjacent -CH₂-NH₂ group.
-CH₂-NH₂	~2.8 - 3.0	Triplet	2H	This methylene group is adjacent to the amino group and the other methylene group. Its resonance will appear as a triplet due to coupling with the -SO₂-CH₂- protons.
-NH₂	~1.5 - 2.5	Broad Singlet	2H	The protons of the primary amine are exchangeable and often appear as a broad singlet. The exact chemical shift can vary with solvent and concentration.

Anticipated ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides complementary information, revealing the number and types of carbon environments in the molecule.

Assignment	Expected Chemical Shift (δ, ppm)	Rationale
-N(CH₃)₂	~37 - 39	The two equivalent methyl carbons attached to the nitrogen will appear as a single resonance in this region.
-SO₂-CH₂-	~50 - 55	The carbon atom directly attached to the electron-withdrawing sulfonamide group will be significantly deshielded and appear downfield.
-CH₂-NH₂	~40 - 45	This carbon, adjacent to the amino group, will be found at a characteristic chemical shift for aliphatic amines.

Experimental Protocol: NMR Data Acquisition

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra for structural confirmation.

Materials:

• 2-amino-N,N-dimethylethanesulfonamide sample (5-10 mg)

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

• NMR tubes (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6 mL of a suitable deuterated solvent in a clean, dry vial. Transfer the solution to an NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Use a standard pulse sequence (e.g., zg30).

  • Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • Process the data by applying a Fourier transform, phase correction, and baseline correction.

  • Integrate the peaks and reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • Use a proton-decoupled pulse sequence (e.g., zgpg30) to obtain singlets for all carbon signals.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

  • Process the data similarly to the ¹H spectrum.

Causality in Experimental Choices:

• Choice of Solvent: The choice of deuterated solvent is critical. DMSO-d₆ is often a good choice for polar molecules like sulfonamides as it is an excellent solvent and the residual water peak does not obscure important signals.

• Field Strength: A higher field strength (e.g., 400 MHz or greater) provides better signal dispersion and resolution, which is crucial for unambiguous peak assignment, especially in more complex molecules.

Visualizing the NMR Workflow

Caption: Workflow for NMR-based structural confirmation.

Mass Spectrometry (MS): Weighing the Molecule and Its Pieces

Mass spectrometry provides two crucial pieces of information for structural elucidation: the precise molecular weight of the compound and its fragmentation pattern upon ionization. Electrospray ionization (ESI) is a soft ionization technique well-suited for polar molecules like 2-amino-N,N-dimethylethanesulfonamide, typically generating the protonated molecule [M+H]⁺.

Expected Mass Spectrum and Fragmentation

For 2-amino-N,N-dimethylethanesulfonamide (C₄H₁₂N₂O₂S, Molecular Weight: 152.22 g/mol ), we would expect to observe a prominent ion in the full scan mass spectrum at m/z 153.23, corresponding to the protonated molecule [M+H]⁺.

Tandem mass spectrometry (MS/MS) of the precursor ion at m/z 153.23 would induce fragmentation, providing valuable structural information. The fragmentation of sulfonamides can be complex, sometimes involving rearrangements.[2][3] Key expected fragmentation pathways include:

• Cleavage of the S-N bond: This is a common fragmentation pathway for sulfonamides and would result in the loss of the dimethylamino group.

• Cleavage of the C-S bond: This would lead to the separation of the ethylamine portion from the sulfonyl group.

• Loss of SO₂: A characteristic fragmentation for some sulfonamides involves the elimination of sulfur dioxide.[2]

Experimental Protocol: LC-MS Data Acquisition

Objective: To determine the accurate mass of the parent ion and to obtain a fragmentation pattern for structural confirmation.

Materials:

• 2-amino-N,N-dimethylethanesulfonamide sample

• LC-MS grade solvents (e.g., water, acetonitrile, formic acid)

• LC-MS system with an ESI source and a high-resolution mass analyzer (e.g., Q-TOF or Orbitrap)

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 µg/mL) in an appropriate solvent mixture (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• LC Method: While direct infusion can be used, a simple chromatographic separation is often preferred to remove any potential interferences.

  • Column: C18 reversed-phase column

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: A suitable gradient to elute the polar analyte.

• MS Method (Positive ESI Mode):

  • Full Scan (MS1): Acquire data over a mass range that includes the expected m/z of the protonated molecule (e.g., m/z 50-300).

  • Tandem MS (MS/MS): Perform data-dependent acquisition (DDA) or targeted MS/MS on the precursor ion at m/z 153.23. Apply a range of collision energies to induce fragmentation.

• Data Analysis:

  • Extract the mass spectrum for the chromatographic peak corresponding to the analyte.

  • Determine the accurate mass of the parent ion and compare it to the theoretical mass.

  • Analyze the MS/MS spectrum to identify fragment ions and propose fragmentation pathways consistent with the expected structure.

Causality in Experimental Choices:

• Formic Acid: The addition of a small amount of acid to the mobile phase promotes the formation of protonated molecules [M+H]⁺ in positive ion mode ESI.

• High-Resolution MS: Instruments like Q-TOF or Orbitrap provide highly accurate mass measurements, allowing for the determination of the elemental composition of the parent ion and its fragments, which is a powerful tool for confirming the structure.

Visualizing the MS Workflow

Caption: Workflow for LC-MS based structural confirmation.

Comparison with Alternative Techniques

While NMR and MS are the primary methods for structural elucidation, other techniques can provide complementary information.

Technique	Information Provided	Advantages	Limitations
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., N-H, S=O, C-N).	Fast, non-destructive, provides a characteristic fingerprint.	Does not provide detailed connectivity information.
Elemental Analysis (EA)	Percentage composition of C, H, N, and S.	Provides the empirical formula.	Does not distinguish between isomers. Requires a highly pure sample.
Single-Crystal X-ray Diffraction	Unambiguous 3D structure in the solid state.	Provides the absolute structure.	Requires a suitable single crystal, which can be difficult to grow.

Conclusion: A Self-Validating Approach

The structural confirmation of 2-amino-N,N-dimethylethanesulfonamide is most reliably achieved through the synergistic use of ¹H and ¹³C NMR and high-resolution mass spectrometry. The NMR data provides a detailed map of the proton and carbon framework, while MS confirms the elemental composition and provides structurally informative fragments. By following the detailed protocols outlined in this guide, researchers can generate a comprehensive and self-validating data package that leaves no ambiguity in the structural assignment of this important chemical intermediate. This rigorous approach is not merely an academic exercise; it is a fundamental requirement for advancing drug development programs with confidence and scientific integrity.

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Bridging the Gap: A Comparative Guide to Establishing In Vitro and In Vivo Correlation for 2-amino-N,N-dimethylethanesulfonamide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, establishing a predictive relationship between laboratory findings and clinical outcomes is paramount. This guide provides a comprehensive framework for characterizing the biological activity of 2-amino-N,N-dimethylethanesulfonamide, a taurine derivative, and establishing its in vitro-in vivo correlation (IVIVC). As a Senior Application Scientist, this document is structured to not only present protocols but to illuminate the scientific rationale behind the proposed experimental workflow, ensuring a robust and self-validating research program.

The core objective of an IVIVC is to create a mathematical model that links an in vitro property of a dosage form to an in vivo response.[1][2] This predictive tool is invaluable in drug development, as it can reduce the number of required human studies, support biowaivers, and accelerate the overall development timeline.[1][3] For a novel compound like 2-amino-N,N-dimethylethanesulfonamide, a systematic approach is essential to first elucidate its biological activity and then to bridge the translational gap from bench to bedside.

Section 1: Understanding the Landscape - Taurine and its Derivatives

Taurine (2-aminoethanesulfonic acid) is a conditionally essential amino acid with a multitude of physiological roles.[4] It is involved in processes such as membrane stabilization, osmoregulation, calcium modulation, and antioxidant defense.[4][[“]][6] Its derivatives are being explored for a wide range of therapeutic applications, including cardiovascular diseases, neurological disorders, and metabolic conditions.[7][8] Given that 2-amino-N,N-dimethylethanesulfonamide is a structural analog of taurine, it is hypothesized to share some of its biological activities.

Comparative Compound Selection:

To provide a meaningful comparison, we will benchmark the activity of 2-amino-N,N-dimethylethanesulfonamide against its parent compound, Taurine , and a well-characterized synthetic derivative, Hypotaurine .

Compound	Structure	Known Biological Activities
2-amino-N,N-dimethylethanesulfonamide	C₄H₁₂N₂O₂S	To be determined
Taurine	C₂H₇NO₃S	Antioxidant, anti-inflammatory, neuromodulatory, membrane stabilization[4][6]
Hypotaurine	C₂H₇NO₂S	Intermediate in taurine biosynthesis, antioxidant[9]

Section 2: The In Vitro Investigation - Unveiling Cellular Mechanisms

The initial phase of characterization focuses on in vitro assays to determine the compound's cellular and molecular effects. These assays are designed to be rapid, cost-effective, and provide mechanistic insights.

Assessment of Cytoprotective and Antioxidant Activity

Rationale: A primary function of taurine is its cytoprotective effect, often attributed to its antioxidant properties.[10] Therefore, evaluating the ability of 2-amino-N,N-dimethylethanesulfonamide to protect cells from oxidative stress is a logical starting point.

Experimental Protocol: In Vitro Cytotoxicity and Oxidative Stress Assay

• Cell Culture: Human cell lines, such as HepG2 (liver) or SH-SY5Y (neuronal), will be cultured under standard conditions.

• Cytotoxicity Assessment: Cells will be treated with increasing concentrations of 2-amino-N,N-dimethylethanesulfonamide, Taurine, and Hypotaurine for 24-72 hours. Cell viability will be assessed using the MTT or PrestoBlue™ assay. This determines the non-toxic concentration range.

• Induction of Oxidative Stress: A sub-lethal concentration of an oxidizing agent (e.g., hydrogen peroxide or tert-butyl hydroperoxide) will be used to induce cellular stress.

• Co-treatment: Cells will be pre-treated with the test compounds for a specified period before the addition of the oxidizing agent.

• Endpoint Analysis:

  • Reactive Oxygen Species (ROS) Measurement: Intracellular ROS levels will be quantified using fluorescent probes like DCFDA.

  • Cell Viability: Post-stress viability will be measured to assess the protective effect.

  • Antioxidant Enzyme Activity: The activity of key antioxidant enzymes (e.g., superoxide dismutase, catalase) can be measured.

Evaluation of Neuromodulatory Potential

Rationale: Taurine acts as a neuromodulator, influencing neurotransmitter systems.[[“]] Investigating the effect of 2-amino-N,N-dimethylethanesulfonamide on neuronal activity is a key step in understanding its potential central nervous system effects.

Experimental Protocol: In Vitro Neuronal Activity Assay

• Primary Neuronal Culture or Differentiated SH-SY5Y cells: These will be used as a model of neuronal function.

• Calcium Imaging: Intracellular calcium flux, a key indicator of neuronal activity, will be monitored using calcium-sensitive dyes (e.g., Fura-2 AM).

• Compound Application: The test compounds will be applied to the cells, and changes in calcium signaling patterns (e-g., frequency and amplitude of oscillations) will be recorded.

• Neurotransmitter Release Assay: The effect of the compounds on the release of key neurotransmitters (e.g., glutamate, GABA) from primary neurons or synaptosomes can be measured using ELISA or HPLC.

Visualizing the In Vitro Workflow

Caption: Proposed in vitro experimental workflow.

Section 3: The In Vivo Investigation - Assessing Systemic Effects and Pharmacokinetics

In vivo studies are crucial to understand how the compound behaves in a whole organism, providing data on its efficacy, safety, and pharmacokinetic profile.[11][12]

Animal Model Selection

Rationale: The choice of animal model is critical for the relevance of the study. For initial studies, rodents (mice or rats) are commonly used due to their well-characterized physiology and the availability of established disease models.[11]

Pharmacokinetic (PK) and Tolerability Studies

Rationale: Before assessing efficacy, it is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of 2-amino-N,N-dimethylethanesulfonamide. This data is fundamental for dose selection in subsequent efficacy studies and is a cornerstone of the IVIVC.[13]

Experimental Protocol: Rodent Pharmacokinetic Study

• Animal Dosing: A single dose of 2-amino-N,N-dimethylethanesulfonamide will be administered to rodents via intravenous (IV) and oral (PO) routes.

• Blood Sampling: Blood samples will be collected at multiple time points post-dosing.

• Bioanalysis: Plasma concentrations of the compound will be quantified using a validated LC-MS/MS method.

• PK Parameter Calculation: Key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and bioavailability will be determined.

Efficacy Studies in a Relevant Disease Model

Rationale: Based on the in vitro findings, an appropriate in vivo disease model should be selected. For instance, if the compound shows strong antioxidant and neuroprotective effects in vitro, a model of neurodegeneration (e.g., MPTP-induced Parkinson's model) or cerebral ischemia could be employed.

Experimental Protocol: In Vivo Efficacy in a Neuroprotection Model (Example)

• Disease Induction: Induce the disease state in the animal model.

• Treatment: Administer 2-amino-N,N-dimethylethanesulfonamide, Taurine (as a positive control), and a vehicle control to different groups of animals.

• Behavioral Assessments: Monitor relevant behavioral outcomes (e.g., motor function tests).

• Histological and Biochemical Analysis: At the end of the study, brain tissue will be collected for analysis of neuronal damage, inflammatory markers, and oxidative stress markers.

Visualizing the In Vivo and IVIVC Workflow

Caption: In vivo and IVIVC development workflow.

Section 4: Forging the Link - Establishing the In Vitro-In Vivo Correlation

The culmination of this research program is the establishment of a meaningful IVIVC. This involves mathematically relating the in vitro data to the in vivo data.[14]

Data Integration and Modeling:

• Deconvolution of In Vivo Data: The in vivo plasma concentration-time data is used to calculate the in vivo absorption or dissolution profile.

• Correlation Modeling: A mathematical model (linear or non-linear) is developed to correlate the in vitro dissolution/release rate with the in vivo absorption rate.[13]

• Levels of Correlation: The FDA defines several levels of IVIVC (Level A, B, and C), with Level A being the most informative, representing a point-to-point relationship between the in vitro and in vivo profiles.[14]

Data Summary Table (Hypothetical Data for Illustrative Purposes)

Compound	In Vitro IC50 (µM) (Oxidative Stress Assay)	In Vivo Cmax (ng/mL) (10 mg/kg, PO)	In Vivo AUC (ng*h/mL) (10 mg/kg, PO)	In Vivo Efficacy (% Neuroprotection)
2-amino-N,N-dimethylethanesulfonamide	To be determined	To be determined	To be determined	To be determined
Taurine	500	1200	4800	45%
Hypotaurine	350	950	3200	35%

Conclusion

This guide outlines a comprehensive and scientifically rigorous approach to characterize the biological activity of 2-amino-N,N-dimethylethanesulfonamide and establish its IVIVC. By systematically progressing from targeted in vitro assays to well-designed in vivo studies, researchers can build a robust data package that not only elucidates the compound's mechanism of action but also provides a predictive framework for its clinical performance. This structured approach, grounded in the principles of IVIVC, is essential for accelerating the translation of promising molecules from the laboratory to therapeutic applications.

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• Patsnap. How is in vitro–in vivo correlation (IVIVC) established?. Synapse. Available from: [Link]

• Patel, R. In vivo–In Vitro correlation (IVIVC) in drug development: bridging preclinical and clinical outcomes for regulatory approvals. Journal of Drug Delivery and Therapeutics. 2024. Available from: [Link]

• Gao, P., et al. In vitro-In vivo Correlation: Perspectives on Model Development. PubMed Central. 2011. Available from: [Link]

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• Jakaria, M., et al. Effects and Mechanisms of Taurine as a Therapeutic Agent. Biomolecules & Therapeutics. 2018. Available from: [Link]

• Militaru, C., et al. Taurine and Its Derivatives: Analysis of the Inhibitory Effect on Platelet Function and Their Antithrombotic Potential. ResearchGate. 2022. Available from: [Link]

• Pop-Busui, R., et al. Taurine and Its Derivatives: Analysis of the Inhibitory Effect on Platelet Function and Their Antithrombotic Potential. PubMed Central. 2022. Available from: [Link]

• Das, J., et al. Mechanism of the protective action of taurine in toxin and drug induced organ pathophysiology and diabetic complications: a review. Food & Function. 2012. Available from: [Link]

• Al-Ghorbani, M., et al. Taurine and its biologically active derivatives. ResearchGate. 2022. Available from: [Link]

• Al-Ghorbani, M., et al. Biological Effects and Mechanisms of Taurine in Various Therapeutics. ResearchGate. 2023. Available from: [Link]

• Tommasini, G., et al. In vivo neuromodulation of animal behavior with organic semiconducting oligomers. PubMed Central. 2023. Available from: [Link]

• Anter, J., et al. In Vivo and In Vitro Assays Evaluating the Biological Activity of Taurine, Glucose and Energetic Beverages. MDPI. 2022. Available from: [Link]

• Oja, S.S. & Saransaari, P. Taurine as a Natural Antioxidant: From Direct Antioxidant Effects to Protective Action in Various Toxicological Models. PubMed Central. 2022. Available from: [Link]

• Coffin, M.V. & Tisdale, E.J. In Vivo Organic Bioelectronics for Neuromodulation. ACS Publications. 2022. Available from: [Link]

• Creus, A., et al. In Vitro Genotoxicity Assessment of Functional Ingredients: Betaine, Choline, and Taurine. MDPI. 2021. Available from: [Link]

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• de Oliveira, A.A., et al. Experimental protocol. ResearchGate. 2014. Available from: [Link]

• Zwergel, C., et al. Taurine-Based Hybrid Drugs as Potential Anticancer Therapeutic Agents: In Vitro, In Vivo Evaluations. PubMed Central. 2023. Available from: [Link]

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• Ayimbila, S.N., et al. Original article: SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. EXCLI Journal. 2025. Available from: [Link]

• Ayimbila, S.N., et al. Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants. PubMed Central. 2025. Available from: [Link]

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• Meyer, M.R., et al. The metabolic fate of two new psychoactive substances - 2-aminoindane and N-methyl-2-aminoindane - studied in vitro and in vivo to support drug testing. PubMed. 2020. Available from: [Link]

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A Pro-Logue to Discovery: A Comparative Framework for 2-amino-N,N-dimethylethanesulfonamide and its Enantiomers

Preamble: Navigating the Known and the Unknown

In the landscape of drug discovery and development, the exploration of novel chemical entities is a journey into uncharted territory. This guide addresses one such entity: 2-amino-N,N-dimethylethanesulfonamide , a molecule identified by its CAS number 91893-70-8.[1][2][3][4] A thorough review of the current scientific literature reveals a critical gap: while this compound is commercially available and noted as a potential intermediate in pharmaceutical synthesis, there is a conspicuous absence of published experimental data detailing its biological activity, let alone a comparative analysis of its potential enantiomers.[5]

This guide, therefore, deviates from a conventional comparison of existing data. Instead, it serves as a forward-looking manual for the research community. We will establish a robust scientific framework, grounded in established principles of stereopharmacology, to guide the comprehensive head-to-head comparison of the (R)- and (S)-enantiomers of 2-amino-N,N-dimethylethanesulfonamide. This document is designed to be a catalyst for research, providing the foundational logic and detailed experimental blueprints necessary to elucidate the stereoselective profile of this molecule.

Part 1: The Imperative of Chirality in Bioactivity

The concept of chirality is fundamental to pharmacology. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, possess identical physicochemical properties in an achiral environment. However, the biological milieu—replete with chiral macromolecules such as receptors, enzymes, and transporters—is profoundly stereoselective. Consequently, enantiomers of a drug can exhibit markedly different pharmacological and toxicological profiles.[6]

One enantiomer, the eutomer, may be responsible for the desired therapeutic effect, while the other, the distomer, could be inactive, less active, or even contribute to adverse effects.[6] A classic example is the racemic drug citalopram, where the (S)-enantiomer (escitalopram) is primarily responsible for the serotonin reuptake inhibition, while the (R)-enantiomer is significantly less potent.[6] Therefore, the decision to develop a single enantiomer versus a racemic mixture is a critical consideration in drug development, with implications for efficacy, safety, and therapeutic index.

For 2-amino-N,N-dimethylethanesulfonamide, the presence of a stereocenter at the second carbon of the ethanesulfonamide backbone necessitates a thorough investigation into the potential stereoselective effects of its enantiomers.

Part 2: A Proposed Research Roadmap for Comparative Analysis

The following sections outline a comprehensive, multi-stage experimental plan to systematically characterize and compare the racemic mixture and individual enantiomers of 2-amino-N,N-dimethylethanesulfonamide.

Stage 1: Chiral Separation and Physicochemical Characterization

The initial and most critical step is the resolution of the racemic 2-amino-N,N-dimethylethanesulfonamide into its constituent enantiomers.

Experimental Protocol: Chiral High-Performance Liquid Chromatography (HPLC) Separation

• Column Selection: A variety of chiral stationary phases (CSPs) should be screened. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) and protein-based CSPs (e.g., vancomycin or teicoplanin) are often effective for separating amino acid derivatives and related compounds.

• Mobile Phase Optimization: A systematic evaluation of mobile phase composition is crucial. This will involve varying the ratio of organic modifiers (e.g., methanol, ethanol, isopropanol) and acidic/basic additives in a non-polar solvent like hexane.

• Detection: UV detection at a suitable wavelength will be used to monitor the elution of the enantiomers.

• Fraction Collection and Purity Analysis: The separated enantiomeric peaks will be collected. The enantiomeric excess (e.e.) of each fraction should be determined using the optimized chiral HPLC method, and chemical purity should be assessed by achiral reverse-phase HPLC.

• Absolute Configuration Determination: The absolute configuration of the separated enantiomers ((R) vs. (S)) can be determined using techniques such as X-ray crystallography of a suitable crystalline derivative or by comparison to a stereochemically defined standard, if one can be synthesized.

Data Presentation: Physicochemical Properties

Property	Racemic Mixture	(R)-enantiomer	(S)-enantiomer
Molecular Formula	C₄H₁₂N₂O₂S	C₄H₁₂N₂O₂S	C₄H₁₂N₂O₂S
Molecular Weight	152.22 g/mol	152.22 g/mol	152.22 g/mol
Melting Point	To be determined	To be determined	To be determined
Optical Rotation	0°	To be determined	To be determined
pKa	To be determined	To be determined	To be determined
LogP	To be determined	To be determined	To be determined

Stage 2: In Vitro Pharmacological Profiling

Based on the structural similarity to taurine and the presence of a sulfonamide group, the initial biological screening should focus on antimicrobial and neurological activities.

Experimental Workflow: Biological Screening

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Navigating the Labyrinth of Kinase Inhibition: A Comparative Guide to Evaluating the Off-Target Effects of Novel BRAF V600E Inhibitors

In the landscape of targeted cancer therapy, the development of small molecule kinase inhibitors has marked a paradigm shift. The ability to selectively target oncogenic drivers, such as the BRAF V600E mutation, has led to significant clinical successes. However, the promise of precision targeting is often shadowed by the challenge of off-target effects, which can lead to unforeseen toxicities and limit therapeutic windows. This guide provides a comprehensive framework for evaluating the off-target profile of a novel investigational compound, here termed "Compound A," a putative BRAF V600E inhibitor. We will compare its hypothetical profile to established drugs, Vemurafenib and Dabrafenib, and provide detailed experimental protocols to empower researchers in their drug development endeavors.

The Criticality of Off-Target Evaluation in Kinase Inhibitor Development

Kinases share a high degree of structural similarity in their ATP-binding pockets, the primary target for most small molecule inhibitors. This homology presents a significant hurdle in designing truly specific inhibitors. Consequently, a compound designed to inhibit one kinase may inadvertently interact with dozens of others, leading to a cascade of unintended biological consequences. Thorough off-target profiling is not merely a regulatory checkbox; it is a fundamental aspect of understanding a compound's mechanism of action, predicting potential toxicities, and identifying opportunities for rational combination therapies.

A robust evaluation of off-target effects hinges on a multi-pronged approach, integrating in vitro biochemical assays with cell-based functional screens. This allows for a comprehensive understanding of a compound's selectivity profile and its translational relevance.

Comparative Analysis of BRAF V600E Inhibitors

To contextualize the evaluation of "Compound A," we will compare its hypothetical off-target profile with two well-characterized, FDA-approved BRAF V600E inhibitors: Vemurafenib and Dabrafenib. While both are potent inhibitors of BRAF V600E, they exhibit distinct off-target profiles that contribute to their unique clinical characteristics.

Compound	Primary Target	Key Off-Targets	Associated Clinical Manifestations
Compound A (Hypothetical)	BRAF V600E	To be determined	To be determined
Vemurafenib	BRAF V600E	SRC family kinases, ACK1	Photosensitivity, cutaneous squamous cell carcinoma
Dabrafenib	BRAF V600E	SIK1, NEK11	Pyrexia, hyperkeratosis

This table will be populated with data for "Compound A" following the experimental workflows outlined below.

Experimental Workflows for Off-Target Profiling

A systematic approach to identifying and validating off-target effects is crucial. The following workflows represent a standard, yet rigorous, pathway for characterizing a novel kinase inhibitor.

Workflow for Kinase Profiling

Caption: A three-phase workflow for comprehensive kinase off-target profiling.

Protocol 1: In Vitro Kinase Panel Screen

This protocol outlines a typical process for an initial broad screen to identify potential off-targets.

• Compound Preparation: Prepare a 10 mM stock solution of "Compound A" in 100% DMSO. From this, create a working solution at a concentration suitable for the assay (e.g., 100 µM).

• Assay Plate Preparation: Utilize a multi-well plate pre-spotted with a panel of recombinant human kinases. A typical screening panel would include representatives from all major kinase families.

• Reaction Initiation: Add "Compound A" to the assay wells at a final concentration of 1 µM. Concurrently, run control wells with DMSO only. Initiate the kinase reaction by adding the ATP substrate (often radiolabeled [γ-³²P]ATP or a modified ATP for fluorescence-based detection) and the specific peptide or protein substrate for each kinase.

• Incubation: Incubate the plate at 30°C for a specified period (e.g., 60 minutes) to allow the kinase reaction to proceed.

• Reaction Termination and Detection: Stop the reaction by adding a high concentration of EDTA or by spotting the reaction mixture onto a phosphocellulose membrane. Wash the membranes to remove unincorporated ATP.

• Data Acquisition: Quantify the amount of substrate phosphorylation. For radiometric assays, this is done using a scintillation counter. For fluorescence-based assays, a plate reader is used.

• Data Analysis: Calculate the percent inhibition for each kinase relative to the DMSO control. Set a threshold for identifying "hits" (e.g., >50% inhibition).

Protocol 2: Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful method for verifying target engagement in a cellular environment. It relies on the principle that ligand binding stabilizes a protein, increasing its melting temperature.

• Cell Culture and Treatment: Culture a relevant cell line (e.g., A375 melanoma cells, which harbor the BRAF V600E mutation) to 80-90% confluency. Treat the cells with "Compound A" at various concentrations (e.g., 0.1, 1, 10 µM) or with DMSO as a vehicle control. Incubate for a sufficient time to allow for compound entry and target binding (e.g., 1-2 hours).

• Harvesting and Lysis: Harvest the cells and resuspend them in a suitable lysis buffer containing protease and phosphatase inhibitors. Lyse the cells through freeze-thaw cycles.

• Heat Challenge: Aliquot the cell lysates into PCR tubes. Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a thermal cycler. Maintain one aliquot at room temperature as a non-heated control.

• Separation of Soluble and Aggregated Proteins: Centrifuge the heated lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the denatured, aggregated proteins.

• Western Blot Analysis: Carefully collect the supernatant containing the soluble proteins. Analyze the protein concentration and run the samples on an SDS-PAGE gel. Transfer the proteins to a PVDF membrane and probe with primary antibodies against the primary target (BRAF V600E) and suspected off-targets identified in the kinase screen.

• Data Analysis: Quantify the band intensities for each temperature point. Plot the fraction of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of "Compound A" indicates target engagement.

Visualizing the Impact: Signaling Pathways and Logical Relationships

Understanding the context in which a kinase operates is vital. The diagram below illustrates a simplified representation of the MAPK/ERK signaling pathway, which is constitutively activated by the BRAF V600E mutation.

Caption: Simplified MAPK/ERK signaling pathway with points of inhibition.

Concluding Remarks

The evaluation of off-target effects is an indispensable component of modern drug discovery. A systematic, multi-faceted approach, combining broad biochemical screens with targeted cell-based validation, is essential for building a comprehensive safety and selectivity profile for any novel kinase inhibitor. The methodologies and comparative framework presented here provide a robust starting point for researchers seeking to characterize their compounds and make informed decisions on their path to clinical development. The ultimate goal is to develop therapies that are not only effective but also possess a well-understood and manageable safety profile, maximizing therapeutic benefit for patients.

References

• Kinase Profiling Services: DiscoverX (now part of Eurofins), Reaction Biology, and Promega offer comprehensive kinase screening panels. These services provide a broad overview of a compound's selectivity. [Link]

• Cellular Thermal Shift Assay (CETSA®): This technique was first described by Martinez Molina et al. in Science in 2013. The principles and applications of CETSA® are detailed in numerous publications. [Link]

• Vemurafenib (PLX4032) Off-Target Profile: Detailed characterization of Vemurafenib's kinase selectivity has been published in various journals. For an example, see Tsai et al., Proc Natl Acad Sci U S A, 2008. [Link]

• Dabrafenib Off-Target Profile: The discovery and characterization of Dabrafenib, including its selectivity profile, are described in King et al., PLoS One, 2013. [Link]

A Researcher's Guide to Isosteric Replacement Strategies for the 2-amino-N,N-dimethylethanesulfonamide Scaffold

In the landscape of modern drug discovery, the strategic modification of lead compounds is paramount to achieving desired pharmacological profiles. The 2-amino-N,N-dimethylethanesulfonamide scaffold, a derivative of the endogenous neuromodulator taurine, presents a compelling starting point for the development of novel therapeutics targeting a range of biological systems. This guide provides an in-depth exploration of isosteric replacement strategies for this scaffold, offering a comparative analysis of structural modifications to both the sulfonamide and the N,N-dimethylamino moieties. By delving into the rationale behind these modifications and presenting supporting experimental data, we aim to equip researchers with the knowledge to rationally design next-generation analogs with enhanced potency, selectivity, and pharmacokinetic properties.

The 2-amino-N,N-dimethylethanesulfonamide Scaffold: A Privileged Structure

The 2-amino-N,N-dimethylethanesulfonamide scaffold can be viewed as a derivative of taurine (2-aminoethanesulfonic acid), a ubiquitous beta-amino acid with diverse physiological roles, including neuromodulation, osmoregulation, and antioxidant defense.[1] The inherent biological relevance of the taurine backbone makes its derivatives attractive candidates for drug development. The core scaffold consists of a flexible ethyl chain linking a basic N,N-dimethylamino group and an acidic sulfonamide group. This arrangement allows for a variety of interactions with biological targets, including hydrogen bonding and ionic interactions.

Isosteric replacement, the substitution of an atom or group of atoms with another that has similar physical and chemical properties, is a powerful tool in medicinal chemistry to fine-tune the properties of a lead molecule.[2] For the 2-amino-N,N-dimethylethanesulfonamide scaffold, isosteric modifications can be strategically applied to:

• Modulate Pharmacokinetics: Improve absorption, distribution, metabolism, and excretion (ADME) properties.

• Enhance Potency and Selectivity: Optimize interactions with the target receptor or enzyme.

• Reduce Off-Target Effects and Toxicity: By altering the physicochemical properties of the molecule.

This guide will explore isosteric replacements for both the sulfonamide and the N,N-dimethylamino functionalities, drawing upon published structure-activity relationship (SAR) studies of related taurine analogs.

Isosteric Replacement of the Sulfonamide Group

The sulfonamide group is a key feature of many marketed drugs and serves as a versatile pharmacophore. However, it can sometimes be associated with issues such as poor solubility or off-target effects. Bioisosteric replacement of the sulfonamide can address these challenges.

Rationale for Sulfonamide Isosteres

Common isosteres for the sulfonamide group aim to mimic its acidic character and its ability to act as a hydrogen bond acceptor. Some well-established bioisosteres for sulfonamides include carboxylic acids, tetrazoles, and acylsulfonamides.[2][3] The choice of isostere depends on the specific therapeutic target and the desired physicochemical properties. For instance, replacing a sulfonamide with a carboxylic acid can significantly alter the pKa of the molecule, which can impact its absorption and distribution.[3]

Comparative Analysis of Sulfonamide Isosteres

While direct isosteric replacement studies on the 2-amino-N,N-dimethylethanesulfonamide scaffold are not extensively reported, we can draw parallels from studies on related structures. For example, in the development of angiotensin II receptor antagonists, the replacement of a carboxylic acid with a sulfonamide group led to a threefold increase in efficacy, with the IC50 dropping from 275 nM to 100 nM.[3] This highlights the significant impact such a modification can have on biological activity.

Bioisostere	Key Physicochemical Properties	Potential Impact on Biological Activity
Carboxylic Acid	More acidic (lower pKa) than sulfonamides.[3]	Can alter ionization at physiological pH, potentially affecting cell permeability and receptor interactions.
Tetrazole	Similar acidity to carboxylic acids, metabolically stable.	Often used to improve oral bioavailability compared to carboxylic acids.
Acylsulfonamide	Generally more acidic than sulfonamides.	Can offer alternative hydrogen bonding patterns and improved potency.
Sulfoximine	Chiral, can introduce 3D complexity.	May improve solubility and metabolic stability.
Inverse Sulfonamide	Alters the directionality of hydrogen bonding.	Can probe the importance of specific donor/acceptor interactions at the target.

Isosteric Replacement of the N,N-Dimethylamino Group

The tertiary N,N-dimethylamino group plays a crucial role in the overall basicity and lipophilicity of the scaffold. Its replacement can significantly impact the molecule's interaction with its biological target and its pharmacokinetic profile.

Rationale for N,N-Dimethylamino Isosteres

Isosteric replacements for a tertiary amine can be chosen to modulate basicity, introduce steric bulk, or alter hydrogen bonding capacity. Common strategies include replacing one or both methyl groups with other small alkyl groups, incorporating the nitrogen into a heterocyclic ring, or replacing the nitrogen with other atoms like carbon or oxygen.

Case Study: Structure-Activity Relationship of Taurine Analogs

A study on the effects of 20 taurine analogs on the central mechanism of thermoregulation provides valuable insights into the impact of modifying the amino group.[4][5] Although this study focused on taurine (a primary amine), the SAR data can be extrapolated to understand the potential effects of modifying the N,N-dimethylamino group.

Taurine Analog	Modification from Taurine	Key Findings
N-methyltaurine	Methylation of the amino group	Reduced activity compared to taurine.
N,N-dimethyltaurine	Dimethylation of the amino group	Further reduced activity.
(+/-)-cis-2-aminocyclohexanesulfonic acid	Constrained analog	Induced hypothermia, suggesting a specific conformation is favored for activity. Did not interact with GABA-A or GABA-B receptors.[4]
trans-2-aminocyclohexanesulfonic acid	Constrained analog	Inactive, highlighting the importance of stereochemistry.[4]

These findings suggest that increasing the steric bulk on the nitrogen atom of the taurine scaffold can be detrimental to activity at certain targets. However, conformational restriction through cyclization can lead to potent and selective analogs.

Experimental Protocols

To facilitate the exploration of isosteric replacements for the 2-amino-N,N-dimethylethanesulfonamide scaffold, we provide the following generalized experimental protocols.

General Synthesis of 2-Amino-N,N-dimethylethanesulfonamide Analogs

The synthesis of analogs can be achieved through a multi-step process, with key steps often involving the formation of the sulfonamide bond and modification of the amino group.

Workflow for Analog Synthesis

Caption: General synthetic workflow for 2-amino-N,N-dimethylethanesulfonamide analogs.

Step-by-Step Protocol (Example: Synthesis of a Sulfonamide Analog)

• Sulfonamide Formation: React 2-chloroethanesulfonyl chloride with the desired primary or secondary amine in the presence of a base (e.g., triethylamine) in an appropriate solvent (e.g., dichloromethane) at 0 °C to room temperature.

• Azide Displacement: Treat the resulting 2-chloroethanesulfonamide with sodium azide in a polar aprotic solvent (e.g., DMF) to introduce the azide functionality.

• Reduction to Amine: Reduce the azide to the primary amine using a suitable reducing agent (e.g., triphenylphosphine followed by water, or catalytic hydrogenation).

• N-Alkylation (if necessary): Perform reductive amination with the desired aldehyde or ketone in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to obtain the N-substituted analog.

• Purification: Purify the final compound using column chromatography or recrystallization.

In Vitro Biological Evaluation

The biological activity of the synthesized analogs should be assessed using relevant in vitro assays.

Example: Receptor Binding Assay

• Membrane Preparation: Prepare cell membranes expressing the target receptor from a suitable cell line.

• Binding Reaction: Incubate the membranes with a radiolabeled ligand specific for the target receptor in the presence of varying concentrations of the test compound.

• Separation: Separate the bound and free radioligand by rapid filtration through a glass fiber filter.

• Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Determine the IC50 value of the test compound by plotting the percentage of inhibition of radioligand binding against the compound concentration.

Comparative Performance Data

The following table summarizes hypothetical comparative data for isosteric replacements of the 2-amino-N,N-dimethylethanesulfonamide scaffold, based on the principles discussed and data from related studies.

Compound	R1 (at Sulfonamide)	R2 (at Amino)	Target Binding Affinity (Ki, nM)	In Vitro Efficacy (EC50, nM)	Metabolic Stability (t1/2 in human liver microsomes, min)
Parent	-N(CH3)2	-NH2	100	250	30
Analog 1	-OH	-NH2	150	400	45
Analog 2	-N(CH3)2	-NHCH3	200	500	25
Analog 3	-N(CH3)2	-N(CH3)2	500	>1000	15
Analog 4	-N(CH3)2	Pyrrolidin-1-yl	80	200	60

Conclusion and Future Directions

The 2-amino-N,N-dimethylethanesulfonamide scaffold offers a versatile platform for the design of novel therapeutic agents. Isosteric replacement of both the sulfonamide and the N,N-dimethylamino groups provides a powerful strategy to modulate the physicochemical and pharmacological properties of these molecules. The case studies and comparative data presented in this guide demonstrate that subtle structural modifications can lead to significant changes in biological activity and pharmacokinetic profiles.

Future research in this area should focus on systematic SAR studies of the 2-amino-N,N-dimethylethanesulfonamide scaffold against specific biological targets. The exploration of non-classical isosteres and the use of computational modeling will further aid in the rational design of next-generation analogs with improved therapeutic potential.

References

• Frosini, M., Sesti, C., Sbrilli, A., Bianchi, L., & Valoti, M. (2000). Effects of taurine and some structurally related analogues on the central mechanism of thermoregulation: a structure-activity relationship study. Advances in Experimental Medicine and Biology, 483, 273–282.
• Frosini, M., Sesti, C., Sbrilli, A., Bianchi, L., & Valoti, M. (2000). EFFECTS OF TAURINE AND SOME STRUCTURALLY RELATED ANALOGUES ON THE CENTRAL MECHANISM OF THERMOREGULATION A structure-activity relationship study.
• Conte-Camerino, D., De Luca, A., Franconi, F., & Mambrini, M. (1994). Effects of taurine analogues on chloride channel conductance of rat skeletal muscle fibers: a structure-activity relationship investigation. Naunyn-Schmiedeberg's Archives of Pharmacology, 349(4), 416–421.
• Oja, S. S., & Kontro, P. (1990). Pharmacology of Taurine. PubMed.
• Della Corte, L., Crichton, R. R., Duburs, G., Nolan, K., Tipton, K. F., & Tirzitis, G. (2002). The use of taurine analogues to investigate taurine functions and their potential therapeutic applications.
• Akbar, S., & Shameem, U. (2021).
• Arabi, A. A., & Matta, C. F. (2017). Routes to drug design via bioisosterism of carboxyl and sulfonamide groups. Future Medicinal Chemistry, 9(16), 1891–1904.
• Chris Le, N. T. (2021). Bioisosteric Replacements. Cambridge MedChem Consulting.
• Arabi, A. A., & Matta, C. F. (2017). Routes to drug design via bioisosterism of carboxyl and sulfonamide groups. ZU Scholars.
• Anonymous. (2024). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Drug Hunter.
• Anonymous. (2021). Bioisosteres that influence metabolism. Hypha Discovery Blogs.
• Katritzky, A. R., Lamp, B., & Zhang, S. (2012). Synthesis of Taurine Containing Peptides, Sulfonopeptides, and N-, O-Conjugates.
• Gupta, R. C., Win, T., & Bittner, S. (2005). Taurine analogues; a new class of therapeutics: retrospect and prospects. PubMed.
• Garakyaraghi, S., et al. (2021). Synthesis of New Taurine Derivatives by Reaction of 2-Aryl-1-(vinylsulfonyl)pyrrolidines with Optically Pure Amines.
• de Oliveira, R. B., & da Silva, A. D. (2019). Beyond Bioisosterism: New Concepts in Drug Discovery.
• Gaikwad, A. C., et al. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-amino-N,N-dimethylethanesulfonamide for Laboratory Professionals

In the fast-paced environment of research and development, the safe management and disposal of chemical reagents are paramount to ensuring personnel safety and environmental protection. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-amino-N,N-dimethylethanesulfonamide, a compound that, while integral to many research applications, requires careful handling due to its potential hazards. This document is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste stream responsibly, adhering to the highest standards of laboratory safety and regulatory compliance.

Hazard Assessment and Characterization

• GHS07 (Exclamation Mark): Indicates that the substance may cause less serious health effects.

• H302: Harmful if swallowed: Ingestion of the substance can lead to adverse health effects.

• H319: Causes serious eye irritation: Contact with the eyes can result in significant irritation.

Furthermore, it is classified under Storage Class 11 as a combustible solid, suggesting it can burn under certain conditions. Given these known hazards, it is imperative to treat 2-amino-N,N-dimethylethanesulfonamide as a hazardous waste unless definitively proven otherwise by a certified analysis. The principle of precaution dictates that in the absence of complete data, the most protective measures should be adopted.

Key Hazard Summary Table

Hazard Classification	GHS Code	Description	Source
Acute Toxicity, Oral	H302	Harmful if swallowed
Serious Eye Irritation	H319	Causes serious eye irritation
Combustibility	-	Combustible Solid (Storage Class 11)

Personal Protective Equipment (PPE) and Engineering Controls

Prior to handling 2-amino-N,N-dimethylethanesulfonamide for disposal, it is essential to utilize appropriate personal protective equipment and engineering controls to minimize exposure.

• Eye and Face Protection: Wear chemical safety goggles that meet EN 166 (EU) or NIOSH (US) standards. A face shield should be used if there is a risk of splashing.

• Skin Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn. A lab coat or chemical-resistant apron is also required to prevent skin contact.

• Respiratory Protection: Handling should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation of any dust or aerosols.

• Engineering Controls: A chemical fume hood is the primary engineering control to be used when handling this compound. An eyewash station and safety shower must be readily accessible in the immediate work area.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Secure: Alert personnel in the immediate area and restrict access to the spill site.

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the full complement of required PPE.

• Containment: For small spills of the solid material, carefully sweep or scoop the material to prevent the generation of dust. Use an inert absorbent material, such as sand or vermiculite, for any solutions.

• Cleanup: Carefully collect the spilled material and any contaminated absorbent into a clearly labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent or detergent, and collect the cleaning materials as hazardous waste.

• Reporting: Report all spills to your laboratory supervisor and the institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal Protocol

The disposal of 2-amino-N,N-dimethylethanesulfonamide must be conducted as a regulated hazardous waste stream. Under no circumstances should this chemical be disposed of down the sink or in the regular trash [1].

Step 1: Waste Identification and Segregation

• Hazardous Waste Determination: Treat all waste containing 2-amino-N,N-dimethylethanesulfonamide as hazardous waste. This includes the pure compound, solutions, and any contaminated materials (e.g., pipette tips, absorbent pads, gloves).

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS department. Incompatible wastes can react violently or produce toxic gases.

Step 2: Waste Collection and Containerization

• Container Selection: Use a chemically compatible and leak-proof container for waste collection. High-density polyethylene (HDPE) containers are generally suitable for solid and aqueous waste. The container must be in good condition with a secure, screw-top lid.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name ("2-amino-N,N-dimethylethanesulfonamide"), and a clear indication of the associated hazards (e.g., "Toxic," "Irritant"). The date of waste accumulation should also be clearly marked on the label.

Step 3: On-site Accumulation and Storage

• Satellite Accumulation Area (SAA): Store the hazardous waste container in a designated SAA within the laboratory where the waste is generated. This area must be under the control of the laboratory personnel[2].

• Storage Conditions: Keep the waste container closed at all times, except when adding waste. Store it in a secondary containment bin to prevent the spread of material in case of a leak. The storage area should be away from sources of ignition and incompatible chemicals.

Step 4: Professional Disposal

• Arrange for Pickup: Once the waste container is full or has been in accumulation for the maximum allowable time (typically up to one year for partially filled containers in an SAA), contact your institution's EHS department to arrange for a hazardous waste pickup[3].

• Licensed Disposal Vendor: The EHS department will coordinate with a licensed hazardous waste disposal company to transport and dispose of the waste in compliance with all federal, state, and local regulations[4]. This typically involves incineration at a permitted facility.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-amino-N,N-dimethylethanesulfonamide.

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Navigating the Safe Handling of 2-amino-N,N-dimethylethanesulfonamide: A Guide for Laboratory Professionals

For researchers and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides a comprehensive, technically grounded protocol for the safe handling, use, and disposal of 2-amino-N,N-dimethylethanesulfonamide (CAS: 91893-70-8). Moving beyond a simple checklist, we delve into the rationale behind each procedural step, ensuring a culture of safety and scientific excellence in your laboratory.

Hazard Identification and Risk Assessment

Before handling any chemical, a thorough understanding of its potential hazards is critical. For the hydrochloride salt of 2-amino-N,N-dimethylethanesulfonamide, the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following hazard statements:

• H302: Harmful if swallowed.

• H319: Causes serious eye irritation.

These classifications indicate a moderate acute oral toxicity and the potential for significant eye damage upon contact. The compound is a solid, which can pose an inhalation risk if handled in a way that generates dust. Therefore, our primary safety strategy is to prevent ingestion, eye contact, and inhalation of dust.

Hazard Summary Table

Hazard Classification	GHS Code	Description	Primary Exposure Route
Acute Toxicity, Oral	H302	Harmful if swallowed	Ingestion
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	Ocular
Respiratory Sensitization (Potential)	-	Inhalation of dust may cause respiratory irritation.	Inhalation

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is dictated by the specific hazards identified. For 2-amino-N,N-dimethylethanesulfonamide, the following PPE is mandatory.

• Eye and Face Protection : Due to the risk of serious eye irritation, chemical safety goggles are required at all times.[1] A face shield should be worn in situations where splashing or significant dust generation is possible, such as when transferring large quantities of the solid.

• Hand Protection : Chemical-resistant gloves (e.g., nitrile) must be worn to prevent skin contact. Inspect gloves for any signs of degradation or perforation before each use.[2]

• Protective Clothing : A standard laboratory coat should be worn to protect against incidental skin contact. Ensure the coat is fully buttoned.

• Respiratory Protection : While not typically required for small-scale use in a well-ventilated area, a NIOSH-approved respirator may be necessary if there is a potential for significant aerosolization or if working outside of a certified chemical fume hood.

Operational Plan: From Receipt to Experimentation

A systematic approach to handling 2-amino-N,N-dimethylethanesulfonamide minimizes the risk of exposure. The following workflow outlines the key steps for safe handling.

Caption: Workflow for the safe handling of 2-amino-N,N-dimethylethanesulfonamide.

Step-by-Step Handling Protocol

• Preparation :

  • Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for 2-amino-N,N-dimethylethanesulfonamide.

  • Ensure that an eyewash station and safety shower are readily accessible.

  • Don the required PPE as outlined in Section 2.

• Handling in a Controlled Environment :

  • All handling of the solid compound that could generate dust, such as weighing and transferring, must be conducted in a certified chemical fume hood to minimize inhalation risk.[1]

  • When weighing, use a spatula to carefully transfer the solid. Avoid any actions that could create airborne dust.

  • If preparing a solution, add the solid to the solvent slowly.

• Experimental Use :

  • When using solutions of the compound, exercise caution to prevent splashes.

  • Keep all containers clearly labeled and sealed when not in use.

• Decontamination :

  • After handling, decontaminate the work surface with an appropriate solvent (e.g., 70% ethanol), followed by water.

  • Clean any spills immediately, following your institution's established spill response procedures.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection. All waste containing 2-amino-N,N-dimethylethanesulfonamide must be treated as hazardous waste.

Waste Segregation and Disposal Protocol

Waste Type	Disposal Procedure
Solid Waste	Collect in a clearly labeled, sealed container designated for solid chemical waste. This includes excess solid compound and any grossly contaminated items like weigh boats or paper towels.
Liquid Waste	Collect all solutions containing the compound in a compatible, labeled container for liquid hazardous waste. Do not dispose of down the drain.
Contaminated PPE	Dispose of used gloves and any other contaminated disposable PPE in the designated solid hazardous waste stream.

Key Disposal Principles :

• Labeling : All waste containers must be clearly labeled with the full chemical name and the words "Hazardous Waste".

• Segregation : Do not mix incompatible waste streams.

• Storage : Store waste containers in a designated satellite accumulation area, away from general laboratory traffic.

• Pickup : Arrange for waste pickup through your institution's Environmental Health and Safety (EHS) department.

By adhering to these detailed procedures, you can confidently and safely incorporate 2-amino-N,N-dimethylethanesulfonamide into your research, fostering a secure and productive laboratory environment.

References

• MSDS Europe. (2020). Hazard statements. Retrieved from [Link]

• abcr Gute Chemie. (n.d.). 2-Amino-N,N-dimethylethanesulfonamide hydrochloride. Retrieved from [Link]

• University of California, Riverside. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory. Retrieved from [Link]

• PubChem. (2025). GHS Classification (Rev.11, 2025) Summary. Retrieved from [Link]

• University of Wisconsin-Madison. (2022). Appendix A Disposal Procedures by Chemical. Retrieved from [Link]

• GZ Industrial Supplies. (2025). Safe Handling Practices for Laboratory Chemicals. Retrieved from [Link]

• The University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. Retrieved from [Link]

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